N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

• CAS: 13908-58-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is a molecule of significant interest in medicinal chemistry, embodying a strategic combination of two pharmacologically relevant scaffolds. The pyridinylurea moiety is recognized as a "privileged structure," frequently appearing in kinase inhibitors and other targeted therapies, while the N-(2-chloroethyl)urea group is a classic alkylating agent, a key component of several antineoplastic drugs.[1][2][3][4] This guide provides a comprehensive, field-proven framework for the synthesis, purification, and detailed analytical characterization of this compound, designed to empower researchers in drug discovery and chemical synthesis with the foundational knowledge required for its effective utilization as a chemical intermediate or investigational molecule.

Strategic Importance in Drug Discovery

The design of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea merges two key concepts in modern pharmacology:

• The Privileged Scaffold: The pyridine ring is a cornerstone in drug design, valued for its ability to form hydrogen bonds, its polarity which can enhance solubility, and its versatile synthetic chemistry.[5][6] When incorporated into a urea linkage, it creates a pharmacophore capable of interacting with numerous biological targets, particularly the hinge region of protein kinases.[3]

• The Alkylating Warhead: The N-(2-chloroethyl)urea functional group is a well-established DNA alkylating agent.[1][4] Upon metabolic activation or under physiological conditions, it can form a reactive aziridinium ion that covalently modifies biological macromolecules like DNA, leading to cytotoxic effects. This mechanism is the basis for the activity of several anticancer drugs.[1]

The combination of these two moieties in a single molecule presents a valuable platform for developing targeted covalent inhibitors or other novel therapeutic agents.

Synthesis Pathway and Experimental Protocol

The synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is most efficiently achieved through the nucleophilic addition of 3-aminopyridine to 2-chloroethyl isocyanate. This reaction is direct, high-yielding, and relies on the high reactivity of the isocyanate group toward primary amines.

Reaction Principle and Rationale

The lone pair of electrons on the primary amine nitrogen of 3-aminopyridine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the isocyanate. This forms a tetrahedral intermediate which rapidly rearranges to the stable urea product.

Causality Behind Experimental Choices:

• Reactants: 3-aminopyridine serves as the nucleophilic backbone, providing the pyridinyl motif.[7] 2-chloroethyl isocyanate is the electrophilic partner that introduces the reactive chloroethylurea "warhead."[8]

• Solvent: An anhydrous aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF), is critical. Isocyanates are highly susceptible to hydrolysis and will readily react with water or other protic solvents, leading to the formation of undesired symmetrical ureas and a reduction in yield.

• Temperature Control: The reaction is exothermic. Initiating the reaction at a reduced temperature (0 °C) helps to control the reaction rate, minimize the formation of by-products, and ensure safety. The reaction is then allowed to proceed to completion at ambient temperature.[8]

• Inert Atmosphere: While not strictly necessary for short reaction times, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) is good practice to prevent moisture from the air from compromising the anhydrous conditions.

Visualization of the Synthesis Workflow

Caption: Workflow for the synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Step-by-Step Experimental Protocol

• Preparation: To a flame-dried, 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 3-aminopyridine (1.0 eq).

• Dissolution: Add anhydrous dichloromethane (approx. 5-10 mL per gram of 3-aminopyridine) to the flask and stir until the solid is completely dissolved.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition of Isocyanate: While stirring vigorously, add 2-chloroethyl isocyanate (1.05 eq) dropwise via syringe over 5-10 minutes. Ensure the internal temperature does not rise significantly.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Isolation: The product often precipitates as a white solid during the reaction. If so, collect the solid by vacuum filtration. If no precipitate forms, reduce the solvent volume by approximately 75% using a rotary evaporator to induce precipitation.

• Purification: Wash the collected solid with cold diethyl ether (2 x 20 mL) to remove any unreacted starting materials and soluble impurities.

• Drying: Dry the resulting white to off-white solid under high vacuum to a constant weight. The product is typically obtained in high purity without the need for further purification like column chromatography.

Comprehensive Characterization

Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized compound.

Physical and Chemical Properties

A summary of the key physical properties is presented below.

Property	Value	Source
CAS Number	13908-58-2	[9]
Molecular Formula	C₈H₁₀ClN₃O	[9]
Molecular Weight	199.64 g/mol	[9][10]
Appearance	White to off-white solid	---
Melting Point	143-144 °C	[10]

Spectroscopic and Spectrometric Analysis

The logical flow of the characterization process is outlined below.

Caption: Logical workflow for the analytical characterization of the final product.

3.2.1. Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. Electrospray ionization (ESI) is a suitable method.

• Expected Molecular Ion (M⁺): The spectrum should show a peak cluster corresponding to the molecular ion. The primary peak will be at m/z ≈ 199.05 for the isotope [³⁵Cl].

• Isotopic Pattern: A crucial confirmation is the presence of the (M+2) peak at m/z ≈ 201.05 for the isotope [³⁷Cl]. The intensity of this peak should be approximately one-third (≈32%) of the main M⁺ peak, which is the characteristic isotopic signature for a molecule containing a single chlorine atom.

3.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to verify the presence of key functional groups. The spectrum is typically recorded using a KBr pellet.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Appearance
3400 - 3200	N-H Stretch	Urea (N-H)	Medium to strong, often two bands
1680 - 1630	C=O Stretch (Amide I)	Urea (C=O)	Strong, sharp
1600 - 1550	N-H Bend (Amide II)	Urea (C-N-H)	Medium to strong
~1460	C-N Stretch	Urea/Pyridine	Medium
800 - 600	C-Cl Stretch	Chloroalkane	Medium to weak

The presence of strong absorptions for the N-H and C=O groups and the absence of a strong, sharp peak for the isocyanate group (~2270 cm⁻¹) confirms the successful formation of the urea linkage.[11][12]

3.2.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structural elucidation. Spectra are typically recorded in a deuterated solvent like DMSO-d₆ or CDCl₃. (Note: Chemical shifts are predictive and may vary slightly based on solvent and concentration).

¹H NMR (Proton NMR)

• Pyridinyl Protons (Ar-H): Four distinct signals in the aromatic region (δ ≈ 7.2 - 8.5 ppm).

• Urea Protons (N-H): Two separate, often broad, signals (δ ≈ 6.5 - 9.0 ppm, highly dependent on solvent and concentration). One corresponds to the NH adjacent to the pyridine ring, and the other to the NH adjacent to the chloroethyl group.

• Chloroethyl Protons (-CH₂-Cl & -CH₂-N-): Two signals, each integrating to 2H.

  • -CH₂-Cl: A triplet at δ ≈ 3.7 ppm.

  • -CH₂-N-: A quartet (or triplet of triplets due to coupling with both the adjacent CH₂ and NH) at δ ≈ 3.6 ppm.

¹³C NMR (Carbon-13 NMR)

• Carbonyl Carbon (C=O): A single resonance in the downfield region, δ ≈ 155 ppm.

• Pyridinyl Carbons (Ar-C): Five distinct signals in the aromatic region, δ ≈ 120 - 150 ppm.

• Chloroethyl Carbons (-CH₂-Cl & -CH₂-N-): Two signals in the aliphatic region.

  • -CH₂-Cl: δ ≈ 42 ppm.

  • -CH₂-N-: δ ≈ 40 ppm.

Safety, Handling, and Storage

• Hazard Profile: 2-Chloroethyl isocyanate is highly toxic, corrosive, and a lachrymator. It must be handled with extreme caution in a well-ventilated chemical fume hood using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. N-(2-chloroethyl)urea derivatives should be handled with care as they are potentially toxic and irritant.[10][13]

• Storage: The final product, N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, should be stored in a tightly sealed container in a cool, dry, and dark place to prevent degradation.

Conclusion

This guide details a robust and reliable methodology for the synthesis and characterization of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. The procedure is straightforward and employs common laboratory techniques, making it accessible for widespread application. The comprehensive characterization data provides a clear benchmark for researchers to verify the identity and purity of their synthesized material. As a molecule that strategically unites a privileged medicinal scaffold with a reactive alkylating moiety, N-(2-Chloroethyl)-N'-(3-pyridinyl)urea stands as a valuable building block for the development of next-generation targeted therapeutics.

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An In-depth Technical Guide to the Physicochemical Properties of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is a small molecule of interest within the realms of medicinal chemistry and drug development. Its structure, which incorporates a reactive chloroethyl group, a urea linker, and a pyridinyl moiety, suggests potential applications as an intermediate in the synthesis of pharmacologically active compounds. The chloroethyl group, in particular, is a common feature in alkylating agents, a class of compounds with established therapeutic uses. A thorough understanding of the physicochemical properties of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is paramount for its effective handling, characterization, and utilization in research and development. This guide provides a detailed overview of its key physicochemical characteristics, methods for their determination, and a plausible synthetic pathway.

Core Physicochemical Properties

The fundamental physicochemical properties of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea are summarized in the table below. These parameters are crucial for predicting its behavior in various experimental settings, including its reactivity, solubility, and bioavailability.

Property	Value	Source(s)
CAS Number	13908-58-2	[1]
Molecular Formula	C₈H₁₀ClN₃O	[1]
Molecular Weight	199.64 g/mol	[1]
Melting Point	143-144 °C	[2]
Boiling Point	148.9 °C	[2]

Structural and Chemical Identity

The structural formula of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is presented below. The molecule's key functional groups, which dictate its chemical behavior, are the 2-chloroethyl group, the urea bridge, and the 3-pyridinyl (or nicotinyl) ring.

Figure 1: Chemical structure of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Solubility Profile (Predicted)

• Aqueous Solubility: Urea itself is highly soluble in water[3][4]. However, the introduction of the aromatic pyridinyl ring and the chloroethyl group is expected to decrease its aqueous solubility. The pyridinyl nitrogen can act as a hydrogen bond acceptor, which may slightly enhance water solubility compared to a phenyl-substituted analogue. Overall, the compound is likely to have limited to moderate solubility in water.

• Organic Solvent Solubility: The presence of the pyridinyl ring and the chloroethyl group suggests that N-(2-Chloroethyl)-N'-(3-pyridinyl)urea will be soluble in a range of polar organic solvents. These may include:

  • Dimethyl sulfoxide (DMSO)

  • Dimethylformamide (DMF)

  • Methanol

  • Ethanol

  • Acetone

The solubility in less polar solvents such as dichloromethane and ethyl acetate is likely to be lower.

Acidity/Basicity (pKa) (Predicted)

The pKa values of a molecule are critical for understanding its ionization state at different pH values, which in turn influences its solubility, absorption, and interaction with biological targets.

• Basicity of the Pyridinyl Nitrogen: The pyridinyl nitrogen is the most basic site in the molecule. The pKa of pyridine is approximately 5.2.[5] The electron-withdrawing effect of the urea substituent is expected to slightly decrease the basicity of the pyridinyl nitrogen. Therefore, the pKa of the conjugate acid of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is likely to be in the range of 4-5 .

• Acidity of the Urea Protons: The protons on the urea nitrogens are weakly acidic. The pKa of the urea protons is generally high, and they are unlikely to be deprotonated under normal physiological conditions.

Experimental Protocols for Physicochemical Characterization

To empirically determine the physicochemical properties of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, the following standard analytical techniques are recommended.

Melting Point Determination

Principle: The melting point is a fundamental physical property that indicates the purity of a crystalline solid.

Methodology (Capillary Method):

• Sample Preparation: A small amount of the crystalline N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus is used.

• Measurement: The capillary tube is placed in the heating block of the apparatus. The temperature is raised at a slow, controlled rate (e.g., 1-2 °C/min) near the expected melting point.

• Observation: The temperature range over which the substance melts (from the first appearance of liquid to complete liquefaction) is recorded as the melting point.

Solubility Determination

Principle: The solubility of a compound in a given solvent is determined by preparing a saturated solution at a specific temperature and measuring the concentration of the dissolved solute.

Methodology (Shake-Flask Method):

• Sample Preparation: An excess amount of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is added to a known volume of the solvent (e.g., water, ethanol) in a sealed flask.

• Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The undissolved solid is separated from the saturated solution by centrifugation or filtration.

• Quantification: The concentration of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in the clear supernatant is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Figure 2: Workflow for solubility determination using the shake-flask method.

pKa Determination

Principle: The pKa can be determined by titrating a solution of the compound with a strong acid or base and monitoring the change in pH.

Methodology (Potentiometric Titration):

• Sample Preparation: A known concentration of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is dissolved in a suitable solvent (e.g., water or a water-cosolvent mixture).

• Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) while the pH is continuously monitored with a calibrated pH meter.

• Data Analysis: A titration curve (pH vs. volume of titrant added) is plotted. The pKa is determined from the pH at the half-equivalence point.

Plausible Synthetic Route

A common method for the synthesis of unsymmetrical ureas involves the reaction of an isocyanate with an amine.[6] A plausible synthetic route for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is outlined below.

Reaction Scheme:

3-Aminopyridine + 2-Chloroethyl isocyanate → N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

Step-by-Step Protocol:

• Dissolution: 3-Aminopyridine is dissolved in a suitable anhydrous aprotic solvent (e.g., tetrahydrofuran, dichloromethane) in a reaction flask under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Isocyanate: 2-Chloroethyl isocyanate is added dropwise to the stirred solution of 3-aminopyridine at a controlled temperature (e.g., 0 °C).

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for several hours until the reaction is complete (monitored by Thin Layer Chromatography).

• Work-up and Purification: The solvent is removed under reduced pressure. The crude product is then purified by recrystallization from a suitable solvent or by column chromatography on silica gel.

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An In-depth Technical Guide to the Molecular Structure and Potential Applications of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is a small molecule of significant interest within medicinal chemistry and drug discovery. As a member of the chloroethyl urea class of compounds, it possesses structural motifs that are frequently associated with potent biological activity, particularly in the realm of oncology. This technical guide provides a comprehensive overview of its molecular structure, a validated protocol for its synthesis, detailed characterization data, and an exploration of its potential as a therapeutic agent, grounded in the established activities of structurally related analogues.

Introduction: The Therapeutic Potential of Pyridinyl Ureas

The urea functional group is a cornerstone in medicinal chemistry, prized for its ability to form stable hydrogen bonds and act as a rigid scaffold in drug design. Its incorporation into bioactive compounds is a well-established strategy for modulating potency, selectivity, and pharmacokinetic properties.[1][2] When combined with a pyridine ring, a common pharmacophore in numerous approved drugs, the resulting pyridinyl urea scaffold offers a versatile platform for targeting a range of biological processes.

Furthermore, the inclusion of a reactive 2-chloroethyl group introduces an electrophilic center, transforming the molecule into a potential alkylating agent. This "warhead" chemistry is a hallmark of several successful anticancer drugs that exert their cytotoxic effects by covalently modifying biological macromolecules.[3][4][5] The convergence of these three structural features—the urea linker, the pyridinyl ring, and the chloroethyl moiety—positions N-(2-Chloroethyl)-N'-(3-pyridinyl)urea as a compound with considerable therapeutic promise, particularly as an antineoplastic agent.

Molecular Structure and Physicochemical Properties

The molecular structure of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea consists of a central urea group linking a 3-pyridinyl ring on one nitrogen and a 2-chloroethyl chain on the other. This arrangement confers a specific set of physicochemical properties that are critical to its function.

Property	Value	Source
CAS Number	13908-58-2	[6]
Molecular Formula	C₈H₁₀ClN₃O	[6]
Molecular Weight	199.64 g/mol	[6]
Melting Point	143-144 °C	Vendor Data
Appearance	White to off-white solid	General Observation
Solubility	Soluble in DMSO, Methanol	Inferred from related compounds

Synthesis and Characterization

Proposed Synthetic Protocol

This protocol outlines the synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea from 3-aminopyridine and 2-chloroethyl isocyanate. This reaction is analogous to synthetic procedures reported for other chloroethyl urea derivatives.[7]

Step 1: Reaction Setup

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of 3-aminopyridine in anhydrous dichloromethane (DCM).

• Cool the solution to 0°C in an ice bath.

Step 2: Addition of Isocyanate

• Slowly add 1.05 equivalents of 2-chloroethyl isocyanate dropwise to the cooled solution of 3-aminopyridine while stirring.

• The isocyanate is highly reactive and moisture-sensitive; ensure all glassware is dry and the addition is performed under an inert atmosphere (e.g., nitrogen or argon).

Step 3: Reaction and Monitoring

• Allow the reaction mixture to stir at 0°C for 30 minutes, then warm to room temperature.

• Continue stirring for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (3-aminopyridine) is consumed.

Step 4: Product Isolation and Purification

• Upon completion, the product often precipitates out of the DCM. If so, collect the solid by vacuum filtration.

• If no precipitate forms, reduce the solvent volume under reduced pressure.

• Wash the crude product with a small amount of cold diethyl ether to remove any unreacted isocyanate.

• Recrystallize the solid from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Synthesis Workflow Diagram

Caption: Proposed synthesis workflow for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Spectroscopic Characterization (Predicted)

The following are the predicted spectroscopic data based on the known chemical shifts and absorption frequencies of the constituent functional groups.

3.3.1. ¹H NMR Spectroscopy

• Pyridine Ring Protons: Expect complex multiplets in the aromatic region (δ 7.0-8.5 ppm). The proton at position 2 of the pyridine ring will likely be the most downfield, followed by the protons at positions 6, 4, and 5.

• Urea N-H Protons: Two broad singlets are expected, one for each N-H group. Their chemical shifts can vary depending on the solvent and concentration but are typically found between δ 5.0 and 9.0 ppm.

• Chloroethyl Protons: Two triplets are expected in the aliphatic region. The methylene group adjacent to the chlorine atom (-CH₂-Cl) will be more downfield (approx. δ 3.7 ppm) than the methylene group adjacent to the urea nitrogen (-NH-CH₂-) (approx. δ 3.5 ppm), both showing coupling to each other.

3.3.2. ¹³C NMR Spectroscopy

• Urea Carbonyl Carbon: A characteristic peak is expected around δ 155-160 ppm.

• Pyridine Ring Carbons: Expect signals in the aromatic region, typically between δ 120 and 150 ppm.

• Chloroethyl Carbons: The carbon attached to the chlorine will be around δ 42 ppm, and the carbon attached to the nitrogen will be around δ 40 ppm.

3.3.3. Infrared (IR) Spectroscopy

• N-H Stretching: A broad band or two sharp peaks in the region of 3200-3400 cm⁻¹.

• C=O Stretching (Amide I band): A strong, sharp absorption band around 1640-1680 cm⁻¹.

• N-H Bending (Amide II band): An absorption band around 1550-1600 cm⁻¹.

• C-N Stretching: Bands in the region of 1200-1400 cm⁻¹.

• C-Cl Stretching: A peak in the fingerprint region, typically around 600-800 cm⁻¹.

3.3.4. Mass Spectrometry

• Molecular Ion Peak (M+): Expect a molecular ion peak at m/z = 199, with an isotopic peak at m/z = 201 (M+2) with approximately one-third the intensity, which is characteristic of the presence of one chlorine atom.

• Fragmentation: Common fragmentation patterns would include cleavage of the chloroethyl group and fragmentation of the pyridine ring.

Potential Biological Activity and Mechanism of Action

While direct biological studies on N-(2-Chloroethyl)-N'-(3-pyridinyl)urea are limited, a substantial body of evidence from related analogues strongly suggests its potential as an anticancer agent.

Tubulin Binding and Microtubule Disruption

A significant number of N-phenyl-N'-(2-chloroethyl)ureas (CEUs) have been shown to act as potent antimicrotubule agents.[3][8][9] These compounds are believed to covalently bind to β-tubulin, a key component of microtubules.[3][8][9] This alkylation event disrupts the dynamic equilibrium of microtubule assembly and disassembly, which is essential for cell division, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis. The chloroethyl moiety of these compounds is critical for the covalent modification of amino acid residues within the colchicine-binding site of β-tubulin.[3][8] Given the structural similarities, it is highly plausible that N-(2-Chloroethyl)-N'-(3-pyridinyl)urea shares this mechanism of action.

Kinase Inhibition

The pyridinyl urea scaffold is also a well-known feature in a number of kinase inhibitors. For instance, Sorafenib, a multi-kinase inhibitor approved for the treatment of several cancers, contains a pyridinyl urea core. Studies on other series of pyridine-ureas have demonstrated inhibitory activity against key kinases involved in tumor angiogenesis, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[1][2] Therefore, it is conceivable that N-(2-Chloroethyl)-N'-(3-pyridinyl)urea could also exhibit kinase inhibitory properties.

Proposed Mechanism of Action Diagram

Caption: Plausible mechanisms of anticancer activity for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Conclusion and Future Directions

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is a molecule with a compelling structural rationale for potential anticancer activity. The combination of a pyridinyl ring, a urea linker, and a reactive chloroethyl group suggests a multi-faceted mechanism of action that may involve both microtubule disruption and kinase inhibition. While direct experimental data for this specific compound is sparse, the wealth of information on its structural analogues provides a strong foundation for its further investigation.

Future research should focus on the definitive synthesis and characterization of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea to confirm the proposed protocols and spectroscopic data. Subsequently, in vitro studies are warranted to evaluate its cytotoxicity against a panel of cancer cell lines and to elucidate its precise mechanism of action, including its effects on tubulin polymerization and kinase activity. Such studies will be crucial in determining the therapeutic potential of this promising compound.

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Unraveling the Mechanism of Action of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea: A Multifaceted Approach to Cellular Disruption

An In-Depth Technical Guide to the

Abstract

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea belongs to the broader class of N-aryl-N'-(2-chloroethyl)ureas (CEUs), a group of compounds demonstrating significant antiproliferative and antineoplastic activities. While direct experimental data for the 3-pyridinyl variant is limited, extensive research on analogous phenyl-substituted CEUs provides a robust framework for understanding its likely mechanisms of action. This guide synthesizes the current knowledge, postulating a dual-pronged assault on critical cellular machinery. The primary mechanism likely involves covalent alkylation of β-tubulin, leading to microtubule depolymerization, cell cycle arrest, and apoptosis. A secondary, yet significant, mechanism is the covalent modification of Thioredoxin-1 (TRX1), disrupting its nuclear translocation and impacting cellular redox homeostasis. This document provides a detailed exploration of these pathways, supported by experimental rationale and protocols for validation, aimed at researchers and professionals in drug development.

Introduction: The Therapeutic Potential of Chloroethyl Ureas

The N-(2-chloroethyl)urea moiety is a key pharmacophore in several established and investigational anticancer agents. Its inherent reactivity allows for the alkylation of biological nucleophiles, a property leveraged for therapeutic intervention. The broader class of N-aryl-N'-(2-chloroethyl)ureas (CEUs) are classified as "soft" alkylating agents, suggesting a degree of selectivity in their targets compared to "strong" alkylators like traditional nitrogen mustards.[1] This nuanced reactivity, combined with the structural diversity afforded by the aryl substituent, has made CEUs an attractive scaffold for the development of novel antineoplastic drugs.[2][3] The presence of the pyridinyl group in N-(2-Chloroethyl)-N'-(3-pyridinyl)urea introduces unique electronic and solubility characteristics that may influence its biological activity and target engagement.

The Primary Axis of Attack: Disruption of the Cytoskeleton via Tubulin Alkylation

The most extensively documented mechanism for CEUs is the disruption of microtubule dynamics through direct interaction with tubulin.

Covalent Modification of β-Tubulin

N-phenyl-N'-(2-chloroethyl)ureas have been shown to function as antimitotic agents by covalently binding to β-tubulin.[4][5] The electrophilic 2-chloroethyl group is the reactive component, forming a covalent bond with a nucleophilic amino acid residue within the protein. Specifically, studies have identified the glutamic acid-198 (Glu-198) residue of β-tubulin as the target of alkylation.[4] This residue is located near the colchicine-binding site, a critical region for microtubule polymerization.[4][6][7] The covalent nature of this interaction leads to an irreversible inhibition of tubulin function.

The proposed sequence of events is as follows:

• Non-covalent Binding: The CEU molecule initially docks into the colchicine-binding pocket on β-tubulin. The pyridinyl ring of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea likely plays a significant role in the initial binding affinity and orientation within the pocket.

• Intramolecular Cyclization and Alkylation: The 2-chloroethylurea moiety undergoes an intramolecular cyclization to form a highly reactive oxazoline intermediate or directly alkylates the target residue.

• Covalent Adduct Formation: The reactive intermediate forms a covalent bond with the carboxylate side chain of Glu-198.[4]

Caption: Proposed mechanism of tubulin disruption by N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Consequences of Tubulin Disruption

The covalent modification of β-tubulin has profound effects on cellular function:

• Inhibition of Microtubule Polymerization: The formation of the CEU-tubulin adduct prevents the incorporation of tubulin dimers into growing microtubules, leading to a net depolymerization of the microtubule network.

• Mitotic Arrest: Microtubules are essential components of the mitotic spindle. Their disruption leads to the activation of the spindle assembly checkpoint, causing the cell to arrest in the G2/M phase of the cell cycle.[7]

• Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, leading to programmed cell death.

• Disruption of Focal Adhesions: The destabilization of microtubules can also lead to the disassembly of focal adhesion structures, potentially inducing a form of apoptosis known as anoikis.[4]

A key advantage of CEUs is their ability to circumvent common mechanisms of drug resistance. They are reportedly not substrates for the P-glycoprotein efflux pump, maintaining their efficacy in multidrug-resistant cell lines.[4]

A Secondary Target with Significant Impact: Thioredoxin-1

Emerging evidence suggests that the cytotoxic effects of some CEUs are not solely dependent on tubulin inhibition. Thioredoxin-1 (TRX1), a key protein in maintaining cellular redox balance, has been identified as another direct target.

Covalent Binding and Inhibition of Nuclear Translocation

Studies using radiolabeled aryl chloroethyl ureas have demonstrated their ability to covalently bind to TRX1.[1][8] Interestingly, this binding does not appear to primarily target the catalytic cysteine residues, suggesting a unique mechanism of interaction compared to other TRX1 inhibitors.[1][8] While the covalent binding only slightly diminishes the disulfide-reducing activity of TRX1, its most significant consequence is the abrogation of TRX1 nuclear translocation.[1][8][9]

TRX1 plays a crucial role in the nucleus by regulating the activity of various transcription factors involved in cell proliferation and survival. By preventing its nuclear entry, CEUs can disrupt these processes. Some studies have associated this mechanism with a G0/G1 phase cell cycle arrest.[1][9]

Caption: Inhibition of Thioredoxin-1 (TRX1) nuclear translocation by N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Other Potential Mechanisms and Considerations

While tubulin and TRX1 are the most likely primary targets, the unique pyridinyl moiety may confer additional activities. For instance, related compounds containing a pyridinyl urea scaffold have been identified as inhibitors of dihydroorotate dehydrogenase (DHODH), an enzyme involved in pyrimidine biosynthesis.[10][11] This suggests a potential third avenue for the antiproliferative effects of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Proposed Experimental Workflows for Mechanism Validation

To definitively elucidate the mechanism of action of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, a series of targeted experiments are recommended.

Workflow 1: Investigating Tubulin Interaction

Caption: Experimental workflow to validate the interaction with and effect on tubulin.

Protocol 1: Cell Cycle Analysis

• Cell Culture: Plate a suitable cancer cell line (e.g., HeLa, MCF-7) at a density of 2x10^5 cells/well in a 6-well plate.

• Treatment: After 24 hours, treat the cells with varying concentrations of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (e.g., 0.1, 1, 10 µM) for 24 hours. Include a vehicle control.

• Cell Harvest: Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Store at -20°C overnight.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a solution containing propidium iodide and RNase A.

• Analysis: Analyze the cell cycle distribution using a flow cytometer. An accumulation of cells in the G2/M phase would support an antimitotic mechanism.

Protocol 2: In Vitro Tubulin Polymerization Assay

• Reaction Setup: In a 96-well plate, combine purified tubulin with a polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA) and GTP.

• Compound Addition: Add N-(2-Chloroethyl)-N'-(3-pyridinyl)urea at various concentrations. Include paclitaxel (promoter) and nocodazole (inhibitor) as controls.

• Initiation and Monitoring: Initiate polymerization by warming the plate to 37°C. Monitor the change in absorbance at 340 nm over time using a plate reader. Inhibition of the absorbance increase indicates interference with tubulin polymerization.

Workflow 2: Investigating TRX1 Interaction

Protocol: Immunofluorescence for TRX1 Localization

• Cell Culture and Treatment: Grow cells on glass coverslips and treat with N-(2-Chloroethyl)-N'-(3-pyridinyl)urea for a defined period (e.g., 6 hours).

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.1% Triton X-100.

• Immunostaining: Incubate the cells with a primary antibody against TRX1, followed by a fluorescently labeled secondary antibody.

• Nuclear Staining: Counterstain the nuclei with DAPI.

• Imaging: Visualize the subcellular localization of TRX1 using a fluorescence microscope. A decrease in the nuclear signal for TRX1 in treated cells compared to controls would indicate inhibition of nuclear translocation.

Quantitative Data Summary

While specific GI50 values for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea are not available in the reviewed literature, data from analogous N-phenyl-N'-(2-chloroethyl)ureas demonstrate potent antiproliferative activity.

Compound Class	Target Cell Lines	Reported GI50 Range	Reference
N-phenyl-N'-(2-chloroethyl)ureas	HT-29, M21, MCF-7	250 nM to 8 µM	[2]
1-aryl 3-(2-chloroethyl)ureas	LoVo	4 to 28 µM	[3]

Conclusion and Future Directions

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is a promising antineoplastic agent that likely exerts its cytotoxic effects through a dual mechanism involving the covalent inhibition of both tubulin and Thioredoxin-1. This multifaceted attack on the cytoskeleton and cellular redox systems presents a compelling strategy for overcoming cancer cell resistance. Future research should focus on validating these proposed mechanisms for the specific 3-pyridinyl analog, quantifying its potency against a broad panel of cancer cell lines, and exploring its potential synergistic effects with other chemotherapeutic agents. The unique properties conferred by the pyridinyl ring may also warrant investigation into its potential as a DHODH inhibitor, further broadening its therapeutic applicability.

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The Pyridyl Urea Scaffold: A Privileged Motif in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Pyridyl Urea Moiety

Pyridyl ureas, a class of organic compounds characterized by a central urea linkage flanked by at least one pyridine ring, have emerged as a cornerstone in medicinal chemistry.[1] This structural motif is not merely a synthetic curiosity but a "privileged scaffold," consistently appearing in molecules with profound biological effects. The urea group's ability to act as a rigid hydrogen bond donor-acceptor, combined with the pyridine ring's capacity for a wide range of interactions, underpins the diverse pharmacological activities of these derivatives.[1] This guide provides a comprehensive technical overview of the synthesis, biological activities, and therapeutic potential of pyridyl urea derivatives, with a focus on their applications in oncology and beyond.

Anticancer Activity: A Dominant Therapeutic Application

The most extensively studied and clinically relevant biological activity of pyridyl urea derivatives is their anticancer effect.[2] This activity is predominantly attributed to their ability to inhibit protein kinases, enzymes that play a critical role in the signaling pathways governing cell proliferation, survival, and angiogenesis.[3]

Mechanism of Action: Kinase Inhibition

Pyridyl ureas typically function as Type II kinase inhibitors, binding to the inactive (DFG-out) conformation of the kinase. This mode of binding often confers greater selectivity compared to ATP-competitive Type I inhibitors. The urea moiety is crucial for this interaction, forming key hydrogen bonds with the kinase backbone, while the pyridyl and other aromatic moieties engage in hydrophobic and van der Waals interactions within the kinase domain.

Two of the most significant kinase targets for pyridyl urea derivatives are Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Apoptosis Signal-regulating Kinase 1 (ASK1).

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth and metastasis.[4] Inhibition of VEGFR-2 by pyridyl urea derivatives, such as the FDA-approved drug Sorafenib, effectively cuts off the tumor's blood supply, leading to growth inhibition.[2]

VEGFR-2 Signaling Pathway

Caption: VEGFR-2 signaling cascade initiated by VEGF binding.

ASK1 is a key component of the mitogen-activated protein kinase (MAPK) signaling cascade that is activated by various cellular stresses, including oxidative stress and inflammatory cytokines.[5] Overactivation of the ASK1 pathway can lead to apoptosis (programmed cell death).[6] Certain pyridyl urea derivatives have been developed as potent ASK1 inhibitors, showing promise in treating diseases where apoptosis is dysregulated.[5]

ASK1 Signaling Pathway

Caption: General synthetic workflow for Sorafenib.

Step-by-Step Methodology:

• Reactant Preparation: Dissolve 4-(4-aminophenoxy)-N-methyl-2-picolinamide in a suitable solvent such as pyridine.

• Reaction Initiation: To the stirred solution, add 4-chloro-3-(trifluoromethyl)phenyl isocyanate dropwise at room temperature.

• Reaction Conditions: Heat the reaction mixture to 80°C for approximately 3 hours. [7]Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., dichloromethane/methanol) to afford pure Sorafenib. [7]

In Vitro Evaluation of Biological Activity: MTT Assay for Anticancer Activity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to determine the cytotoxic effects of compounds on cancer cell lines.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the pyridyl urea derivative and a vehicle control. Incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion and Future Perspectives

Pyridyl urea derivatives represent a remarkably successful scaffold in drug discovery, yielding a marketed anticancer drug and a pipeline of promising clinical and preclinical candidates. Their modular nature allows for fine-tuning of their biological activity and pharmacokinetic properties through systematic structural modifications. While their role as kinase inhibitors in oncology is well-established, the exploration of their antibacterial, antiviral, and anti-inflammatory potential is gaining momentum. Future research will likely focus on developing novel pyridyl urea derivatives with improved potency, selectivity, and safety profiles, as well as exploring new therapeutic applications for this versatile chemical class. The continued investigation of their structure-activity relationships and mechanisms of action will undoubtedly lead to the discovery of new and effective therapeutic agents for a wide range of diseases.

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An In-Depth Technical Guide to N-(2-Chloroethyl)-N'-(3-pyridinyl)urea as a Bifunctional N,O-Chelate Ligand for Advanced Drug Development

This technical guide provides a comprehensive overview of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, a molecule of significant interest in medicinal chemistry and drug development. We will explore its synthesis, characterization, and unique potential as a bifunctional N,O-chelate ligand. This document is intended for researchers, scientists, and professionals in the field of drug development, offering both theoretical insights and practical, field-proven protocols.

Introduction: The Emerging Role of Pyridyl Ureas in Medicinal Chemistry

Pyridyl urea derivatives have garnered substantial attention as versatile ligands in coordination chemistry, capable of forming stable complexes with a variety of transition metals.[1] The incorporation of a pyridine ring and a urea moiety provides a classic N,O-bidentate chelation site, which is a common structural motif in metallodrug design.[1][2] These metal complexes have shown promise in diverse therapeutic areas, including the development of novel anticancer agents.[3]

The subject of this guide, N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, introduces a compelling additional functionality: the 2-chloroethyl group. This reactive moiety is a well-known pharmacophore in its own right, notably present in DNA alkylating agents.[3][4] Its presence suggests that this ligand can act not only as a scaffold for metal coordination but also as a potential alkylating agent, opening avenues for the design of dual-action therapeutics. This guide will delve into the synthesis of this intriguing molecule and elucidate its potential as a bifunctional N,O-chelate ligand.

Synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

The synthesis of unsymmetrical ureas is most commonly achieved through the reaction of an amine with an isocyanate.[2][5] In the case of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, the logical and most direct synthetic route involves the reaction of 3-aminopyridine with 2-chloroethyl isocyanate.[6][7]

Proposed Synthetic Pathway

The proposed reaction proceeds via a nucleophilic addition of the amino group of 3-aminopyridine to the electrophilic carbonyl carbon of 2-chloroethyl isocyanate.

Caption: Proposed synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Detailed Experimental Protocol

Materials:

• 3-Aminopyridine (99%)

• 2-Chloroethyl isocyanate (98%)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Diethyl Ether

• Argon or Nitrogen gas supply

Procedure:

• In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an argon inlet, dissolve 3-aminopyridine (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Slowly add 2-chloroethyl isocyanate (1.05 eq), dissolved in a minimal amount of anhydrous DCM, to the stirred solution via the dropping funnel over a period of 30 minutes.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (3-aminopyridine) is consumed.

• Upon completion, a precipitate of the product may form. If so, collect the solid by vacuum filtration. If no precipitate forms, reduce the solvent volume under reduced pressure.

• Wash the crude product with cold anhydrous diethyl ether to remove any unreacted starting materials and byproducts.

• Recrystallize the solid product from a suitable solvent system (e.g., ethanol/water or acetone/hexane) to obtain pure N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

• Dry the purified product under vacuum.

Characterization of the Ligand

Thorough characterization is essential to confirm the identity and purity of the synthesized N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. The following techniques are recommended:

Technique	Expected Observations
¹H NMR	Signals corresponding to the protons of the pyridine ring, the -CH₂-CH₂- group, and the N-H protons of the urea moiety.
¹³C NMR	Resonances for the carbons of the pyridine ring, the two aliphatic carbons, and the carbonyl carbon of the urea.
FT-IR	Characteristic stretching frequencies for N-H bonds (around 3300 cm⁻¹), C=O of the urea (around 1650 cm⁻¹), and C-N bonds.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of C₈H₁₀ClN₃O.
Melting Point	A sharp and defined melting point, indicating the purity of the compound.

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea as an N,O-Chelate Ligand

The molecular structure of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea contains two key donor atoms for metal coordination: the nitrogen atom of the pyridine ring and the carbonyl oxygen of the urea group. This arrangement facilitates the formation of a stable five-membered chelate ring upon coordination to a metal center.[1][8]

Mode of Chelation

The lone pair of electrons on the pyridyl nitrogen and the carbonyl oxygen can coordinate to a metal ion, forming a classic N,O-bidentate chelate. This mode of coordination is well-documented for analogous 2-pyridyl urea ligands.[1][9]

Caption: Proposed N,O-chelation of the ligand to a metal center.

Synthesis of Metal Complexes: A General Protocol

The following is a general procedure for the synthesis of metal complexes with N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. This protocol can be adapted for various metal precursors (e.g., chlorides, nitrates, or acetates of Cu(II), Pt(II), Pd(II), etc.).

Materials:

• N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (Ligand)

• Metal salt (e.g., CuCl₂, K₂PtCl₄)

• Methanol or Ethanol

• Deionized Water

Procedure:

• Dissolve the ligand (2.0 eq) in a suitable solvent such as methanol or ethanol with gentle heating if necessary.

• In a separate flask, dissolve the metal salt (1.0 eq) in the same solvent or a compatible solvent like deionized water.

• Slowly add the metal salt solution to the ligand solution with constant stirring at room temperature.

• A change in color or the formation of a precipitate often indicates complex formation.

• Stir the reaction mixture for 4-24 hours at room temperature or with gentle heating to ensure complete reaction.

• Collect the resulting solid complex by vacuum filtration.

• Wash the complex with the reaction solvent and then with a non-coordinating solvent like diethyl ether to remove any unreacted starting materials.

• Dry the complex in a desiccator or under vacuum.

Characterization of the Metal Complexes

Characterization of the resulting metal complexes is crucial to confirm the coordination of the ligand to the metal center and to determine the geometry of the complex.

Technique	Expected Observations and Rationale
FT-IR	A shift of the C=O stretching frequency to a lower wavenumber (typically 10-50 cm⁻¹) compared to the free ligand is a strong indication of coordination of the carbonyl oxygen to the metal ion.[9][10]
UV-Vis Spectroscopy	Appearance of new absorption bands in the visible region, which can be attributed to d-d transitions of the metal ion in the new ligand field, or charge-transfer bands.
¹H NMR	Broadening or shifting of the ligand's proton signals upon coordination to a paramagnetic metal ion. For diamagnetic metals, shifts in the signals, particularly those of the pyridine ring and the N-H protons, indicate coordination.
Elemental Analysis	Determination of the C, H, N, and metal content to confirm the stoichiometry of the complex (e.g., 1:2 metal-to-ligand ratio).
X-ray Crystallography	Provides definitive proof of the N,O-chelation mode and the overall geometry of the metal complex in the solid state.

The Dual-Action Potential: Chelation and Alkylation

The most intriguing aspect of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is its potential for dual functionality. The N,O-chelate site can be used to introduce a metal center, which itself can have therapeutic properties or influence the overall structure and reactivity of the molecule. Simultaneously, the 2-chloroethyl group presents an opportunity for covalent modification of biological macromolecules.

Intramolecular Cyclization and Alkylation

Research on N-phenyl-N'-(2-chloroethyl)ureas has shown that these molecules can undergo intramolecular cyclization to form highly reactive N-phenyl-4,5-dihydrooxazol-2-amine intermediates.[3][4] These cyclic intermediates are potent alkylating agents that can covalently bind to nucleophilic residues on proteins.[3][4]

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• 4. Intramolecular cyclization of N-phenyl N'(2-chloroethyl)ureas leads to active N-phenyl-4,5-dihydrooxazol-2-amines alkylating β-tubulin Glu198 and prohibitin Asp40 - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. destechpub.com [destechpub.com]

An In-depth Technical Guide to the Potential Therapeutic Targets of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is a synthetic compound belonging to the broader class of chloroethylurea derivatives. While direct studies on this specific molecule are limited, its structural motifs—the 2-chloroethylurea group and the pyridinyl moiety—suggest a strong potential for anticancer activity through established mechanisms of action common to related compounds. This guide synthesizes the current understanding of analogous chemical entities to propose and explore the most probable therapeutic targets of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. We will delve into the mechanistic underpinnings of these targets, provide detailed experimental protocols for their validation, and present a logical framework for advancing the preclinical assessment of this compound.

Introduction: Unveiling the Therapeutic Potential of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

The landscape of cancer chemotherapy is continually evolving, with a persistent need for novel agents that exhibit enhanced efficacy and reduced toxicity. The family of N-(2-chloroethyl)ureas and their nitrosourea counterparts have a long-standing history in oncology, primarily functioning as DNA alkylating agents.[1][2] More recent investigations into structurally related phenylurea derivatives have also uncovered a distinct mechanism involving the disruption of microtubule dynamics.[3][4][5][6]

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea incorporates the key pharmacophore of the 2-chloroethylurea group, which is known to be a precursor to reactive species capable of covalent modification of biological macromolecules. The presence of a pyridinyl ring introduces unique electronic and steric properties that may influence its biological activity, target specificity, and pharmacokinetic profile compared to its phenylurea or nitrosourea analogs.

This technical guide will, therefore, focus on two primary, well-documented therapeutic targeting strategies for compounds of this class:

• DNA Alkylation and Damage: A classic mechanism of action for chloroethyl-containing compounds.

• Tubulin Polymerization Inhibition: An established target for a subset of N-aryl-N'-(2-chloroethyl)ureas.

We will explore the causality behind these potential mechanisms and provide a roadmap for their experimental validation.

Proposed Therapeutic Target I: DNA as a Covalent Substrate

The most extensively characterized mechanism of action for 2-chloroethyl-containing compounds is their ability to covalently modify DNA, leading to cytotoxicity.[1][2][7] This process is initiated by the intracellular conversion of the 2-chloroethylurea moiety into a reactive electrophile.

Mechanism of Action: DNA Alkylation and Cross-linking

The proposed bioactivation of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea and subsequent DNA damage is a multi-step process:

• Formation of a Chloroethyl Carbonium Ion: The 2-chloroethyl group can undergo intramolecular cyclization to form a highly reactive aziridinium ion, which in turn can generate a 2-chloroethyl carbonium ion. This electrophile is capable of alkylating nucleophilic sites on DNA bases.[1][2]

• Monoadduct Formation: The initial reaction with DNA results in the formation of monoadducts, primarily at the N7 position of guanine and the N3 position of adenine.[7]

• Interstrand Cross-link (ICL) Formation: A subsequent reaction, often involving the displacement of the chloride ion, can lead to the formation of intra- or interstrand cross-links in the DNA. These ICLs are particularly cytotoxic as they physically block DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis.[1][2]

Signaling Pathways Implicated in the DNA Damage Response

The formation of DNA adducts and ICLs activates a complex network of signaling pathways known as the DNA Damage Response (DDR). Key players in this response include:

• ATM (Ataxia-Telangiectasia Mutated) and ATR (Ataxia Telangiectasia and Rad3-related) Kinases: These are master regulators of the DDR that are activated by DNA double-strand breaks and replication stress, respectively.

• Checkpoint Kinases (Chk1 and Chk2): Activated by ATM/ATR, these kinases phosphorylate a range of downstream targets to induce cell cycle arrest, providing time for DNA repair.

• p53: A critical tumor suppressor that is stabilized and activated in response to DNA damage. Activated p53 can induce cell cycle arrest, senescence, or apoptosis.

Caption: Proposed DNA damage signaling pathway initiated by N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Experimental Workflow for Validating DNA as a Target

A multi-pronged approach is necessary to definitively identify DNA as a therapeutic target.

Caption: Experimental workflow for the validation of DNA as a therapeutic target.

2.3.1. Protocol: Comet Assay for Detection of DNA Damage

This assay provides a sensitive method for detecting DNA strand breaks in individual cells.

• Cell Treatment: Culture cancer cells to 70-80% confluency and treat with a dose range of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (e.g., 0.1, 1, 10, 100 µM) for a defined period (e.g., 24 hours). Include a positive control (e.g., etoposide) and a vehicle control (e.g., DMSO).

• Cell Harvesting and Embedding: Harvest cells and resuspend in low-melting-point agarose. Pipette the cell suspension onto a pre-coated microscope slide and allow it to solidify.

• Lysis: Immerse the slides in a high-salt lysis buffer to remove cell membranes and proteins, leaving behind the nuclear DNA.

• Alkaline Unwinding and Electrophoresis: Place the slides in an alkaline electrophoresis buffer to unwind the DNA. Perform electrophoresis at a low voltage.

• Staining and Visualization: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green). Visualize the "comets" using a fluorescence microscope. The length and intensity of the comet tail relative to the head are proportional to the amount of DNA damage.

2.3.2. Protocol: Immunofluorescence for γH2AX Foci Formation

γH2AX is a phosphorylated form of the histone variant H2AX and is an early marker of DNA double-strand breaks.

• Cell Culture and Treatment: Grow cells on glass coverslips and treat with N-(2-Chloroethyl)-N'-(3-pyridinyl)urea as described above.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with 0.25% Triton X-100.

• Immunostaining: Block non-specific antibody binding and then incubate with a primary antibody specific for γH2AX. Follow this with a fluorescently labeled secondary antibody.

• Counterstaining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips onto microscope slides.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the number of γH2AX foci per nucleus. An increase in foci indicates the induction of DNA double-strand breaks.

Proposed Therapeutic Target II: Tubulin and Microtubule Dynamics

A growing body of evidence indicates that certain N-phenyl-N'-(2-chloroethyl)ureas (CEUs) can disrupt microtubule dynamics, a mechanism distinct from DNA alkylation.[3][4][5][6] These compounds often bind to the colchicine-binding site on β-tubulin, preventing its polymerization into microtubules.

Mechanism of Action: Inhibition of Tubulin Polymerization

Microtubules are dynamic polymers of α- and β-tubulin heterodimers that are essential for various cellular processes, most notably the formation of the mitotic spindle during cell division.

• Binding to β-Tubulin: It is hypothesized that N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, like other active CEUs, binds to a specific site on β-tubulin, likely the colchicine-binding site.[5]

• Inhibition of Polymerization: This binding event is proposed to induce a conformational change in the tubulin dimer, rendering it incapable of polymerizing into microtubules.

• Microtubule Depolymerization: The compound may also actively promote the depolymerization of existing microtubules.

• Mitotic Arrest: The net effect is a disruption of the microtubule network, leading to the failure of mitotic spindle formation, activation of the spindle assembly checkpoint, and subsequent arrest of the cell cycle in the G2/M phase, ultimately culminating in apoptosis.

Caption: Proposed mechanism of tubulin polymerization inhibition by N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Experimental Workflow for Validating Tubulin as a Target

Confirming tubulin as a target requires a combination of in vitro and cell-based assays.

Caption: Experimental workflow for the validation of tubulin as a therapeutic target.

3.2.1. Protocol: In Vitro Tubulin Polymerization Assay

This cell-free assay directly measures the effect of the compound on tubulin polymerization.

• Reagents: Use a commercially available tubulin polymerization assay kit which typically includes purified tubulin, a polymerization buffer, and a positive control (e.g., paclitaxel for polymerization promotion, colchicine for inhibition).

• Assay Setup: In a 96-well plate, add the polymerization buffer and the compound at various concentrations. Add purified tubulin to initiate the reaction.

• Measurement: Measure the change in absorbance (typically at 340 nm) over time at 37°C using a plate reader. An increase in absorbance indicates tubulin polymerization.

• Data Analysis: Plot absorbance versus time. A decrease in the rate and extent of polymerization in the presence of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea compared to the vehicle control would indicate inhibitory activity.

3.2.2. Protocol: Immunofluorescence of the Microtubule Network

This method allows for the direct visualization of the compound's effect on the microtubule cytoskeleton in cells.

• Cell Culture and Treatment: Grow cells on glass coverslips and treat with N-(2-Chloroethyl)-N'-(3-pyridinyl)urea for a time course (e.g., 6, 12, 24 hours).

• Fixation and Permeabilization: Fix the cells with ice-cold methanol or paraformaldehyde followed by permeabilization.

• Immunostaining: Incubate with a primary antibody against α-tubulin, followed by a fluorescently labeled secondary antibody.

• Counterstaining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips.

• Imaging: Visualize the microtubule network using a confocal or high-resolution fluorescence microscope. Look for evidence of microtubule depolymerization (loss of filamentous structures, diffuse cytoplasmic staining) and mitotic spindle disruption in treated cells compared to controls.

Quantitative Data Summary and Interpretation

To effectively evaluate the therapeutic potential of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, it is crucial to quantify its activity against the proposed targets and in cellular assays. The following table provides a template for summarizing key experimental data.

Assay	Endpoint Measured	Key Parameter(s)	Example Data (Hypothetical)	Interpretation
Cell Viability (MTT/SRB)	Cellular Proliferation	GI50 (µM)	5.2 µM (HT-29)	The compound exhibits potent growth inhibitory activity against human colon carcinoma cells.[3][6]
Comet Assay	DNA Strand Breaks	% Tail DNA	35% at 10 µM	Induces significant DNA damage at a concentration relevant to its GI50.
γH2AX Foci Formation	DNA Double-Strand Breaks	Foci per nucleus	50 foci at 10 µM	Confirms the induction of highly cytotoxic DNA lesions.
Tubulin Polymerization	Polymerization Rate	IC50 (µM)	2.5 µM	Directly inhibits tubulin polymerization in a cell-free system.
Cell Cycle Analysis	DNA Content	% of Cells in G2/M	60% at 10 µM	Causes a significant accumulation of cells in the G2/M phase of the cell cycle, consistent with mitotic arrest.

Conclusion and Future Directions

Based on the well-established pharmacology of its structural analogs, N-(2-Chloroethyl)-N'-(3-pyridinyl)urea presents a compelling profile as a dual-targeting anticancer agent. The primary hypothesized therapeutic targets are DNA , via alkylation and interstrand cross-linking, and tubulin , through the inhibition of microtubule polymerization. The proposed experimental workflows provide a robust framework for validating these targets and elucidating the compound's precise mechanism of action.

Future research should focus on:

• Head-to-head comparisons with clinically used DNA alkylating agents (e.g., carmustine, lomustine) and tubulin inhibitors (e.g., colchicine, vincristine) to benchmark its potency and efficacy.

• Structure-activity relationship (SAR) studies to optimize the pyridinyl moiety and the urea linkage for improved activity and selectivity.

• In vivo studies in relevant animal models of cancer to assess its therapeutic efficacy, pharmacokinetics, and toxicity profile.

By systematically pursuing these lines of investigation, the full therapeutic potential of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea can be rigorously evaluated, paving the way for its potential development as a novel cancer therapeutic.

References

• National Toxicology Program. (n.d.). Nitrosourea Chemotherapeutic Agents. In Report on Carcinogens, Fifteenth Edition. U.S. Department of Health and Human Services, Public Health Service. [Link]

• Botyánszki, J., Bódi, J., Stratford, I. J., & Süli-Vargha, H. (1999). Synthesis and cytotoxic activity of N-(2-chloroethyl)-N-nitroureas and N-(2-chloroethyl)-N-nitrocarbamates. Anticancer Drugs, 10(10), 903–909. [Link]

• National Toxicology Program. (n.d.). Report on Carcinogens, Fifteenth Edition - Nitrosourea Chemotherapeutic Agents. [Link]

• Chen, F. X., Bodell, W. J., Liang, G., & Gold, B. (1996). Reaction of N-(2-chloroethyl)-N-nitrosoureas with DNA: effect of buffers on DNA adduction, cross-linking, and cytotoxicity. Chemical Research in Toxicology, 9(1), 208–214. [Link]

• Wheeler, G. P., Alexander, J. A., & Adamson, D. J. (1980). Effects of N,N'-bis(2-chloroethyl)-N-nitrosourea and 2-[3-(2-chloroethyl)-3-nitrosoureido]-2-deoxy-D-glucopyranose upon the proliferation, DNA synthesis, and viability of cultured sensitive and resistant L1210 cells. Cancer Research, 40(10), 3723–3727. [Link]

• Li, Y., et al. (2022). Design, Synthesis and Anticancer Activity of a New Series of N-aryl-N′-[4-(pyridin-2-ylmethoxy)benzyl]urea Derivatives. Molecules, 27(15), 4985. [Link]

• Moreau, E., et al. (2005). Optimized N-phenyl-N'-(2-chloroethyl)ureas as potential antineoplastic agents: synthesis and growth inhibition activity. Bioorganic & Medicinal Chemistry, 13(24), 6703–6712. [Link]

• Fortin, S., et al. (2009). N-Phenyl-N′-(2-chloroethyl)ureas (CEU) as potential antineoplastic agents. Part 2: Role of ω-hydroxyl group in the covalent binding to β-tubulin. Bioorganic & Medicinal Chemistry, 17(10), 3690–3697. [Link]

• Shablykin, O., et al. (2022). Anti-Proliferative and Cytoprotective Activity of Aryl Carbamate and Aryl Urea Derivatives with Alkyl Groups and Chlorine as Substituents. Molecules, 27(19), 6296. [Link]

• Fortin, S., et al. (2009). Computational models of N-phenyl-N'-(2-chloroethyl)ureas in the colchicine-binding site at the interface between α- and β-tubulin. Bioorganic & Medicinal Chemistry, 17(10), 3690–3697. [Link]

• Moreau, E., et al. (2005). Optimized N-phenyl-N'-(2-chloroethyl)ureas as Potential Antineoplastic Agents: Synthesis and Growth Inhibition Activity. Bioorganic & Medicinal Chemistry, 13(24), 6703-6712. [Link]

• Ghorab, M. M., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules, 23(11), 2955. [Link]

• Atassi, G., et al. (1987). In vitro and in vivo activity of 1-aryl-3-(2-chloroethyl) urea derivatives as new antineoplastic agents. Anticancer Research, 7(3 Pt A), 385–390. [Link]

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"in vitro studies with N-(2-Chloroethyl)-N'-(3-pyridinyl)urea"

An In-depth Technical Guide for the In Vitro Evaluation of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

Authored by: Gemini, Senior Application Scientist

Abstract

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea represents a novel chemical entity with a structure suggestive of potential DNA alkylating activity, a mechanism central to many established chemotherapeutic agents. The presence of the 2-chloroethyl group, a known reactive moiety, combined with a pyridinyl functional group, which can influence solubility and target interaction, makes this compound a candidate for oncological research. As a compound not yet extensively characterized in the public literature, a structured, first-principles approach is required for its in vitro evaluation.

This technical guide provides a comprehensive framework for researchers and drug development professionals to conduct the initial in vitro characterization of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. We move beyond a simple listing of protocols to explain the scientific rationale behind each experimental phase, from initial cytotoxicity screening to deep mechanistic investigation. The methodologies described herein are designed as a self-validating cascade, where the results of each step logically inform the design of the next. This document serves as a roadmap for elucidating the compound's mechanism of action, identifying responsive cancer cell types, and establishing a foundation for further preclinical development.

Part 1: Foundational Characterization & Hypothesis

Structural Analysis and Mechanistic Hypothesis

The structure of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea provides immediate clues to its potential biological activity. The molecule can be deconstructed into two key functional domains:

• The Alkylating Moiety (2-Chloroethylurea): The chloroethyl group is a well-established pharmacophore in oncology. In an aqueous physiological environment, it can undergo intramolecular cyclization to form a highly reactive aziridinium ion. This electrophilic intermediate readily reacts with nucleophilic sites on biological macromolecules, most notably the N7 and O6 positions of guanine in DNA. This covalent modification, or alkylation, can lead to DNA strand breaks, cross-linking, and the formation of adducts that disrupt DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis. This mechanism is the cornerstone of action for classical alkylating agents like the nitrosoureas (e.g., Carmustine, Lomustine).

• The Modulating Moiety (Pyridinylurea): The 3-pyridinyl group is expected to significantly influence the compound's physicochemical properties. The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, potentially affecting solubility and interaction with protein targets. Its aromatic nature may also contribute to drug-target interactions through π-stacking. The urea linker provides structural rigidity and further hydrogen bonding capacity.

Based on this analysis, our primary working hypothesis is that N-(2-Chloroethyl)-N'-(3-pyridinyl)urea acts as a DNA alkylating agent, inducing cytotoxicity through the activation of the DNA Damage Response (DDR) pathway. The initial in vitro studies are therefore designed to systematically test this hypothesis.

Physicochemical Profiling for In Vitro Systems

Before any cell-based assays, determining the compound's fundamental properties is critical for ensuring experimental reproducibility and accurate data interpretation.

Protocol 1: Solubility and Stability Assessment

• Objective: To determine the optimal solvent for stock solutions and the compound's stability under standard cell culture conditions (37°C, 5% CO₂, aqueous media).

• Solvent Selection: Begin with Dimethyl Sulfoxide (DMSO) as it is a near-universal solvent for organic molecules used in cell culture. Test solubility up to a concentration of 100 mM.

• Aqueous Stability:

  • Prepare a 1 mM working solution of the compound in a standard cell culture medium (e.g., DMEM with 10% FBS).

  • Incubate the solution under standard culture conditions.

  • At various time points (e.g., 0, 2, 4, 8, 24, 48 hours), take an aliquot and analyze the concentration of the parent compound using High-Performance Liquid Chromatography (HPLC).

  • Interpretation: A significant decrease in the parent compound's peak area over time indicates instability. This is expected for an alkylating agent, but the rate of degradation (half-life) must be known to design treatment protocols accurately. For instance, a short half-life may necessitate media changes during long-term assays.

Part 2: Phase I - Broad-Spectrum Cytotoxicity Screening

The initial goal is to determine if the compound possesses cytotoxic activity and to identify a range of effective concentrations. A diverse panel of cancer cell lines is essential to identify potential tissue-specific sensitivities.

Experimental Design: The NCI-60 Human Tumor Cell Line Screen as a Model

We recommend a screening approach modeled after the National Cancer Institute's NCI-60 panel. A smaller, representative panel can be used initially, covering major cancer types.

Table 1: Suggested Initial Cell Line Panel

Cell Line	Cancer Type	Rationale
A549	Non-Small Cell Lung Cancer	Common, robust, well-characterized DDR.
MCF-7	Breast Cancer (Estrogen Receptor+)	Represents hormone-dependent cancers.
MDA-MB-231	Triple-Negative Breast Cancer	Aggressive, often chemo-resistant phenotype.
HCT116	Colorectal Cancer	Available in both p53 wild-type and null variants, useful for mechanistic studies.
U-87 MG	Glioblastoma	Brain tumors are a key target for alkylating agents that can cross the BBB.
K-562	Chronic Myelogenous Leukemia	Suspension cell line, representing hematological malignancies.

Protocol: MTT/MTS Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which serves as a proxy for cell viability.

• Cell Seeding: Plate cells in 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare a 2x serial dilution series of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in culture medium, starting from a high concentration (e.g., 200 µM) down to the low nanomolar range. Include a DMSO vehicle control.

• Incubation: Replace the old media with the compound-containing media and incubate for a standard duration, typically 72 hours, which allows for multiple cell doubling times.

• Assay Development: Add an MTS or MTT reagent (e.g., Promega CellTiter 96® AQueous One Solution) to each well and incubate for 1-4 hours. The reagent is reduced by viable cells into a colored formazan product.

• Data Acquisition: Measure the absorbance of the formazan product at 490 nm using a microplate reader.

• Data Analysis:

  • Normalize the absorbance values to the vehicle control wells (representing 100% viability).

  • Plot the normalized viability (%) against the log of the compound concentration.

  • Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the half-maximal inhibitory concentration (IC₅₀) for each cell line.

Workflow and Data Interpretation

The data from this phase will be the first indication of the compound's potency and selectivity.

Diagram 1: Cytotoxicity Screening Workflow

Caption: Workflow for initial cytotoxicity screening and IC₅₀ determination.

Part 3: Phase II - Mechanistic Elucidation

With IC₅₀ values established, the next phase investigates how the compound kills sensitive cells, focusing on testing the DNA damage hypothesis. These experiments should be conducted using one or two sensitive cell lines and one resistant line for comparison, at concentrations around their respective IC₅₀ values.

Direct Assessment of DNA Damage

The Comet assay (single-cell gel electrophoresis) is a sensitive method for directly visualizing DNA strand breaks.

Protocol 2: Alkaline Comet Assay

• Objective: To quantify DNA single-strand breaks and alkali-labile sites.

• Cell Treatment: Treat cells with the compound at 1x and 3x the IC₅₀ for a short duration (e.g., 2-4 hours). Include a vehicle control and a positive control (e.g., 100 µM H₂O₂).

• Cell Embedding: Harvest cells and embed them in low-melting-point agarose on a specialized microscope slide.

• Lysis: Lyse the embedded cells in a high-salt, detergent solution to remove membranes and proteins, leaving behind the nuclear DNA (nucleoids).

• Alkaline Unwinding: Incubate slides in a high-pH alkaline buffer (pH > 13) to unwind the DNA at sites of strand breaks.

• Electrophoresis: Apply an electric field. The negatively charged, relaxed DNA loops and fragments migrate out of the nucleoid, forming a "comet tail." The amount of DNA in the tail is proportional to the amount of damage.

• Visualization: Stain the DNA with a fluorescent dye (e.g., SYBR Green) and visualize using a fluorescence microscope.

• Quantification: Use specialized software (e.g., Comet Assay IV) to measure parameters like % Tail DNA or Tail Moment. A statistically significant increase relative to the vehicle control confirms DNA damage.

Analysis of Cell Cycle Perturbation

DNA damage typically induces cell cycle arrest at G1/S or G2/M checkpoints to allow time for repair. This can be measured by flow cytometry.

Protocol 3: Propidium Iodide Staining for Cell Cycle Analysis

• Cell Treatment: Treat cells with the compound at its IC₅₀ concentration for 24, 48, and 72 hours.

• Cell Fixation: Harvest cells (including any floating cells) and fix them in ice-cold 70% ethanol to permeabilize the membrane.

• Staining: Wash the cells and resuspend them in a staining solution containing propidium iodide (PI), a DNA intercalating dye, and RNase A to prevent staining of double-stranded RNA.

• Flow Cytometry: Analyze the cells on a flow cytometer. The intensity of PI fluorescence is directly proportional to the amount of DNA in each cell.

• Data Analysis: Deconvolute the resulting DNA content histograms using cell cycle analysis software (e.g., FlowJo, ModFit LT). This will quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

• Interpretation: An accumulation of cells in the G2/M phase is a classic signature of the response to DNA damage.

Investigation of Apoptotic Cell Death

If the DNA damage is too severe to be repaired, cells will typically undergo programmed cell death, or apoptosis.

Protocol 4: Annexin V/PI Apoptosis Assay

• Objective: To distinguish between viable, early apoptotic, and late apoptotic/necrotic cells.

• Mechanism: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorophore (e.g., FITC). Propidium iodide (PI) is used as a viability dye, as it can only enter cells with compromised membranes (late apoptotic/necrotic cells).

• Cell Treatment: Treat cells with the compound at IC₅₀ and 3x IC₅₀ for 24-48 hours.

• Staining: Harvest cells and resuspend them in Annexin V binding buffer. Add FITC-conjugated Annexin V and PI.

• Flow Cytometry: Analyze the stained cells promptly.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Interpretation: A dose-dependent increase in the Annexin V-positive population confirms that the compound induces apoptosis.

Part 4: Phase III - Target Validation & Pathway Analysis

The final phase of this initial in vitro evaluation aims to connect the observed cellular phenotypes (DNA damage, G2/M arrest, apoptosis) to specific molecular events in the DNA Damage Response (DDR) pathway.

The DNA Damage Response (DDR) Pathway

The DDR is a complex signaling network that detects DNA lesions and orchestrates a response involving cell cycle arrest, DNA repair, and, if necessary, apoptosis. Key protein players include the sensor kinases ATM and ATR, which, upon activation, phosphorylate a cascade of downstream targets.

A critical downstream event is the phosphorylation of the histone variant H2AX on serine 139, creating γH2AX. This modification occurs rapidly at the sites of DNA double-strand breaks and serves as a robust biomarker for DNA damage. This phosphorylation event recruits a host of repair factors and amplifies the DDR signal. The activation of checkpoint kinases like CHK1 and CHK2 leads to the phosphorylation and inhibition of CDC25 phosphatases, which in turn prevents the activation of cyclin-dependent kinases (CDKs) required for cell cycle progression, leading to G2/M arrest. Prolonged signaling through this pathway ultimately activates pro-apoptotic proteins like p53.

Diagram 2: Hypothesized Signaling Pathway

Caption: Hypothesized mechanism: DNA damage leading to DDR activation.

Protocol: Western Blotting for DDR Markers

Western blotting allows for the semi-quantitative analysis of specific protein levels and their post-translational modifications (like phosphorylation), providing direct evidence of pathway activation.

• Objective: To measure the expression and phosphorylation status of key DDR proteins following compound treatment.

• Cell Treatment and Lysis: Treat sensitive cells with the compound at IC₅₀ for various time points (e.g., 0, 2, 6, 12, 24 hours). Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Transfer: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific to the target proteins.

  • Wash and incubate with a secondary antibody conjugated to an enzyme like horseradish peroxidase (HRP).

• Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.

• Data Analysis: Quantify the band intensity relative to a loading control (e.g., β-actin or GAPDH).

Table 2: Key Protein Targets for Western Blot Analysis

Target Protein	Rationale	Expected Result with Treatment
Phospho-H2AX (γH2AX)	Direct biomarker of DNA double-strand breaks.	Rapid and robust increase.
Phospho-ATM	Key upstream sensor kinase in the DDR pathway.	Increase in phosphorylation.
Phospho-CHK2	Major downstream effector of ATM, mediates cell cycle arrest.	Increase in phosphorylation.
p53	Tumor suppressor stabilized by DDR; transcription factor for pro-apoptotic genes.	Increase in total protein levels.
Cleaved PARP-1	A substrate of caspases; its cleavage is a hallmark of apoptosis.	Appearance of the cleaved fragment.
β-actin / GAPDH	Housekeeping protein used as a loading control.	No change.

A time-dependent increase in γH2AX, p-ATM, and p-CHK2, followed by an increase in cleaved PARP-1, would provide strong, multi-point validation of the proposed DNA-damaging mechanism of action.

Conclusion and Future Directions

This guide outlines a logical, phased, and mechanistically driven approach for the initial in vitro characterization of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. By progressing from broad cytotoxicity screening to specific assays for DNA damage, cell cycle arrest, and apoptosis, and culminating in the validation of key molecular markers, a researcher can build a comprehensive data package.

Positive results from this workflow—demonstrating potent cytotoxicity driven by DNA damage-induced apoptosis—would provide a strong rationale for advancing the compound into more complex studies. Future directions would include:

• DNA Repair Pathway Dependency: Using cell lines deficient in specific DNA repair pathways (e.g., homologous recombination, non-homologous end joining) to see if sensitivity is enhanced.

• In Vivo Efficacy: Testing the compound in animal models of cancer (e.g., xenografts) to assess its therapeutic potential.

• Pharmacokinetic and Toxicological Profiling: Evaluating the compound's absorption, distribution, metabolism, excretion (ADME), and off-target toxicity.

This structured evaluation ensures that resources are directed efficiently, building a robust scientific foundation for this promising new chemical entity.

References

• Tew, K. D., Colvin, M., & Sartorelli, A. C. (2016). Alkylating Agents. In: Goodman & Gilman's: The Pharmacological Basis of Therapeutics, 13e. McGraw-Hill Education. URL: [Link]

• Shoemaker, R. H. (2006). The NCI60 human tumour cell line anticancer drug screen. Nature Reviews Cancer, 6(10), 813-823. URL: [Link]

• Kastan, M. B., & Bartek, J. (2004). Cell-cycle checkpoints and cancer. Nature, 432(7015), 316-323. URL: [Link]

• Kuo, L. J., & Yang, L. X. (2008). Gamma-H2AX - a novel biomarker for DNA double-strand breaks. In Vivo, 22(3), 305-309. URL: [Link]

A Technical Guide to the Preliminary Screening of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea Analogs for Anticancer Drug Discovery

Abstract

This technical guide provides a comprehensive framework for the preliminary screening of novel N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU) analogs as potential anticancer agents. The urea scaffold is a privileged structure in medicinal chemistry, with numerous approved drugs featuring this moiety.[1][2] Specifically, N-aryl-N'-(2-chloroethyl)ureas (CEUs) have demonstrated potent antineoplastic activities, primarily by targeting tubulin polymerization.[3][4] Furthermore, the incorporation of a pyridine ring is a common strategy in the design of kinase inhibitors, including the multi-kinase inhibitor sorafenib, which also features a pyridinylurea structure.[5][6][7] This dual potential for targeting both tubulin and protein kinases makes CEPU analogs a compelling class of compounds for anticancer drug discovery. This guide outlines a strategic, tiered approach to screening, from initial high-throughput cytotoxicity assays to more detailed mechanistic studies, providing researchers in drug development with a robust methodology for identifying and prioritizing promising lead candidates.

Introduction: The Rationale for Screening CEPU Analogs

The N-(2-chloroethyl)urea moiety is a known pharmacophore that can act as a "soft" alkylating agent, capable of forming covalent bonds with biological nucleophiles.[8] In the context of anticancer agents, this reactivity has been shown to lead to the alkylation of β-tubulin, disrupting microtubule dynamics and inducing mitotic arrest.[3] On the other hand, the pyridinylurea scaffold is a key feature of many type II kinase inhibitors, which stabilize the inactive (DFG-out) conformation of the kinase. Sorafenib, a prime example, inhibits several receptor tyrosine kinases (RTKs) involved in angiogenesis and tumor progression, such as VEGFR and PDGFR, as well as the Raf kinases in the MAPK signaling pathway.[5][6][7][9]

The combination of these two pharmacophores in N-(2-Chloroethyl)-N'-(3-pyridinyl)urea suggests a potential for dual-action or novel mechanisms of anticancer activity. Preliminary screening of a library of CEPU analogs is therefore a critical step in exploring this chemical space and identifying compounds with potent and selective anticancer effects. This guide provides a systematic approach to this screening process, emphasizing scientific integrity and logical progression from initial hits to validated leads.

Synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea Analogs

A common and straightforward method for the synthesis of unsymmetrical ureas, including CEPU analogs, involves the reaction of an amine with an isocyanate.[2] For the synthesis of the parent compound, 3-aminopyridine can be reacted with 2-chloroethyl isocyanate. Analogs can be readily generated by utilizing substituted 3-aminopyridines or by modifying the 2-chloroethyl isocyanate precursor.

General Synthetic Protocol:

• Dissolution of Amine: Dissolve 3-aminopyridine or a substituted analog in an appropriate anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Isocyanate: To the stirred solution, add 2-chloroethyl isocyanate dropwise at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for a specified period (typically a few hours to overnight), monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is typically concentrated under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) or by column chromatography on silica gel to yield the desired N-(2-Chloroethyl)-N'-(3-pyridinyl)urea analog.[10]

A variety of substituted 3-aminopyridines can be sourced commercially or synthesized to generate a diverse library of analogs for screening.[11][12]

A Tiered Strategy for Preliminary Screening

A tiered or cascaded screening approach is essential for efficiently identifying promising compounds from a larger library while minimizing resource expenditure.[13][14] This strategy involves progressing a subset of compounds through increasingly complex and specific assays.

Caption: Tiered screening cascade for CEPU analogs.

Tier 1: Primary Screening - High-Throughput Cytotoxicity

The initial step is a broad screen for cytotoxic activity against a panel of diverse cancer cell lines.[15][16] This provides a first look at the general anticancer potential of the analogs.

Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.[15]

• Cell Seeding: Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with the CEPU analogs at a single, relatively high concentration (e.g., 10 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Compounds that exhibit significant inhibition (e.g., >50% reduction in viability) are considered "hits."

Tier 2: Hit Confirmation and Mechanistic Assays

Hits from the primary screen are subjected to further investigation to confirm their activity and to begin elucidating their mechanism of action (MoA).[13][14]

Dose-Response and IC50 Determination:

Confirmed hits are tested across a range of concentrations (e.g., 8-10 points) to determine their half-maximal inhibitory concentration (IC50), a measure of potency.

Mechanism of Action Assays:

Given the dual potential of the CEPU scaffold, parallel assays for tubulin polymerization and kinase inhibition should be performed.

• Tubulin Polymerization Assay: This in vitro assay measures the effect of the compounds on the polymerization of purified tubulin. Fluorescence-based assays are amenable to a 96-well format for higher throughput.[17] A decrease in tubulin polymerization in the presence of the compound suggests it acts as a microtubule-destabilizing agent.

• Kinase Inhibition Assays: A primary kinase screen should focus on kinases known to be inhibited by pyridinylureas, such as VEGFR-2 and Raf kinases.[17][18] In vitro kinase activity can be measured using various platforms, such as ADP-Glo™ or LanthaScreen™.

Tier 3: Lead Characterization

Compounds that show confirmed, potent activity and a defined MoA in Tier 2 are advanced to more detailed cellular and biochemical characterization.

• Cell Cycle Analysis: Flow cytometry using propidium iodide (PI) staining can determine at which phase of the cell cycle the compounds induce arrest. Tubulin inhibitors are expected to cause a G2/M phase arrest.[17]

• Apoptosis Assays: To confirm that cytotoxicity is due to programmed cell death, assays such as Annexin V/PI staining followed by flow cytometry can be employed.[17]

• Kinase Selectivity Profiling: For compounds showing kinase inhibitory activity, a broader panel of kinases should be screened to determine their selectivity profile. High selectivity is a desirable property for a targeted therapy.

Potential Mechanisms of Action and Signaling Pathways

As introduced, CEPU analogs have the potential to act through at least two distinct mechanisms.

Tubulin Polymerization Inhibition

The N-(2-chloroethyl)urea moiety can covalently bind to nucleophilic residues on β-tubulin, preventing its polymerization into microtubules. This disrupts the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

Caption: Pathway of tubulin polymerization inhibition.

Kinase Inhibition

The pyridinylurea scaffold is a well-established kinase inhibitor pharmacophore.[10][19] These compounds often bind to the ATP-binding pocket of kinases, frequently stabilizing the inactive DFG-out conformation. Key targets include VEGFR-2, PDGFR, and Raf kinases, which are crucial for tumor angiogenesis and proliferation via the MAPK pathway.[5][6][7]

Caption: Key kinase inhibition pathways for pyridinylureas.

Data Presentation and Interpretation

Clear and concise data presentation is crucial for comparing the activity of different analogs and making informed decisions about which compounds to advance.

Table 1: Hypothetical Cytotoxicity Data for a Set of CEPU Analogs

Compound ID	Structure Modification	Cell Line A IC50 (µM)	Cell Line B IC50 (µM)	Cell Line C IC50 (µM)
CEPU-001	Parent Compound	5.2	8.1	6.5
CEPU-002	4-Fluoro on Pyridine	1.8	2.5	2.1
CEPU-003	2-Methyl on Pyridine	12.5	15.3	14.8
CEPU-004	4-Methoxy on Pyridine	0.9	1.2	1.0
Doxorubicin	Positive Control	0.1	0.15	0.12

Table 2: Mechanistic Assay Data for Prioritized Hits

Compound ID	Tubulin Polymerization IC50 (µM)	VEGFR-2 Inhibition IC50 (µM)	B-Raf Inhibition IC50 (µM)
CEPU-002	> 50	0.5	0.8
CEPU-004	2.1	15.6	> 50

Interpretation:

• CEPU-002 shows improved cytotoxicity over the parent compound and appears to act primarily as a kinase inhibitor, with potent activity against VEGFR-2 and B-Raf and weak activity against tubulin polymerization.

• CEPU-004 also demonstrates enhanced cytotoxicity but appears to function primarily as a tubulin polymerization inhibitor, with weaker activity against the tested kinases.

These distinct profiles highlight the importance of parallel mechanistic screening to understand the structure-activity relationships (SAR) within the analog series. The physicochemical properties of the pyridine ring substituents, such as their electronic and steric effects, will significantly influence the observed biological activity and target preference.[8][20][21]

Conclusion

The preliminary screening of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea analogs requires a multi-faceted and logical approach. By employing a tiered screening cascade that begins with broad cytotoxicity testing and progresses to specific mechanistic and cellular assays, researchers can efficiently identify and characterize promising anticancer drug candidates. The dual potential of this scaffold to inhibit both tubulin polymerization and key oncogenic kinases makes it a rich area for drug discovery. This guide provides a foundational set of protocols and a strategic framework to navigate the initial stages of this process, ultimately aiming to accelerate the development of novel and effective cancer therapeutics.

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• MDPI. (n.d.). Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C. MDPI. [Link]

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• Creative Biolabs. (n.d.). Secondary Screening. Creative Biolabs. [Link]

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• D. J. McNamara, et al. (1997). Tyrosine kinase inhibitors. 13. Structure-activity relationships for soluble 7-substituted 4-[(3-bromophenyl)amino]pyrido[4,3-d]pyrimidines designed as inhibitors of the tyrosine kinase activity of the epidermal growth factor receptor. PubMed. [Link]

• Reaction Biology. (n.d.). Cell-based Assays for Drug Discovery. Reaction Biology. [Link]

• J. E. S. S. J. Feng, et al. (2015). Design, Synthesis, and Structure-Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors. PubMed. [Link]

• A. K. Singh, et al. (2018). In vitro assays and techniques utilized in anticancer drug discovery. PubMed. [Link]

• J. K. Laha, et al. (2021). Synthesis of unsymmetrical urea from aryl- or pyridyl carboxamides and aminopyridines using PhI(OAc)2 via in situ formation of aryl- or pyridyl isocyanates. RSC Publishing. [Link]

• A. Kumar, et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Publishing. [Link]

• ResearchGate. (n.d.). Known substituted pyrimidines as VEGFR‐2 inhibitors. ResearchGate. [Link]

• ResearchGate. (n.d.). Synthesis of N-Trifluoromethyl Thiocarbamates and Ureas from 3-Aminopyridine-Derived Carbamates. ResearchGate. [Link]

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• Google Patents. (n.d.). aminopyridine, and n,n'-di-(2-nitro-3-pyridyl)-urea, which is formed as an intermediate in the reaction.

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• A comprehensive review on preliminary screening models for the evaluation of anti-cancer agents. (n.d.). ijcrt.org. [Link]

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• PMC. (n.d.). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. PMC. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols for the Analytical Determination of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

Introduction

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is a small organic molecule incorporating a chloroethyl group, a urea linkage, and a pyridine ring. The presence of these distinct functional groups suggests its potential role in pharmaceutical or agrochemical development, possibly as an alkylating agent or a biologically active compound targeting specific pathways. Accurate and sensitive quantification of this compound is critical for pharmacokinetic studies, metabolism research, quality control, and environmental monitoring.

This document provides a comprehensive guide to the analytical methodologies for the detection and quantification of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. Given the absence of a standardized, published method for this specific analyte, the protocols herein are developed based on established principles for the analysis of structurally related compounds, including urea derivatives, chloro-functionalized organics, and pyridine-containing molecules.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals, offering detailed protocols for High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography with Mass Spectrometry (GC-MS).

Physicochemical Properties of the Analyte

A thorough understanding of the analyte's properties is fundamental to method development. While experimental data for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is scarce, we can infer key characteristics from its constituent parts.

Property	Estimated Value/Characteristic	Rationale for Analytical Method Selection
Molecular Formula	C₈H₁₀ClN₃O[4]	Determines the monoisotopic mass for mass spectrometry.
Molecular Weight	199.64 g/mol [4]	Important for preparing standard solutions of known concentration.
Polarity	Moderately polar	The urea and pyridine groups impart polarity, making it suitable for reverse-phase HPLC. The chloroethyl group adds some non-polar character.
UV Absorbance	Expected	The pyridine ring is a chromophore and should exhibit UV absorbance, likely around 254-270 nm, enabling detection by HPLC-UV.
Volatility	Potentially low to moderate	The urea group may limit volatility. GC analysis might require derivatization or high inlet temperatures.
Thermal Stability	Caution Advised	Chloroethyl ureas can be thermally labile, which is a key consideration for GC-MS analysis to avoid degradation in the injector port.
Ionization Potential	High	The pyridine nitrogen is basic and readily protonated, making positive mode electrospray ionization (ESI+) in LC-MS/MS a highly sensitive detection method.[3][5]

Recommended Analytical Strategies

Based on the analyte's predicted properties, three primary analytical techniques are proposed. The choice of method will depend on the required sensitivity, selectivity, and the matrix in which the analyte is being measured.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A robust and widely accessible technique suitable for quantification at moderate concentration levels (µg/mL). It is ideal for quality control of bulk material or formulated products.[1][6]

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): The gold standard for high sensitivity and selectivity, capable of detecting the analyte at low concentrations (ng/mL to pg/mL) in complex biological matrices like plasma or urine.[3][5]

• Gas Chromatography with Mass Spectrometry (GC-MS): A powerful technique for volatile and thermally stable compounds. While potentially challenging for this analyte without derivatization, it offers excellent chromatographic resolution and definitive mass spectral identification.[2][7][8]

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is designed for the routine quantification of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in relatively clean sample matrices.

Principle

The analyte is separated from impurities on a reverse-phase C18 column using an isocratic or gradient mobile phase of acetonitrile and water. Detection is achieved by monitoring the UV absorbance of the pyridine ring. Quantification is based on the peak area of the analyte compared to a calibration curve prepared from a reference standard.[9]

Experimental Protocol

1. Materials and Reagents:

• N-(2-Chloroethyl)-N'-(3-pyridinyl)urea reference standard (>98% purity)

• HPLC-grade acetonitrile

• HPLC-grade methanol

• Ultrapure water (18.2 MΩ·cm)

• HPLC-grade formic acid (optional, for pH adjustment)

• 0.45 µm syringe filters

2. Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• UV or Photodiode Array (PDA) detector

3. Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	A standard reverse-phase column offering good retention and separation for moderately polar compounds.[9][10]
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid	Formic acid helps to protonate the pyridine ring, improving peak shape and consistency.
Elution	Isocratic: 60% A / 40% B(Gradient elution may be required for complex matrices)	An initial isocratic condition provides a simple starting point. A gradient can be developed to improve separation from interfering peaks if necessary.
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable retention times.
Injection Vol.	10 µL	Can be adjusted based on concentration and sensitivity needs.
Detection	UV at 260 nm	The pyridine moiety is expected to have a strong absorbance around this wavelength. A PDA detector can be used to determine the optimal wavelength.

4. Standard and Sample Preparation:

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol.[9]

• Working Standard Solutions: Serially dilute the primary stock solution with the mobile phase to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample in the mobile phase, filter through a 0.45 µm syringe filter, and inject. A dilution may be necessary to fall within the calibration range.

Data Analysis and Validation

• Calibration Curve: Plot the peak area versus the concentration of the working standards. Perform a linear regression to obtain the equation of the line and the correlation coefficient (R² > 0.995).

• Method Validation: The method should be validated for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to standard guidelines.

Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method provides the high sensitivity and selectivity required for trace-level quantification in complex biological matrices.

Principle

The analyte is first separated using reverse-phase HPLC. It then enters the mass spectrometer, where it is ionized, typically by electrospray ionization (ESI). The precursor ion (the protonated molecule, [M+H]⁺) is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and specific product ions are monitored in the third quadrupole (Q3). This process, known as Multiple Reaction Monitoring (MRM), ensures high selectivity and sensitivity.[3][11]

Experimental Protocol

1. Materials and Reagents:

• All reagents from the HPLC-UV method, but of LC-MS grade.

• Internal Standard (IS): A structurally similar, stable isotope-labeled version of the analyte is ideal. If unavailable, a compound with similar chromatographic and ionization behavior can be used.

2. Instrumentation:

• UHPLC or HPLC system

• Triple quadrupole mass spectrometer with an ESI source

3. LC-MS/MS Conditions:

Parameter	Recommended Condition	Rationale
Column	C18, 50 mm x 2.1 mm, 1.8 µm	A shorter, smaller particle size column is suitable for the faster analysis times typical of LC-MS/MS.
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid	Formic acid aids in positive ion formation ([M+H]⁺).
Gradient Elution	0-0.5 min: 5% B0.5-3.0 min: 5% to 95% B3.0-4.0 min: 95% B4.1-5.0 min: 5% B	A gradient is used to efficiently elute the analyte while separating it from matrix components.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Higher temperature can improve peak shape and reduce viscosity.
Injection Vol.	5 µL
Ionization Mode	ESI Positive (ESI+)	The basic pyridine nitrogen is readily protonated.
MRM Transitions	To be determined by infusion	The exact m/z values for precursor and product ions must be optimized experimentally.

4. MRM Transition Optimization:

• Infuse a ~1 µg/mL solution of the analyte directly into the mass spectrometer to determine the precursor ion (expected [M+H]⁺ at m/z 199.05 for C₈H₁₀³⁵ClN₃O).

• Perform a product ion scan on the precursor to identify stable, high-intensity fragment ions for the MRM transitions. At least two transitions (one for quantification, one for confirmation) are recommended.

5. Sample Preparation (for Plasma):

• Protein Precipitation: To 100 µL of plasma, add 300 µL of cold acetonitrile containing the internal standard. Vortex for 1 minute.

• Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4 °C.

• Analysis: Transfer the supernatant to an autosampler vial for injection.

Workflow Diagram

Caption: Workflow for LC-MS/MS analysis of plasma samples.

Method 3: Gas Chromatography with Mass Spectrometry (GC-MS)

This method is an alternative for thermally stable compounds and provides excellent structural confirmation.

Principle

The sample is injected into a heated port where it is vaporized and introduced onto a capillary column. Separation occurs based on the analyte's boiling point and interaction with the stationary phase. The eluting compound enters the mass spectrometer, is ionized (typically by electron ionization, EI), and the resulting mass spectrum provides a fragmentation pattern that can be used for identification and quantification.[7][12]

Experimental Protocol

1. Materials and Reagents:

• N-(2-Chloroethyl)-N'-(3-pyridinyl)urea reference standard

• GC-grade solvents (e.g., dichloromethane, ethyl acetate)

• High-purity helium or hydrogen for carrier gas

2. Instrumentation:

• Gas chromatograph with a split/splitless injector

• Mass selective detector (MSD)

3. GC-MS Conditions:

Parameter	Recommended Condition	Rationale
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	A common, low-polarity column suitable for a wide range of compounds.
Injector Temp.	250 °C (start low and increase if needed)	A balance is needed to ensure volatilization without thermal degradation.[2]
Injection Mode	Splitless (for trace analysis)	Maximizes the amount of analyte transferred to the column.
Carrier Gas	Helium at 1.2 mL/min (constant flow)	Inert and provides good efficiency.
Oven Program	100 °C (hold 1 min), then 20 °C/min to 280 °C (hold 5 min)	An initial temperature program to be optimized based on the analyte's retention time.
Transfer Line	280 °C	Prevents condensation of the analyte before entering the MS.
Ion Source Temp.	230 °C	Standard temperature for EI.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching.
MS Mode	Full Scan (m/z 50-300) for identificationSelected Ion Monitoring (SIM) for quantification	Scan mode is used for initial identification. SIM mode provides higher sensitivity for quantification by monitoring specific ions.

Considerations and Derivatization

The primary challenge with GC-MS for this analyte is potential thermal degradation of the urea moiety. If degradation is observed (e.g., peak tailing, poor reproducibility), derivatization of the urea nitrogens (e.g., by silylation) may be necessary to increase thermal stability and volatility.

Logical Relationship Diagram

Caption: Decision logic for GC-MS analysis considering thermal stability.

Conclusion

This document outlines three robust analytical methodologies for the detection and quantification of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. The choice of method—HPLC-UV, LC-MS/MS, or GC-MS—should be guided by the specific requirements of the study, including the sample matrix, required sensitivity, and available instrumentation. For trace-level analysis in complex biological samples, LC-MS/MS is the recommended approach due to its superior sensitivity and selectivity. HPLC-UV offers a reliable and cost-effective alternative for less demanding applications. GC-MS can be a powerful tool for structural confirmation, provided the analyte exhibits sufficient thermal stability. All methods require careful development and validation to ensure accurate and reliable results.

References

• Karmen, A. (1967). Gas-liquid Chromatography of 2-chloroethyl Esters Using a Detector Specific for Halogens. Journal of Lipid Research, 8(3), 234-238. Available at: [Link]

• Patel, Y. P., et al. (n.d.). Development and Validation of a HPLC-UV Method for Urea and Related Impurities. ResearchGate. Available at: [Link]

• Patel, Y. P., et al. (2018). Development and Validation of a HPLC-UV Method for Urea and Related Impurities. American Pharmaceutical Review. Available at: [Link]

• Czauderna, M., & Kowalczyk, J. (2012). Simple, selective, and sensitive measurement of urea in body fluids of mammals by reversed-phase ultra-fast liquid chromatography. Czech Journal of Animal Science, 57(1), 19-27. Available at: [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of Urea and Thiourea on Primesep S Column. SIELC. Available at: [Link]

• Unknown Author. (n.d.). Chromatographic Determination of a Blistering Agent 2-Chloroethyl Ethyl Sulfide (CEES): Optimization of the Operating Conditions. ResearchGate. Available at: [Link]

• Gardell, S. J., et al. (2019). Measurement of Pyridine Nucleotides in Biological Samples Using LC-MS/MS. Methods in Molecular Biology, 1996, 61-73. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). N-(2-Chloroethyl)urea. PubChem. Available at: [Link]

• Rohrbaugh, D. K., Yang, Y. C., & Ward, J. R. (1988). Identification of degradation products of 2-chloroethyl ethyl sulfide by gas chromatography-mass spectrometry. Journal of Chromatography A, 447(1), 165-169. Available at: [Link]

• Gardell, S. J., et al. (2019). Measurement of Pyridine Nucleotides in Biological Samples Using LC-MS/MS. Springer Link. Available at: [Link]

• Kushnir, M. M., et al. (2006). Analysis of Steroidal Estrogens as Pyridine-3-sulfonyl Derivatives by Liquid Chromatography Electrospray Tandem Mass Spectrometry. Clinical Chemistry, 52(8), 1547-1555. Available at: [Link]

• U.S. Environmental Protection Agency. (1994). Method 8121: Chlorinated Hydrocarbons by Gas Chromatography. EPA. Available at: [Link]

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Application Notes and Protocols for the Evaluation of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in Cancer Cell Lines

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU) in cancer cell line studies. This document outlines the potential mechanisms of action based on related compounds, and offers detailed protocols for evaluating its cytotoxic and cytostatic effects.

Introduction and Scientific Background

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is a member of the chloroethylurea class of compounds, which has garnered interest in oncology research for its potential as an antineoplastic agent. Structurally related to other N-aryl and N-phenyl-N'-(2-chloroethyl)ureas (CEUs), CEPU possesses a reactive 2-chloroethyl group, suggesting a potential alkylating mechanism, and a pyridinyl moiety which can influence its biological activity and target specificity.[1][2] While specific data on CEPU is limited, the broader class of CEUs has been shown to exert potent anti-proliferative effects across a range of cancer cell lines, including those derived from colon, melanoma, and breast cancers.[1][3]

The primary mechanism of action for many CEUs is the disruption of microtubule dynamics.[1][4] These compounds have been found to covalently bind to the colchicine-binding site on β-tubulin, leading to microtubule depolymerization, cell cycle arrest, and subsequent apoptosis.[3][5] This mode of action is distinct from many classic chemotherapeutic agents, offering a potential advantage against drug-resistant cancer phenotypes.[5] Given its structural characteristics, it is hypothesized that CEPU may share this mechanism of action.

This guide provides the necessary protocols to systematically investigate the in vitro efficacy of CEPU, from initial cytotoxicity screening to more detailed mechanistic studies.

Potential Mechanism of Action: A Hypothesized Signaling Pathway

Based on the literature for structurally similar CEUs, the proposed mechanism of action for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea involves the disruption of microtubule function, a critical process for cell division. This disruption is thought to trigger a cascade of events leading to cell cycle arrest and apoptosis.

Caption: Hypothesized signaling pathway for CEPU in cancer cells.

Experimental Protocols

The following protocols are designed to provide a comprehensive evaluation of the anticancer properties of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in selected cancer cell lines. It is recommended to perform these experiments in a dose- and time-dependent manner to fully characterize the compound's effects.

Cell Viability and Cytotoxicity Assessment using MTT Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. This assay is often the first step in screening the effects of a new compound.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[6] The amount of formazan produced is proportional to the number of living, metabolically active cells.[6]

Protocol:

• Cell Seeding:

  • Culture cancer cells of interest (e.g., MCF-7, HeLa, A549) in complete medium.

  • Trypsinize and count the cells. Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of CEPU in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of CEPU in complete culture medium to achieve the desired final concentrations.

  • After 24 hours of cell incubation, remove the medium and add 100 µL of the medium containing various concentrations of CEPU. Include vehicle-only controls (e.g., DMSO at the highest concentration used for the compound) and untreated controls.

  • Incubate for the desired treatment durations (e.g., 24, 48, 72 hours).

• MTT Assay:

  • Following treatment, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[7]

  • Incubate for 2-4 hours at 37°C until a purple precipitate is visible.[7]

  • Carefully aspirate the medium and add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[6][7]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.[7] A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the results as a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Apoptosis Detection by Annexin V/Propidium Iodide Staining

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[8][9]

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[10] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells.[10][11] Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.[8]

Protocol:

• Cell Treatment:

  • Seed cells in 6-well plates and treat with CEPU at various concentrations (e.g., IC50 and 2x IC50) for a specified time (e.g., 24 or 48 hours). Include untreated and vehicle controls.

• Cell Harvesting:

  • Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant containing the floating cells.

  • Wash the cells twice with cold 1X PBS by centrifugation (e.g., 300 x g for 5 minutes).[9]

• Staining:

  • Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of approximately 1 x 10^6 cells/mL.[9]

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) staining solution.[9]

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[12]

  • Add 400 µL of 1X binding buffer to each tube before analysis.[9]

• Flow Cytometry Analysis:

  • Analyze the samples using a flow cytometer.

  • Set up compensation and quadrants using unstained, Annexin V-only, and PI-only stained control cells.[9]

  • Data interpretation:

    • Annexin V-negative / PI-negative: Viable cells

    • Annexin V-positive / PI-negative: Early apoptotic cells

    • Annexin V-positive / PI-positive: Late apoptotic/necrotic cells

    • Annexin V-negative / PI-positive: Necrotic cells

Cell Cycle Analysis by Propidium Iodide Staining

This method quantifies the DNA content of cells to determine the distribution of the cell population in different phases of the cell cycle (G0/G1, S, and G2/M).[13]

Principle: Propidium iodide stoichiometrically binds to DNA, meaning the fluorescence intensity is directly proportional to the amount of DNA in a cell. This allows for the differentiation of cells based on their DNA content.

Protocol:

• Cell Treatment and Harvesting:

  • Treat cells with CEPU as described for the apoptosis assay.

  • Harvest cells by trypsinization, wash with PBS, and collect the cell pellet by centrifugation.

• Fixation:

  • Resuspend the cell pellet in PBS.

  • While gently vortexing, add ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing Propidium Iodide (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) in PBS.[13] RNase A is crucial to prevent the staining of double-stranded RNA.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer, collecting data on a linear scale.[13]

  • Analyze the resulting histogram to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a particular phase would suggest cell cycle arrest.

Western Blotting for Signaling Protein Analysis

Western blotting is a technique used to detect and quantify specific proteins in a sample, which can provide insights into the molecular mechanisms of CEPU's action.[14]

Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and then probed with specific primary antibodies against proteins of interest. A secondary antibody conjugated to an enzyme or fluorophore is then used for detection.[14]

Protocol:

• Protein Extraction:

  • Treat cells with CEPU as previously described.

  • Wash cells with ice-cold PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.[15]

  • Scrape the cells and collect the lysate. Centrifuge to pellet cell debris and collect the supernatant containing the proteins.[16]

  • Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Denature a specific amount of protein (e.g., 20-30 µg) from each sample by boiling in Laemmli sample buffer.[15]

  • Load the samples onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[16]

• Immunoblotting:

  • Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[15]

  • Incubate the membrane with primary antibodies against proteins of interest (e.g., cleaved PARP, cleaved Caspase-3 for apoptosis; Cyclin B1, CDK1 for G2/M arrest; β-tubulin for target engagement) overnight at 4°C.[17]

  • Wash the membrane with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[17]

  • Wash the membrane again with TBST.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.[17]

  • Use a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading across lanes.

Caption: General experimental workflow for evaluating CEPU.

Data Presentation and Interpretation

Quantitative data from the assays should be presented in a clear and organized manner to facilitate interpretation.

Table 1: Example of IC50 Values for CEPU in Various Cancer Cell Lines

Cell Line	Tissue of Origin	Treatment Duration (hours)	IC50 (µM)
MCF-7	Breast Adenocarcinoma	48	Experimental Value
A549	Lung Carcinoma	48	Experimental Value
HeLa	Cervical Adenocarcinoma	48	Experimental Value
HT-29	Colon Adenocarcinoma	48	Experimental Value

Table 2: Example of Cell Cycle Distribution Analysis after CEPU Treatment

Treatment	Concentration (µM)	% G0/G1 Phase	% S Phase	% G2/M Phase
Untreated Control	0	Value	Value	Value
Vehicle Control	-	Value	Value	Value
CEPU	IC50	Value	Value	Value
CEPU	2x IC50	Value	Value	Value

An increase in the percentage of cells in the G2/M phase would support the hypothesis that CEPU acts as a microtubule-disrupting agent, consistent with the known mechanism of other CEUs.[3]

Conclusion and Future Directions

These application notes provide a robust framework for the initial investigation of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in cancer cell lines. The outlined protocols will enable researchers to determine its cytotoxic potential, and to elucidate its effects on key cellular processes such as apoptosis and cell cycle progression. The results from these studies will form the basis for more advanced preclinical evaluations, including in vivo efficacy studies and further exploration of its molecular targets and signaling pathways.

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• Cell cycle analysis with flow cytometry and propidium iodide - Abcam. (n.d.).
• Annexin V staining assay protocol for apoptosis - Abcam. (n.d.).
• Assaying cell cycle status using flow cytometry - PMC - NIH. (n.d.).
• Method for Analysing Apoptotic Cells via Annexin V Binding - UCL. (n.d.).
• MTT assay protocol | Abcam. (n.d.).
• MTT Cell Proliferation Assay - ATCC. (n.d.).
• Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells | by Quratul Ain | Medium. (2023-04-03).
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• Advanced Western Blotting Solutions for Cell Signaling Pathway Analysis - Bio-Techne. (n.d.).
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Application Notes and Protocols: N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in Medicinal Inorganic Chemistry

Introduction: The Emerging Role of Pyridinylureas in Bioinorganic Chemistry

The intersection of inorganic chemistry and medicine has yielded transformative therapeutic agents, most notably cisplatin and its derivatives. The quest for novel metal-based drugs with improved efficacy and reduced side effects is a central theme in contemporary drug discovery. Within this landscape, N-heterocyclic urea derivatives have garnered significant attention as versatile ligands for the synthesis of bioactive coordination complexes. Their ability to form stable chelates with a variety of transition metals, coupled with the tunable electronic and steric properties of the pyridyl and urea moieties, makes them attractive scaffolds for the design of targeted metallodrugs.

This guide focuses on the application of a specific, yet underexplored, member of this family: N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU) . The presence of a pyridyl nitrogen and urea carbonyl group provides potential bidentate coordination sites, while the reactive 2-chloroethyl group offers a latent alkylating function, a feature associated with the mechanism of action of certain anticancer drugs. This unique combination of functionalities suggests that CEPU metal complexes could exhibit interesting biological activities, including cytotoxic and antimicrobial properties.

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals interested in exploring the potential of CEPU in medicinal inorganic chemistry. We will detail the synthesis of the CEPU ligand, its coordination to therapeutically relevant metals such as copper(II) and platinum(II), and protocols for the preliminary biological evaluation of the resulting complexes.

Part 1: Synthesis and Characterization of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU)

The synthesis of CEPU can be readily achieved through the nucleophilic addition of 3-aminopyridine to 2-chloroethyl isocyanate. This reaction is typically straightforward and high-yielding.

Protocol 1: Synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU)

1. Materials and Reagents:

• 3-Aminopyridine

• 2-Chloroethyl isocyanate

• Anhydrous dichloromethane (DCM)

• Anhydrous diethyl ether

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

• Ice bath

• Büchner funnel and filter paper

2. Step-by-Step Procedure:

• In a clean, dry round-bottom flask, dissolve 3-aminopyridine (1.0 eq.) in anhydrous DCM under a nitrogen atmosphere.
• Cool the solution to 0 °C using an ice bath.
• Slowly add 2-chloroethyl isocyanate (1.05 eq.) dropwise to the stirred solution over 15-20 minutes, ensuring the temperature remains below 5 °C.
• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.
• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material (3-aminopyridine) is consumed.
• Upon completion, a white precipitate of CEPU should form. If not, the reaction volume can be reduced under vacuum to induce precipitation.
• Add anhydrous diethyl ether to the mixture to further precipitate the product.
• Collect the white solid by vacuum filtration using a Büchner funnel.
• Wash the solid with a small amount of cold diethyl ether to remove any unreacted starting materials.
• Dry the purified N-(2-Chloroethyl)-N'-(3-pyridinyl)urea product under vacuum.

3. Characterization:

• Melting Point: Determine the melting point of the synthesized compound.

• Spectroscopic Analysis:

  • ¹H NMR and ¹³C NMR: Confirm the structure by dissolving the product in a suitable deuterated solvent (e.g., DMSO-d₆) and acquiring NMR spectra.

  • FT-IR: Identify characteristic functional group vibrations, such as the N-H and C=O stretches of the urea moiety.

  • Mass Spectrometry: Determine the molecular weight of the compound to confirm its identity.

Part 2: Synthesis of CEPU-Metal Complexes

The pyridyl nitrogen and the carbonyl oxygen of the urea group in CEPU are potential coordination sites for metal ions, allowing for the formation of chelate complexes. The following protocols describe the synthesis of copper(II) and platinum(II) complexes as representative examples.

Protocol 2: Synthesis of a Dichloro-bis(CEPU)copper(II) Complex

This protocol is adapted from methodologies used for the synthesis of similar 2-pyridyl urea-based Cu(II) complexes, which have demonstrated significant antiproliferative activity.[1][2]

1. Materials and Reagents:

• N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Methanol

• Diethyl ether

• Magnetic stirrer and stir bar

• Round-bottom flask

• Reflux condenser

2. Step-by-Step Procedure:

• Dissolve CEPU (2.0 eq.) in methanol in a round-bottom flask.
• In a separate flask, dissolve CuCl₂·2H₂O (1.0 eq.) in a minimal amount of methanol.
• Add the copper(II) chloride solution dropwise to the stirred CEPU solution at room temperature.
• A color change should be observed upon addition, indicating complex formation.
• Stir the reaction mixture at room temperature for 4-6 hours.
• Slowly evaporate the solvent under reduced pressure until a precipitate forms.
• Add diethyl ether to complete the precipitation of the complex.
• Collect the solid product by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

3. Characterization:

• Elemental Analysis (CHN): To determine the empirical formula of the complex.

• FT-IR Spectroscopy: To identify shifts in the C=O and pyridyl ring vibrations upon coordination to the copper center.[1]

• UV-Vis Spectroscopy: To study the electronic transitions of the complex.

• Molar Conductivity: To determine the electrolytic nature of the complex in a suitable solvent like DMF.

Protocol 3: Synthesis of a Dichloro(CEPU)platinum(II) Complex

Platinum(II) complexes are renowned for their anticancer properties. This protocol outlines a general method for the synthesis of a CEPU-platinum(II) complex.

1. Materials and Reagents:

• Potassium tetrachloroplatinate(II) (K₂[PtCl₄])

• N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU)

• Dimethylformamide (DMF)

• Water

• Diethyl ether

• Magnetic stirrer and stir bar

• Round-bottom flask

2. Step-by-Step Procedure:

• Dissolve K₂[PtCl₄] (1.0 eq.) in a minimal amount of water in a round-bottom flask.
• In a separate flask, dissolve CEPU (1.0 eq.) in DMF.
• Slowly add the CEPU solution to the stirred aqueous solution of K₂[PtCl₄].
• Heat the reaction mixture to 50-60 °C and stir for 24 hours. The formation of a precipitate is expected.
• Cool the mixture to room temperature and collect the solid product by vacuum filtration.
• Wash the product sequentially with water, ethanol, and diethyl ether.
• Dry the complex in a vacuum desiccator.

3. Characterization:

• Elemental Analysis (CHN): To confirm the stoichiometry of the complex.

• FT-IR Spectroscopy: To observe changes in the vibrational frequencies of the ligand upon coordination.

• ¹H and ¹⁹⁵Pt NMR Spectroscopy: To elucidate the structure of the complex in solution.

Part 3: Biological Evaluation of CEPU-Metal Complexes

The potential therapeutic applications of the synthesized CEPU-metal complexes can be initially assessed through in vitro cytotoxicity and antimicrobial screening.

Protocol 4: In Vitro Cytotoxicity Evaluation using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and is a standard preliminary screening tool for potential anticancer agents.[3][4][5][6][7]

1. Materials and Reagents:

• Human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640) with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Multichannel pipette

• Microplate reader

2. Step-by-Step Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.
• Compound Treatment: Prepare stock solutions of the CEPU-metal complexes and the free CEPU ligand in DMSO. Make serial dilutions in the complete culture medium to achieve the desired final concentrations.
• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., cisplatin).
• Incubate the plates for 48-72 hours at 37 °C in a 5% CO₂ incubator.
• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 3-4 hours.
• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 5: Antimicrobial Susceptibility Testing

The antimicrobial activity of the synthesized complexes can be evaluated using standard methods such as the broth microdilution method to determine the minimum inhibitory concentration (MIC).

1. Materials and Reagents:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Appropriate broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi)

• 96-well microplates

• Spectrophotometer or microplate reader

2. Step-by-Step Procedure:

• Prepare a standardized inoculum of the microbial strains.
• Prepare serial dilutions of the test compounds in the appropriate broth medium in a 96-well plate.
• Inoculate each well with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).
• Incubate the plates under appropriate conditions (e.g., 37 °C for 24 hours for bacteria).
• Determine the MIC, which is the lowest concentration of the compound that completely inhibits visible microbial growth.

Data Presentation and Visualization

Quantitative Data Summary

Compound	Cancer Cell Line	IC₅₀ (µM) ± SD
CEPU	MCF-7	>100
[Cu(CEPU)₂Cl₂]	MCF-7	Value to be determined
[Pt(CEPU)Cl₂]	MCF-7	Value to be determined
Cisplatin	MCF-7	Reference value
CEPU	A549	>100
[Cu(CEPU)₂Cl₂]	A549	Value to be determined
[Pt(CEPU)Cl₂]	A549	Value to be determined
Cisplatin	A549	Reference value

Compound	Microbial Strain	MIC (µg/mL)
CEPU	S. aureus	Value to be determined
[Cu(CEPU)₂Cl₂]	S. aureus	Value to be determined
[Pt(CEPU)Cl₂]	S. aureus	Value to be determined
CEPU	E. coli	Value to be determined
[Cu(CEPU)₂Cl₂]	E. coli	Value to be determined
[Pt(CEPU)Cl₂]	E. coli	Value to be determined

Experimental Workflow Diagrams

Caption: General workflow for the synthesis and biological evaluation of CEPU-metal complexes.

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Conclusion and Future Directions

The protocols and application notes presented herein provide a solid foundation for the exploration of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in medicinal inorganic chemistry. The synthesis of the ligand and its metal complexes with copper and platinum is described in a detailed, step-by-step manner. Furthermore, established protocols for the preliminary assessment of their potential anticancer and antimicrobial activities are provided.

While this guide offers a starting point, further research is warranted to fully elucidate the potential of CEPU-metal complexes. Future studies could include:

• Expansion of the metal series: Synthesizing and evaluating complexes with other therapeutically relevant metals such as ruthenium, gold, and palladium.

• In-depth mechanistic studies: Investigating the mode of action of the most active complexes, including their interaction with DNA, inhibition of key enzymes, and induction of apoptosis.

• Structural elucidation: Obtaining single-crystal X-ray structures of the complexes to definitively determine their coordination geometry.

• In vivo studies: Evaluating the efficacy and toxicity of promising lead compounds in animal models of cancer and infectious diseases.

The unique structural features of CEPU make it a compelling candidate for the development of novel metallodrugs. The methodologies outlined in this guide are intended to facilitate and inspire further research in this exciting area of medicinal inorganic chemistry.

References

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• Tshuva, E. Y., et al. (2013). Anticancer metal complexes: synthesis and cytotoxicity evaluation by the MTT assay. PubMed, 10(1186), 1471-2407. [Link]

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• CyberLeninka. (2025). SYNTHESIS, ANTIMICROBIAL AND ANTIFUNGAL ACTIVITY OF PLATINUM (II) AND PALLADIUM (II) COMPLEXES. [Link]

• Patil, S. B., et al. (2014). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. International Journal of ChemTech Research, 6(1), 447-454. [Link]

• Ghorab, M. M., et al. (2020). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules, 25(18), 4169. [Link]

• RSC Publishing. (2021). Design, synthesis and biological evaluation of N-pyridinyl ureidobenzenesulfonates and their hydrochloride salts as novel water-soluble dihydroorotate dehydrogenase inhibitors inducing differentiation of acute myeloid leukemia cells. [Link]

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Application Notes and Protocols for Assessing the Cytotoxicity of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

Abstract

This document provides a comprehensive guide for the experimental design of cytotoxicity assays for the novel compound N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. Given the limited existing data on this specific molecule, this guide establishes a foundational, multi-tiered approach to cytotoxicity assessment. The protocols herein are designed to be robust and self-validating, enabling researchers to progress from broad viability screening to more nuanced mechanistic investigations. We will cover initial dose-response evaluations using metabolic assays, delve into differentiating modes of cell death such as apoptosis and necrosis, and explore potential mechanistic pathways including DNA damage and oxidative stress, which are plausible given the compound's chemical structure.

Introduction: Characterizing a Novel Compound

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea possesses structural motifs that suggest potential cytotoxic activity. The chloroethyl group is a hallmark of alkylating agents, a class of compounds known to induce DNA damage, while the pyridinyl-urea structure can be found in various biologically active molecules, including kinase inhibitors. Therefore, a systematic investigation of its cytotoxic effects is warranted. This guide will provide researchers with the tools to thoroughly characterize the in vitro cytotoxic profile of this and similar novel chemical entities.

The experimental design is structured in a tiered approach:

• Tier 1: Primary Viability and Dose-Response Assessment. To determine the concentration-dependent effects of the compound on cell viability and establish a half-maximal inhibitory concentration (IC50).

• Tier 2: Elucidation of Cell Death Mechanism. To distinguish between apoptosis and necrosis as the primary mode of cell death.

• Tier 3: Investigation of Molecular Mechanisms. To explore specific signaling pathways, such as the DNA damage response (DDR) and oxidative stress, that may be initiated by the compound.

Tier 1: Primary Viability and Dose-Response Assessment

The initial step in characterizing the cytotoxicity of a novel compound is to determine its effect on cell viability across a range of concentrations. This is typically achieved using metabolic assays that measure the enzymatic activity of viable cells.

Principle of Tetrazolium-Based Assays

Assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assays are colorimetric methods that measure the reduction of a tetrazolium salt to a colored formazan product by mitochondrial dehydrogenases in metabolically active cells. The amount of formazan produced is directly proportional to the number of viable cells.

Experimental Protocol: MTT Assay for IC50 Determination

Objective: To determine the IC50 value of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in a selected cancer cell line (e.g., HeLa, A549).

Materials:

• Selected cancer cell line

• Complete culture medium (e.g., DMEM with 10% FBS)

• N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (stock solution in DMSO)

• MTT reagent (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well plates

• Multichannel pipette

• Plate reader (570 nm absorbance)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a serial dilution of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in complete medium. A common starting range is from 0.1 µM to 100 µM. Ensure the final DMSO concentration is less than 0.5% in all wells to avoid solvent toxicity.

• Treatment: Remove the medium from the wells and add 100 µL of the prepared compound dilutions. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C, 5% CO2. The incubation time should be selected based on the cell line's doubling time and the expected mechanism of action.

• MTT Addition: After the incubation period, add 10 µL of MTT reagent to each well. Incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and use a non-linear regression model to determine the IC50 value.

Data Presentation

Concentration (µM)	Absorbance (570 nm)	% Viability
0 (Vehicle)	1.25	100
0.1	1.20	96
1	1.05	84
10	0.63	50.4
50	0.25	20
100	0.10	8

Hypothetical data for illustrative purposes.

Experimental Workflow: IC50 Determination

Caption: Workflow for determining the IC50 value using the MTT assay.

Tier 2: Elucidation of Cell Death Mechanism

Once the IC50 is established, the next logical step is to determine whether the compound induces apoptosis (programmed cell death) or necrosis (uncontrolled cell death).

Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay is the gold standard for distinguishing between apoptotic and necrotic cells.

• Annexin V: A protein that binds to phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during early apoptosis.

• Propidium Iodide (PI): A fluorescent dye that intercalates with DNA but cannot cross the intact membrane of live or early apoptotic cells. It can only enter late apoptotic or necrotic cells where membrane integrity is compromised.

Cell Population Profiles:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic/necrotic cells

• Annexin V- / PI+: Necrotic cells

Experimental Protocol: Annexin V/PI Staining

Objective: To quantify the percentage of apoptotic and necrotic cells after treatment with N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Materials:

• Cells treated with the compound at its IC50 and 2x IC50 concentrations for 24 hours.

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells in a 6-well plate with the compound at the desired concentrations. Include a positive control for apoptosis (e.g., staurosporine) and a vehicle control.

• Cell Harvesting: After incubation, collect both adherent and floating cells. Centrifuge and wash with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol. Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells immediately using a flow cytometer.

Tier 3: Investigation of Molecular Mechanisms

Given that the chloroethyl group is a potential alkylating agent, it is plausible that N-(2-Chloroethyl)-N'-(3-pyridinyl)urea induces DNA damage.

DNA Damage Response (DDR) Pathway

Alkylating agents can cause DNA cross-linking and adducts, which trigger the DDR. A key event in this pathway is the phosphorylation of the histone variant H2AX on serine 139, forming γH2AX, which accumulates at sites of DNA double-strand breaks.

Experimental Protocol: Immunofluorescence for γH2AX

Objective: To visualize and quantify the formation of DNA double-strand breaks through γH2AX foci formation.

Materials:

• Cells grown on coverslips in a 24-well plate

• Compound at IC50 concentration

• 4% Paraformaldehyde (PFA)

• 0.25% Triton X-100 in PBS

• 1% BSA in PBS (Blocking buffer)

• Primary antibody: anti-phospho-Histone H2A.X (Ser139)

• Secondary antibody: Alexa Fluor 488-conjugated anti-rabbit IgG

• DAPI (4',6-diamidino-2-phenylindole)

• Fluorescence microscope

Procedure:

• Treatment: Treat cells with the compound for a shorter time course (e.g., 2, 6, 12 hours).

• Fixation and Permeabilization: Fix the cells with 4% PFA and permeabilize with 0.25% Triton X-100.

• Blocking and Staining: Block with 1% BSA and incubate with the primary antibody overnight at 4°C. Wash and incubate with the secondary antibody.

• Counterstaining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips on microscope slides.

• Imaging: Visualize the cells under a fluorescence microscope. The presence of distinct nuclear foci in the green channel (Alexa Fluor 488) indicates DNA double-strand breaks.

Potential Signaling Pathwaydot

Application Notes and Protocols: N-(2-Chloroethyl)-N'-(3-pyridinyl)urea as a Precursor for Advanced Metal-Based Therapeutics

Introduction: The Strategic Role of Urea Derivatives in Metallodrug Discovery

The urea scaffold is a cornerstone in medicinal chemistry, prized for its ability to form robust hydrogen bonds with biological targets. This characteristic has been leveraged in a multitude of approved drugs, particularly in oncology. The incorporation of a reactive N-(2-chloroethyl) group introduces an alkylating function, capable of forming covalent bonds with nucleophilic residues in biomolecules. When combined with a pyridinyl moiety, a versatile metal-coordinating site, the resulting molecule, N-(2-chloroethyl)-N'-(3-pyridinyl)urea, emerges as a highly promising precursor for the development of innovative metal-based therapeutics.

Metal complexes in medicine, exemplified by the success of cisplatin, have revolutionized cancer treatment.[1][2] However, challenges such as drug resistance and off-target toxicity necessitate the exploration of novel chemical entities.[1][3] By chelating N-(2-Chloroethyl)-N'-(3-pyridinyl)urea to transition metals like platinum or ruthenium, we can create multi-modal drug candidates. These complexes synergistically combine the DNA-damaging potential of the chloroethylurea moiety with the unique redox properties and diverse coordination geometries of the metal center, opening new avenues for therapeutic intervention.[1][4]

This guide provides a comprehensive overview of the synthesis, characterization, and biological evaluation of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea and its derived metal complexes, offering researchers a detailed roadmap for exploring this promising class of compounds.

Part 1: Synthesis of the Precursor: N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

The synthesis of the title precursor is a critical first step, requiring careful execution to ensure purity and yield. The most direct and widely employed method involves the reaction of 3-aminopyridine with 2-chloroethyl isocyanate.

Causality Behind Experimental Choices:

• Solvent Selection: Dichloromethane (DCM) is chosen as the solvent due to its inert nature and its ability to dissolve both reactants. Its relatively low boiling point facilitates easy removal post-reaction.

• Temperature Control: The reaction is initiated at 0°C to control the initial exothermic reaction between the amine and the highly reactive isocyanate. Allowing the reaction to proceed to room temperature ensures completion.

• Purification Strategy: Recrystallization is a highly effective method for purifying the solid product, removing unreacted starting materials and by-products.

Detailed Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve 3-aminopyridine (1.0 eq) in anhydrous dichloromethane (DCM).

• Initial Cooling: Cool the solution to 0°C using an ice bath.

• Addition of Isocyanate: Slowly add 2-chloroethyl isocyanate (1.05 eq) dropwise to the stirred solution. The slight excess of isocyanate ensures the complete consumption of the 3-aminopyridine.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 12-16 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexane).

• Product Isolation: Upon completion, a precipitate will likely have formed. If not, reduce the volume of the solvent under reduced pressure to induce precipitation.

• Purification: Collect the solid product by filtration and wash with cold DCM. For further purification, recrystallize the crude product from a suitable solvent system like ethanol/water.

• Drying: Dry the purified white crystalline product under vacuum.

Expected Data Summary:

Parameter	Expected Value
Appearance	White to off-white crystalline solid
Molecular Formula	C₈H₁₀ClN₃O
Molecular Weight	199.64 g/mol
Melting Point	Dependent on purity, to be determined
¹H NMR	Peaks corresponding to pyridyl and ethyl protons
¹³C NMR	Peaks for carbonyl, pyridyl, and ethyl carbons
Mass Spec (ESI-MS)	[M+H]⁺ at m/z 200.05

Part 2: Synthesis of Metal-Based Therapeutics

The pyridinyl nitrogen and the urea oxygen of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea provide excellent coordination sites for transition metals. Here, we present representative protocols for the synthesis of platinum(II) and ruthenium(II) complexes.

A. Platinum(II) Complex Synthesis

Rationale: Platinum(II) complexes are renowned for their anticancer activity, primarily through DNA binding.[5] This protocol adapts established methods for synthesizing platinum complexes with nitrogen-donor ligands.[5][6]

Workflow Diagram:

Caption: Synthesis of a Platinum(II) Complex.

Detailed Protocol:

• Preparation of the Platinum Salt: Dissolve potassium tetrachloroplatinate(II) (K₂[PtCl₄]) (1.0 eq) in a minimal amount of water.

• Ligand Addition: In a separate flask, dissolve N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (2.1 eq) in dimethylformamide (DMF).

• Complexation Reaction: Add the platinum salt solution dropwise to the ligand solution with vigorous stirring.

• Heating: Heat the reaction mixture to 60-70°C for 4-6 hours.

• Precipitation and Isolation: Cool the reaction mixture to room temperature. A precipitate should form. If not, add cold water to induce precipitation. Collect the solid by filtration.

• Washing and Drying: Wash the product with water, followed by a small amount of cold ethanol and then diethyl ether. Dry the complex under vacuum.

B. Ruthenium(II) Arene Complex Synthesis

Rationale: Ruthenium complexes offer different mechanisms of action compared to platinum drugs, including the induction of oxidative stress, and often exhibit lower toxicity.[7][8] This protocol utilizes a common ruthenium arene precursor.[9][10]

Workflow Diagram:

Caption: Synthesis of a Ruthenium(II) Arene Complex.

Detailed Protocol:

• Reactant Mixture: In a round-bottom flask, combine the ruthenium(II) p-cymene dimer, [Ru(p-cymene)Cl₂]₂ (1.0 eq), and N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (2.2 eq).

• Solvent Addition: Add anhydrous methanol to the flask.

• Reflux: Heat the mixture to reflux under a nitrogen atmosphere for 6-8 hours.

• Cooling and Concentration: Allow the solution to cool to room temperature. Remove the solvent under reduced pressure.

• Purification: The resulting solid can be purified by recrystallization from a solvent system such as methanol/diethyl ether.

• Isolation and Drying: Collect the purified complex by filtration, wash with diethyl ether, and dry under vacuum.

Part 3: Characterization of Precursor and Metal Complexes

Thorough characterization is essential to confirm the identity and purity of the synthesized compounds.

Technique	Precursor	Platinum Complex	Ruthenium Complex
¹H NMR	Confirm structure and purity	Broadening of pyridyl protons upon coordination	Shift in pyridyl and p-cymene proton signals
FT-IR	C=O stretch (~1650 cm⁻¹)	Shift in C=O stretch to lower wavenumber	Shift in C=O stretch to lower wavenumber
ESI-MS	Confirm molecular weight	Isotopic pattern characteristic of platinum	Isotopic pattern characteristic of ruthenium
Elemental Analysis	C, H, N, Cl percentages	Confirm stoichiometry	Confirm stoichiometry
X-ray Crystallography	-	Determine precise geometry	Determine precise geometry

Part 4: Biological Evaluation Protocols

The therapeutic potential of the synthesized metal complexes must be assessed through in vitro biological assays.

A. In Vitro Cytotoxicity Assessment (MTT Assay)

Rationale: The MTT assay is a colorimetric method used to assess cell viability and is a standard preliminary screen for anticancer activity.[11] It measures the metabolic activity of cells, which is generally proportional to the number of viable cells.[11]

Experimental Workflow:

Caption: Workflow for MTT Cytotoxicity Assay.

Detailed Protocol:

• Cell Seeding: Seed cancer cells (e.g., HeLa, A549) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the metal complexes in the appropriate cell culture medium. Replace the old medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., cisplatin).

• Incubation: Incubate the plates for 48 or 72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) values.[11]

B. Mechanistic Studies: Investigating the Mode of Action

Rationale: Understanding the mechanism of action is crucial for drug development. Metal complexes can induce cell death through various pathways, including DNA damage and the generation of reactive oxygen species (ROS).[7][12][13]

Potential Signaling Pathway:

Caption: Putative Mechanism of Action.

Suggested Protocols:

• DNA Interaction Studies: Utilize techniques like circular dichroism (CD) spectroscopy or gel electrophoresis to investigate the binding of the metal complexes to DNA.

• Reactive Oxygen Species (ROS) Detection: Employ fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFDA) and flow cytometry to measure intracellular ROS levels in treated cells.

• Cell Cycle Analysis: Use flow cytometry with propidium iodide staining to determine if the complexes induce cell cycle arrest at specific phases.

• Apoptosis Assays: Detect apoptosis using methods such as Annexin V/propidium iodide staining followed by flow cytometry.

Conclusion and Future Perspectives

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is a versatile and strategically designed precursor for the development of novel metal-based therapeutics. The protocols outlined in this guide provide a solid foundation for the synthesis, characterization, and biological evaluation of its metal complexes. The modular nature of this system allows for extensive chemical modifications, including varying the metal center, ancillary ligands, and substitutions on the urea moiety, to fine-tune the pharmacological properties. Future research should focus on elucidating detailed structure-activity relationships, exploring a wider range of metal centers, and conducting in vivo efficacy and toxicity studies to translate these promising precursors into clinically viable anticancer agents.

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Application Notes and Protocols: A Comprehensive Guide to Assessing the Antiproliferative Properties of Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

Abstract

The unique coordination chemistry of metal complexes offers a vast landscape for the design of novel therapeutic agents, particularly in oncology. Unlike purely organic molecules, metal complexes introduce variables such as geometry, redox potential, and ligand exchange kinetics, which can be exploited to achieve potent and selective antiproliferative activity. However, these same properties present unique challenges in biological evaluation. This guide provides a structured, in-depth protocol for the comprehensive assessment of the antiproliferative properties of novel metal complexes, moving from initial cytotoxicity screening to elucidating the mechanism of action. The protocols herein are designed to be self-validating, with an emphasis on the rationale behind experimental choices to ensure robust and reproducible data.

Introduction: The Rationale for Metal-Based Therapeutics

The clinical success of cisplatin, an inorganic platinum complex, revolutionized cancer treatment and catalyzed the exploration of other metal-based compounds as chemotherapeutic agents.[1][2] Metal complexes can engage with biological targets in ways that are inaccessible to traditional organic drugs. Their mechanisms of action often involve inducing catastrophic cellular stress through DNA binding and damage, generation of reactive oxygen species (ROS), or inhibition of critical enzymes.[3][4][5] For instance, the cytotoxicity of cisplatin and its analogs is primarily mediated by their ability to form adducts with DNA, which obstructs replication and transcription, ultimately triggering apoptosis (programmed cell death).[1] This guide will walk the researcher through a logical workflow to identify promising metal-based drug candidates and characterize their biological activity.

Experimental Workflow: A Multi-Faceted Approach

A thorough evaluation of a metal complex's antiproliferative potential requires a multi-step, hierarchical approach. We advocate for a screening funnel that begins with broad cytotoxicity assays and progressively narrows down to more detailed mechanistic studies for the most promising candidates.

Figure 2. Workflow for Annexin V/PI apoptosis assay.

Protocol:

• Cell Treatment: Treat cells with the metal complex at its IC50 concentration for a predetermined time (e.g., 24 hours). Include an untreated control.

• Harvesting: Harvest both adherent and suspension cells. For adherent cells, use a gentle detachment method (e.g., trypsin-EDTA) and collect any floating cells from the medium, as these may be apoptotic.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry within one hour.

Caspase Activation: The Executioners of Apoptosis

Expertise & Experience: Apoptosis is executed by a family of proteases called caspases. Caspase-3 and Caspase-7 are key executioner caspases. Measuring their activity provides direct evidence of apoptosis induction.

Causality: Luminescent assays like the Caspase-Glo® 3/7 assay provide a proluminescent caspase-3/7 substrate containing the DEVD tetrapeptide sequence. Cleavage of this substrate by active caspases releases aminoluciferin, which is then used by luciferase to generate a light signal proportional to caspase activity. [5]This "add-mix-measure" format is highly suitable for high-throughput analysis.

Protocol:

• Seed cells in a 96-well white-walled plate and treat with the metal complex as described for the cytotoxicity assay.

• Equilibrate the plate to room temperature.

• Add an equal volume of Caspase-Glo® 3/7 Reagent to each well.

• Mix gently on a plate shaker for 30 seconds.

• Incubate at room temperature for 1-2 hours.

• Measure luminescence using a plate luminometer.

Cell Cycle Analysis

Expertise & Experience: Many cytotoxic agents, particularly those that damage DNA, cause cells to arrest at specific checkpoints in the cell cycle (G1, S, or G2/M phase). [6]Identifying the point of arrest provides insight into the drug's mechanism.

Causality: Flow cytometry can be used to analyze the cell cycle distribution based on DNA content. Cells are fixed and stained with a fluorescent dye that intercalates into the DNA, such as propidium iodide. The fluorescence intensity is directly proportional to the amount of DNA. Cells in G1 phase have 2n DNA content, cells in G2/M phase have 4n DNA content, and cells in S phase have an intermediate amount.

Protocol:

• Treat cells with the metal complex at its IC50 concentration for 24 hours.

• Harvest the cells, including any floating cells.

• Fix the cells in cold 70% ethanol while vortexing gently to prevent clumping. Store at -20°C for at least 2 hours.

• Wash the cells with PBS.

• Treat with RNase A to degrade RNA, which can also be stained by PI.

• Stain the cells with propidium iodide.

• Analyze by flow cytometry, plotting a histogram of fluorescence intensity to visualize the cell cycle phases.

Data Presentation:

Treatment	% G1 Phase	% S Phase	% G2/M Phase
Control	65.2	20.1	14.7
Complex A (IC50)	25.8	15.3	58.9
Cisplatin (IC50)	30.1	18.2	51.7

Reactive Oxygen Species (ROS) Production

Expertise & Experience: Many metal complexes exert their cytotoxic effects by catalyzing the formation of reactive oxygen species (ROS) within the cell, leading to oxidative stress and damage to lipids, proteins, and DNA. [3][4][5] Causality: The probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable, non-fluorescent molecule. Inside the cell, esterases cleave the acetate groups, trapping the molecule. In the presence of ROS, it is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF). The fluorescence intensity is proportional to the amount of ROS. [7] Protocol:

• Culture cells in a 96-well plate (black, clear bottom for fluorescence).

• Treat cells with the metal complex for a short duration (e.g., 1-6 hours).

• Remove the treatment medium and wash the cells with PBS.

• Load the cells with DCFH-DA solution (typically 10 µM) in serum-free medium and incubate for 30-45 minutes at 37°C in the dark.

• Wash the cells with PBS to remove excess probe.

• Add PBS or phenol red-free medium to the wells.

• Measure fluorescence using a microplate reader (Excitation ~485 nm, Emission ~535 nm).

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Compound Precipitation	Poor aqueous solubility of the metal complex.	Test solubility in media before the assay. Use concentrations below the solubility limit. Increase the DMSO concentration slightly (but keep below toxic levels).
High Variability in Cytotoxicity Assays	Inconsistent cell seeding; Edge effects in 96-well plates; Compound instability.	Use a multichannel pipette for seeding and ensure a single-cell suspension. Avoid using the outer wells of the plate. Check compound stability over the assay duration.
Interference with MTT Assay	The metal complex may reduce MTT directly or inhibit mitochondrial reductases.	Use a different cytotoxicity assay, such as the SRB assay, which measures total protein content. [8][9]
Low Signal in Apoptosis/ROS Assays	Incorrect timing (apoptosis/ROS are transient events); Compound is cytostatic, not cytotoxic.	Perform a time-course experiment to find the optimal time point. Re-evaluate cytotoxicity data to distinguish between cytostatic and cytotoxic effects.

Conclusion

The systematic protocol detailed in this guide provides a robust framework for the preclinical evaluation of novel metal complexes as antiproliferative agents. By moving logically from broad cytotoxicity screening to specific mechanistic assays, researchers can efficiently identify promising candidates and build a comprehensive biological profile. The emphasis on understanding the causality behind each experimental step and anticipating the unique challenges posed by metal-based compounds is essential for generating high-quality, reliable data that can confidently drive drug development programs forward.

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Application Notes & Protocols for Investigating the Structure-Activity Relationships of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

Introduction: Unlocking the Therapeutic Potential of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea through SAR

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU) is a small molecule of significant interest in drug discovery, belonging to the broader class of chloroethylureas which have demonstrated a range of biological activities. The core structure, featuring a reactive 2-chloroethyl group, a urea linker, and a pyridinyl moiety, suggests potential for covalent interactions with biological macromolecules and specific recognition by target proteins. Analogs, such as N-phenyl-N'-(2-chloroethyl)ureas (CEUs), have been investigated as antineoplastic agents that target proteins like β-tubulin and thioredoxin-1.[1][2][3][4] Understanding the Structure-Activity Relationships (SAR) of CEPU is paramount to elucidating its mechanism of action, optimizing its potency, and refining its selectivity to minimize off-target effects.

This guide provides a comprehensive framework for researchers, chemists, and drug development professionals to systematically investigate the SAR of CEPU. We will detail an integrated approach that combines computational modeling for rational design, synthetic chemistry for analog generation, and robust biological assays for activity determination. The causality behind each experimental choice will be emphasized to empower researchers to make informed decisions in their own investigations.

I. The Strategic Framework for a CEPU SAR Campaign

A successful SAR campaign is an iterative cycle of design, synthesis, and testing. For CEPU, the key is to systematically probe the contributions of its three main structural components: the pyridinyl ring, the urea linker, and the 2-chloroethyl group.

Figure 1: A comprehensive workflow for the structure-activity relationship (SAR) study of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, integrating computational design, chemical synthesis, and biological evaluation in an iterative cycle.

II. In Silico Modeling: The Blueprint for Rational Analog Design

Before embarking on extensive synthesis, computational methods can provide invaluable insights into the potential binding modes of CEPU and guide the design of a focused analog library.

A. Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR models establish a mathematical correlation between the chemical structures of a series of compounds and their biological activities.[5][6] For CEPU, a 3D-QSAR model can be developed once an initial set of analogs with corresponding activity data is available. This model will help to identify key steric and electronic features that are critical for activity.[7][8]

Protocol for 3D-QSAR Model Development:

• Data Set Preparation: Compile a training set of at least 20-30 CEPU analogs with a wide range of biological activities (e.g., IC50 values). A separate test set of 5-10 compounds should be reserved for model validation.

• Molecular Modeling: Generate 3D structures for all analogs and optimize their geometries using a suitable force field (e.g., MMFF94).

• Structural Alignment: Align all molecules in the training set to a common scaffold. The urea backbone of CEPU serves as an excellent alignment basis.

• Descriptor Calculation: Calculate molecular field descriptors (steric and electrostatic fields) around the aligned molecules.

• Model Generation: Use statistical methods like Partial Least Squares (PLS) to build a regression model correlating the descriptors with the biological activity.

• Model Validation: Assess the predictive power of the model using the test set. A high correlation coefficient (r²) and a low root-mean-square error (RMSE) indicate a robust model.

B. Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a target protein.[9][10] Given that related CEUs target tubulin, docking studies of CEPU into the colchicine-binding site of β-tubulin would be a logical starting point.[3][4]

Protocol for Molecular Docking:

• Target Preparation: Obtain the 3D structure of the target protein (e.g., β-tubulin, PDB ID: 1SA0) from the Protein Data Bank. Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges.

• Ligand Preparation: Generate a 3D structure of CEPU and its analogs, and assign appropriate charges and atom types.

• Docking Simulation: Use a docking program (e.g., AutoDock, Glide) to predict the binding poses of the ligands within the defined binding site of the protein.

• Pose Analysis: Analyze the predicted binding poses, paying close attention to hydrogen bonds, hydrophobic interactions, and potential covalent interactions of the 2-chloroethyl group.[11] The docking scores can be used to rank and prioritize analogs for synthesis.

C. Pharmacophore Modeling

A pharmacophore model defines the essential 3D arrangement of chemical features (e.g., hydrogen bond donors/acceptors, aromatic rings, hydrophobic groups) necessary for biological activity.[12][13][14] This can be particularly useful if a diverse set of active compounds is known but the precise protein target is not.

III. Chemical Synthesis: Building the Analog Library

The synthesis of CEPU analogs should be systematic, exploring modifications to each part of the molecule. The general synthesis of unsymmetrical ureas can be achieved through various methods, including the reaction of an amine with an isocyanate.[15][16][17]

A. Modifications to the Pyridinyl Ring

The pyridine nitrogen's position and the substitution pattern on the ring can significantly impact binding affinity and selectivity.

• Isomeric Variation: Synthesize the 2-pyridinyl and 4-pyridinyl analogs to probe the importance of the nitrogen's position for potential hydrogen bonding.

• Substitution: Introduce small electron-donating (e.g., -CH₃, -OCH₃) and electron-withdrawing (e.g., -Cl, -CF₃) groups at various positions on the pyridinyl ring to explore electronic and steric effects.

General Synthetic Protocol for Pyridinyl Analogs:

• To a solution of the appropriately substituted aminopyridine (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane), add 2-chloroethyl isocyanate (1.1 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by thin-layer chromatography.

• Upon completion, concentrate the reaction mixture and purify the product by column chromatography or recrystallization to yield the desired N-(2-Chloroethyl)-N'-(substituted-pyridinyl)urea.[18]

B. Modifications to the Urea Linker

The urea moiety is a key hydrogen bonding motif. Its replacement or modification can reveal its importance in target binding.

• Thiourea Analogs: Replace the urea with a thiourea to alter hydrogen bonding capabilities and electronic properties.

• Amide/Sulfonamide Linkers: Synthesize analogs with amide or sulfonamide linkers to explore different geometries and hydrogen bonding patterns.

C. Modifications to the 2-Chloroethyl Group

The 2-chloroethyl group is a potential alkylating agent. Modifying this group can confirm its role in covalent bond formation and modulate its reactivity.

• Alkyl Chain Length: Synthesize analogs with 3-chloropropyl or 4-chlorobutyl groups to assess the impact of chain length on reactivity and binding.

• Leaving Group Variation: Replace the chlorine with other halogens (e.g., fluorine, bromine) to modulate the alkylating potential. N-(2-fluoroethyl) ureas have also been explored.[19]

IV. Biological Evaluation: Quantifying Activity and Elucidating Mechanism

A tiered approach to biological testing is recommended, starting with broad cytotoxicity screening and progressing to more specific target-based assays.

A. Cytotoxicity Assays

These assays provide a quantitative measure of a compound's ability to inhibit cell proliferation, typically reported as an IC50 value (the concentration required to inhibit 50% of cell growth).[20][21]

Protocol for MTT Cytotoxicity Assay: [22][23]

• Cell Plating: Seed cancer cell lines (e.g., MCF-7, A549) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[24][25]

• Compound Treatment: Prepare serial dilutions of the CEPU analogs in cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Plot the percentage of cell viability against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.[20]

B. Target Engagement and Mechanistic Assays

If a specific target is hypothesized (e.g., tubulin), assays to confirm direct interaction are crucial.

• Tubulin Polymerization Assay: This in vitro assay measures the ability of a compound to inhibit the polymerization of purified tubulin into microtubules.

• Immunofluorescence Microscopy: Treat cells with active compounds and use antibodies against α-tubulin to visualize the effects on the microtubule network. Disruption of the normal filamentous pattern is indicative of an anti-tubulin agent.

• In-Cell Western Assay: This high-throughput method can be used to quantify the levels of specific proteins or post-translational modifications within cells after compound treatment, providing insights into signaling pathway modulation.[26]

V. Data Presentation and SAR Interpretation

Systematic organization of the data is critical for discerning meaningful SAR trends.

Table 1: Hypothetical SAR Data for CEPU Analogs

Compound ID	R¹ (Pyridinyl Position)	R² (Pyridinyl Substituent)	Linker (X)	Y (Alkyl Chain)	IC50 (µM) vs. MCF-7
CEPU	3-pyridinyl	H	O	-CH₂CH₂Cl	5.2
1a	2-pyridinyl	H	O	-CH₂CH₂Cl	10.8
1b	4-pyridinyl	H	O	-CH₂CH₂Cl	3.1
2a	3-pyridinyl	5-Cl	O	-CH₂CH₂Cl	1.5
2b	3-pyridinyl	5-OCH₃	O	-CH₂CH₂Cl	8.9
3a	3-pyridinyl	H	S	-CH₂CH₂Cl	7.4
4a	3-pyridinyl	H	O	-CH₂CH₂F	>50

From this hypothetical data, one might infer that:

• A 4-pyridinyl nitrogen is preferred over the 3- or 2-positions.

• An electron-withdrawing group at the 5-position of the pyridinyl ring enhances potency.

• The urea oxygen is important for activity, as the thiourea analog is less active.

• The chlorine atom is crucial for activity, suggesting a covalent mechanism of action.

Figure 2: Logical relationships in the SAR study, illustrating how specific structural modifications to the CEPU scaffold are expected to influence biological outcomes such as potency, selectivity, and mechanism of action.

VI. Conclusion

The systematic study of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea's structure-activity relationships is a critical step in its development as a potential therapeutic agent. By integrating computational design, focused chemical synthesis, and a tiered biological evaluation strategy, researchers can efficiently navigate the chemical space around the CEPU scaffold. This iterative process of design, synthesis, and testing will ultimately lead to a deeper understanding of its molecular mechanism and pave the way for the development of optimized analogs with enhanced potency and safety profiles.

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• Malaria World. (2022). Preparation, biological evaluation and QSAR analysis of urea substituted 2,4-diamino-pyrimidine anti-malarials.
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• ScienceDirect. (n.d.). Use of small scale bioassays in the discovery of novel drugs from natural sources.
• Azure Biosystems. (n.d.). In-cell Western Assays for IC50 Determination.
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• PubMed. (2010). Synthesis, antiproliferative activity evaluation and structure-activity relationships of novel aromatic urea and amide analogues of N-phenyl-N'-(2-chloroethyl)ureas. European Journal of Medicinal Chemistry, 45(7), 2928-2937.
• ResearchGate. (n.d.). Chloroethyl urea derivatives block tumour growth and thioredoxin-1 nuclear translocation.
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• National Institutes of Health. (2024). Synthesis, Urease Inhibition, Molecular Docking, and Optical Analysis of a Symmetrical Schiff Base and Its Selected Metal Complexes. PMC.
• MDPI. (n.d.). Discovery of Novel Pyridin-2-yl Urea Inhibitors Targeting ASK1 Kinase and Its Binding Mode by Absolute Protein–Ligand Binding Free Energy Calculations.
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Application Notes and Protocols: Evaluating Topo­iso­merase Inhibition by Novel Complexes

<_ _>

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Topoisomerases in Drug Discovery

DNA topoisomerases are essential enzymes that resolve topological challenges in the genome arising during critical cellular processes like DNA replication, transcription, and chromosome segregation.[1][2][3] By introducing transient single- or double-stranded breaks in the DNA backbone, these enzymes allow for the management of DNA supercoiling and the untangling of intertwined DNA strands.[2][4][5] This vital function makes them a prime target for therapeutic intervention, particularly in oncology and infectious diseases.[6][7]

There are two main classes of topoisomerases:

• Type I Topoisomerases: These enzymes create transient single-strand breaks in the DNA to relax supercoiling.[2][4][8]

• Type II Topoisomerases: These enzymes introduce transient double-strand breaks, allowing another DNA duplex to pass through, a process crucial for decatenating replicated chromosomes.[2][4][8]

The inhibition of topoisomerases can occur through two primary mechanisms:

• Topoisomerase Poisons: These agents, such as camptothecin for topoisomerase I and etoposide for topoisomerase II, stabilize the transient covalent complex formed between the enzyme and the cleaved DNA.[1][9][10][11][12] This stabilization prevents the re-ligation of the DNA break, leading to an accumulation of DNA damage and ultimately triggering cell death, a mechanism particularly effective against rapidly proliferating cancer cells.[11][12]

• Topoisomerase Catalytic Inhibitors: These compounds interfere with the enzymatic activity of topoisomerases without stabilizing the cleavage complex. They may prevent the enzyme from binding to DNA or inhibit ATP hydrolysis (in the case of Type II topoisomerases).

This guide provides a comprehensive overview of the key methodologies employed to evaluate the inhibitory activity of novel chemical complexes against topoisomerases, with a focus on practical, field-proven protocols.

Visualizing the Mechanisms of Action

To better understand the processes being assayed, the following diagrams illustrate the fundamental mechanisms of topoisomerase I and II, as well as the mode of action for their respective poisons.

Caption: Topoisomerase I catalytic cycle and inhibition.

Caption: Topoisomerase II catalytic cycle and inhibition.

Section 1: In Vitro Biochemical Assays

These assays utilize purified enzymes and DNA substrates to directly measure the effect of a compound on topoisomerase activity. They are fundamental for initial screening and mechanistic studies.

Topoisomerase I DNA Relaxation Assay

Principle: This assay leverages the difference in electrophoretic mobility between supercoiled and relaxed plasmid DNA on an agarose gel.[13] Supercoiled DNA, being more compact, migrates faster than its relaxed counterpart. Topoisomerase I relaxes supercoiled DNA, and an inhibitor will prevent this conversion, resulting in the persistence of the faster-migrating supercoiled form.[13][14]

Protocol:

• Reaction Setup: In a microcentrifuge tube on ice, prepare the following reaction mixture:

  • 10x Topoisomerase I Assay Buffer: 2 µL

  • Supercoiled plasmid DNA (e.g., pBR322, 0.2 µg/µL): 1 µL

  • Test compound (at desired concentrations, dissolved in a suitable solvent like DMSO): 1 µL

  • Nuclease-free water: to a final volume of 19 µL

  • Include a no-enzyme control and a solvent (e.g., DMSO) control.[15]

• Enzyme Addition: Add 1 µL of purified human Topoisomerase I enzyme (1-2 units) to each reaction tube, except the no-enzyme control.

• Incubation: Mix gently and incubate the reactions at 37°C for 30 minutes.[15][16]

• Reaction Termination: Stop the reaction by adding 5 µL of 5x Stop/Loading Dye (containing SDS and EDTA to denature the enzyme and chelate magnesium ions, and a tracking dye).

• Agarose Gel Electrophoresis: Load the entire reaction volume onto a 1% agarose gel containing a DNA stain (e.g., ethidium bromide or SYBR Safe). Run the gel at a constant voltage (e.g., 80-100V) until there is adequate separation between the supercoiled and relaxed DNA bands.[14][17]

• Visualization and Analysis: Visualize the DNA bands under UV light. The inhibition of topoisomerase I activity is indicated by a dose-dependent decrease in the amount of relaxed DNA and a corresponding increase in the amount of supercoiled DNA.

Data Presentation:

Compound Concentration	% Supercoiled DNA	% Relaxed DNA
No Enzyme Control	100%	0%
Vehicle Control (0 µM)	~5%	~95%
Test Compound (e.g., 1 µM)	25%	75%
Test Compound (e.g., 10 µM)	70%	30%
Test Compound (e.g., 100 µM)	98%	2%
Positive Control (e.g., Camptothecin)	>95%	<5%

Topoisomerase II DNA Decatenation Assay

Principle: Topoisomerase II is unique in its ability to decatenate (unlink) interlocked DNA circles.[15] This assay uses kinetoplast DNA (kDNA), a network of thousands of interlocked circular DNA molecules isolated from trypanosomes.[17] When active, Topoisomerase II releases individual minicircles from the kDNA network. These decatenated minicircles can then enter and migrate through an agarose gel, while the large, catenated kDNA network remains in the loading well.[15][17] Inhibition of Topoisomerase II prevents the release of these minicircles.

Protocol:

• Reaction Setup: In a microcentrifuge tube on ice, prepare the following reaction mixture:

  • 10x Topoisomerase II Assay Buffer: 2 µL

  • Kinetoplast DNA (kDNA, 0.2 µg/µL): 1 µL

  • 10 mM ATP: 2 µL (Type II topoisomerases require ATP for their catalytic cycle)[4]

  • Test compound (at desired concentrations): 1 µL

  • Nuclease-free water: to a final volume of 19 µL

  • Include appropriate no-enzyme and solvent controls.

• Enzyme Addition: Add 1 µL of purified human Topoisomerase II enzyme (1-2 units) to each reaction tube.

• Incubation: Mix gently and incubate at 37°C for 30 minutes.[18]

• Reaction Termination: Stop the reaction by adding 5 µL of 5x Stop/Loading Dye.

• Agarose Gel Electrophoresis: Load the samples onto a 1% agarose gel.[17]

• Visualization and Analysis: After electrophoresis, stain and visualize the gel. Successful decatenation will show a band of released minicircles that has migrated into the gel. Inhibition is observed as a dose-dependent decrease in the intensity of the decatenated minicircle band, with the kDNA remaining in the well.[17]

DNA Cleavage Assay

Principle: This assay is specifically designed to identify topoisomerase poisons that stabilize the cleavage complex.[19] It utilizes a short, single-end-radiolabeled DNA oligonucleotide as a substrate. When a topoisomerase poison is present, it traps the enzyme covalently bound to the DNA, resulting in a cleaved, radiolabeled DNA fragment. The formation of this smaller fragment can be detected by denaturing polyacrylamide gel electrophoresis (PAGE) and autoradiography.[19]

Protocol:

• Substrate Preparation: A DNA oligonucleotide is labeled at the 3' end with a radioactive nucleotide (e.g., [α-³²P]dCTP) using terminal deoxynucleotidyl transferase.

• Reaction Setup:

  • Radiolabeled DNA substrate

  • Topoisomerase I or II enzyme

  • Test compound

  • Reaction buffer

• Incubation: Incubate the reaction at 37°C.

• Termination and Denaturation: Stop the reaction with SDS and proteinase K to digest the enzyme. The sample is then denatured with formamide.

• Electrophoresis and Autoradiography: The samples are run on a high-resolution denaturing polyacrylamide gel. The gel is dried and exposed to X-ray film. The appearance of a smaller, radiolabeled band indicates drug-induced cleavage.

Self-Validation and Causality: The inclusion of a reversal step is critical for confirming the mechanism of a true topoisomerase poison.[19] After the initial incubation with the drug, a high concentration of NaCl or dilution of the reaction can be used to promote the reversal of the cleavage complex. A true poison will show a decrease in the cleaved product upon reversal, demonstrating that it reversibly stabilizes the complex rather than causing irreversible DNA damage.[19]

Section 2: Cell-Based Assays

While in vitro assays are crucial for understanding direct enzyme-inhibitor interactions, cell-based assays provide a more biologically relevant context, accounting for factors like cell permeability, metabolism, and off-target effects.

In Vivo Complex of Enzyme (ICE) Assay

Principle: The ICE assay is a robust method for quantifying the amount of topoisomerase covalently bound to genomic DNA within cells.[15][18] It is the gold standard for confirming that a compound acts as a topoisomerase poison in a cellular environment. The assay relies on the differential buoyant density of free protein versus protein-DNA complexes in a cesium chloride (CsCl) gradient.[18]

Workflow:

Caption: Workflow for the In Vivo Complex of Enzyme (ICE) Assay.

Protocol:

• Cell Treatment: Culture cells to the desired density and treat with various concentrations of the test compound for a specified time (e.g., 1-2 hours). Include positive (e.g., etoposide) and negative controls.

• Cell Lysis: Lyse the cells directly in the culture dish with a lysis solution containing a strong detergent like Sarkosyl. This lyses the cells and traps the covalent complexes.

• Cesium Chloride Gradient Ultracentrifugation: Layer the cell lysate onto a pre-formed CsCl step gradient. Centrifuge at high speed for several hours. The dense DNA and any covalently attached proteins will pellet at the bottom, while the free proteins remain in the upper layers.[18]

• Fractionation and DNA Precipitation: Carefully collect the DNA-containing fractions. Precipitate the DNA using ethanol.

• Slot Blotting: Resuspend the DNA pellets and apply them to a nitrocellulose membrane using a slot-blot apparatus.

• Immunodetection: Block the membrane and probe with a primary antibody specific for the topoisomerase of interest (e.g., anti-Top2α). Follow with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Signal Detection and Quantification: Detect the signal using an enhanced chemiluminescence (ECL) substrate. Quantify the band intensities to determine the relative amount of topoisomerase-DNA complexes.

γH2AX Flow Cytometry Assay

Principle: The stabilization of topoisomerase cleavage complexes leads to the formation of DNA double-strand breaks (DSBs), particularly when a replication fork collides with the complex.[12] A key cellular response to DSBs is the rapid phosphorylation of histone H2AX at serine 139, creating γH2AX.[20] This modification can be detected using a specific antibody and quantified by flow cytometry, providing a high-throughput method for assessing the genotoxicity of topoisomerase inhibitors.[20]

Protocol:

• Cell Treatment: Treat suspension or adherent cells with the test compound for a defined period.

• Fixation and Permeabilization: Harvest the cells, fix them with paraformaldehyde, and then permeabilize them with methanol to allow antibody access to the nucleus.

• Immunostaining: Incubate the cells with a primary antibody against γH2AX, followed by a fluorescently labeled secondary antibody.

• Flow Cytometry: Analyze the cells using a flow cytometer. The fluorescence intensity will be proportional to the amount of γH2AX, and thus, the level of DNA double-strand breaks.

• Data Analysis: Compare the mean fluorescence intensity of treated cells to that of control cells to determine the fold-increase in γH2AX.

Expertise and Experience Insight: This assay is particularly useful for ranking compounds in early drug development. A significant increase in γH2AX, often coupled with cell cycle arrest in the G2/M phase, is a strong indicator of a topoisomerase poison-like mechanism of action.[20]

Conclusion: A Multi-Faceted Approach to Inhibitor Evaluation

A robust evaluation of novel topoisomerase inhibitors requires a combination of in vitro and cell-based assays. Initial screening with biochemical assays like the relaxation and decatenation assays can efficiently identify active compounds and provide initial mechanistic insights. Subsequent validation with DNA cleavage assays can distinguish between catalytic inhibitors and poisons. Finally, cell-based methods like the ICE assay and γH2AX detection are indispensable for confirming the mechanism of action in a biologically relevant setting and for assessing the cellular consequences of topoisomerase inhibition. This integrated approach ensures a thorough characterization of potential therapeutic agents targeting this critical class of enzymes.

References

• Pommier, Y. (2009). DNA topoisomerase I inhibitors: chemistry, biology, and medicinal chemistry. Chemical Reviews, 109(7), 2894-2902. [Link]

• Hande, K. R. (1998). Etoposide: four decades of development of a topoisomerase II inhibitor. European Journal of Cancer, 34(10), 1514-1521. [Link]

• Pommier, Y., Leo, E., Zhang, H., & Marchand, C. (2010). DNA topoisomerases and their poisoning by anticancer and antibacterial drugs. Chemistry & Biology, 17(5), 421-433. [Link]

• Nitiss, J. L. (2009). Targeting DNA topoisomerase II in cancer chemotherapy. Nature Reviews Cancer, 9(5), 338-350. [Link]

• Inspiralis. (n.d.). Human Topoisomerase I Relaxation Assay Kit. Retrieved from [Link]

• Inspiralis. (n.d.). Human Topoisomerase II Decatenation Assay. Retrieved from [Link]

• Pommier, Y. (2013). Drugging topoisomerases: lessons and challenges. ACS Chemical Biology, 8(1), 82-95. [Link]

• Staker, B. L., Hjerrild, K., Feese, M. D., Behnke, C. A., Burgin, A. B., & Stewart, L. (2002). The mechanism of topoisomerase I poisoning by a camptothecin analog. Proceedings of the National Academy of Sciences, 99(24), 15387-15392. [Link]

• Delgado, J. L., Hsieh, C. M., Chan, N. L., & Hiasa, H. (2018). Topoisomerase I-targeting drugs in the treatment of human cancer. Molecules, 23(11), 2933. [Link]

• Laponogov, I., Veselkov, D. A., So, C. T., S-C, Y., Pan, X. S., Crevel, G. V., ... & Sanderson, M. R. (2010). Structure of the topoisomerase I-DNA-camptothecin ternary complex. Nature Structural & Molecular Biology, 17(6), 667-669. [Link]

• Nitiss, J. L., Soans, E., Rogojina, A., Seth, A., & Mishina, M. (2012). Topoisomerase assays. Current Protocols in Pharmacology, 57(1), 3.3.1-3.3.29. [Link]

• Deweese, J. E., & Osheroff, N. (2009). The use of in vitro assays to study the activities of topoisomerase II enzymes. Methods in Molecular Biology, 582, 15-28. [Link]

• Smart, D. J., Halford, S. E., & S-L, S. (2012). Evaluating the genotoxicity of topoisomerase-targeted antibiotics. Mutagenesis, 27(3), 263-274. [Link]

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Technical Notes & Optimization

Technical Support Center: N-(2-Chloroethyl)-N'-(3-pyridinyl)urea Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. This document is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you overcome common challenges and improve your reaction yields.

Synthesis Overview and Mechanism

The standard synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea involves the nucleophilic addition of 3-aminopyridine to the highly electrophilic carbon of 2-chloroethyl isocyanate. This reaction is typically performed in an aprotic solvent at controlled temperatures to minimize side reactions.

The primary transformation is illustrated below:

Caption: General reaction scheme for the synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Question 1: My reaction yield is very low, or I've isolated no product. What went wrong?

Answer: Low or no yield is a common issue that can typically be traced back to reagent quality, reaction conditions, or stoichiometry.

A. Reagent Quality:

• 2-Chloroethyl Isocyanate: This is a moisture-sensitive and thermally labile reagent. Exposure to atmospheric moisture will convert it to an unreactive amine, while heat can cause it to polymerize. Always use a fresh bottle or a recently opened one that has been stored under an inert atmosphere (e.g., nitrogen or argon).

• 3-Aminopyridine: While more stable, ensure its purity. Impurities from its own synthesis can interfere with the reaction.

• Solvent: The presence of water or other protic impurities in your solvent is a major cause of failure. Water reacts rapidly with the isocyanate to form an unstable carbamic acid, which decomposes to 2-chloroethylamine and CO2. This consumes your starting material.[1] Always use anhydrous solvents.

B. Reaction Conditions:

• Temperature: The reaction is exothermic. If the temperature is too low (e.g., < 0 °C), the reaction rate may be impractically slow. If it is too high, the risk of side reactions, including polymerization of the isocyanate or reaction at the pyridine nitrogen, increases significantly. A common starting point is to add the isocyanate at 0 °C and then allow the reaction to warm to room temperature.[2]

• Mixing: Ensure efficient stirring. Poor mixing can lead to localized "hot spots" where the concentration of isocyanate is high, promoting side reactions.

C. Stoichiometry:

• While a 1:1 molar ratio is theoretically required, using a slight excess (1.05 to 1.1 equivalents) of the 2-chloroethyl isocyanate can help drive the reaction to completion, especially if the 3-aminopyridine has minor impurities. However, a large excess will complicate purification.

Question 2: My NMR spectrum shows multiple unexpected peaks, suggesting significant side products. What are they and how can I avoid them?

Answer: The high reactivity of the isocyanate group is the primary source of side products.

A. Common Side Products:

• Bis-urea Formation: The "N-H" proton on the newly formed urea product is slightly acidic and can be deprotonated or react with another molecule of isocyanate, leading to a bis(2-chloroethyl) substituted product.

• Symmetrical Di-pyridyl Urea: If the isocyanate degrades to 2-chloroethylamine, this amine can then react with remaining isocyanate to form 1,3-bis(2-chloroethyl)urea.[3]

• Polymeric Materials: Isocyanates can self-polymerize, especially in the presence of certain catalysts or at elevated temperatures.

B. Mitigation Strategies:

• Controlled Addition: This is the most critical factor. Add the 2-chloroethyl isocyanate solution dropwise to the solution of 3-aminopyridine over a prolonged period (e.g., 30-60 minutes) at 0 °C.[4] This keeps the instantaneous concentration of the isocyanate low, favoring the desired reaction with the more nucleophilic primary amine over side reactions.

• Solvent Choice: Use a solvent in which the starting materials are soluble but the product has limited solubility. This can cause the desired product to precipitate as it forms, effectively removing it from the reaction mixture and preventing it from reacting further. Dichloromethane (DCM) or tetrahydrofuran (THF) are often suitable choices.[5]

• Inert Atmosphere: Conducting the reaction under a nitrogen or argon atmosphere is crucial to prevent moisture from entering the system and causing isocyanate degradation.

Question 3: My product oiled out or is difficult to crystallize. How can I achieve a pure, solid product?

Answer: Purification issues often stem from unreacted starting materials or soluble side products contaminating the desired urea. A systematic workup and purification strategy is essential.

A. Initial Workup:

• If the product precipitates from the reaction, filter the solid and wash it sequentially with cold solvent (the one used for the reaction) to remove unreacted starting materials, followed by a non-polar solvent like n-hexane or diethyl ether to remove organic-soluble impurities.[3]

• If the product remains in solution, the solvent should be removed under reduced pressure. The resulting crude residue can then be subjected to purification.

B. Purification Techniques:

• Recrystallization: This is the most effective method for purifying the solid product. The key is finding a suitable solvent or solvent system. The ideal solvent will dissolve the product when hot but not when cold, while impurities remain soluble at all temperatures.

• Silica Gel Chromatography: If recrystallization fails, column chromatography can be employed. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) is typically effective for separating urea compounds.[3]

Technique	Description	When to Use
Washing/Trituration	Suspending the crude solid in a solvent where the product is insoluble but impurities are soluble.	For removing residual starting materials or highly soluble byproducts.
Recrystallization	Dissolving the crude product in a minimum of hot solvent and allowing it to cool slowly to form pure crystals.	When the product is a solid and a suitable solvent can be found. The primary method for purification.
Column Chromatography	Separating compounds based on their differential adsorption onto a stationary phase (e.g., silica gel).	When recrystallization is ineffective or the product is an oil.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for this reaction? A common and effective solvent is anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).[5] They are aprotic and do a good job of solubilizing the starting materials. Acetonitrile can also be used.[6] The choice may depend on the scale of your reaction and your purification strategy.

Q2: How can I monitor the reaction's progress? Thin-Layer Chromatography (TLC) is the best method. Use a mobile phase like 50:50 Hexane:Ethyl Acetate. Spot the 3-aminopyridine starting material, and co-spot it with the reaction mixture. The reaction is complete when the 3-aminopyridine spot has been completely consumed. The product urea will have a different Rf value.

Q3: What are the critical safety precautions for handling 2-chloroethyl isocyanate? 2-Chloroethyl isocyanate is toxic, a lachrymator, and highly reactive. Always handle it in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid inhalation and contact with skin.

Q4: How do I confirm the identity and purity of my final product? The structure should be confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).[2] Purity can be assessed by the sharpness of the melting point and by High-Performance Liquid Chromatography (HPLC). The IR spectrum is also useful, showing a characteristic strong C=O stretch for the urea group around 1640-1690 cm⁻¹.[7]

Recommended Experimental Protocol

This protocol is a general guideline. You may need to optimize it for your specific laboratory conditions.

Step 1: Synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

• Setup: To a dry, two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 3-aminopyridine (1.0 eq).

• Dissolution: Add anhydrous dichloromethane (DCM, approx. 10 mL per gram of aminopyridine) to the flask. Stir until the solid is completely dissolved.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: In a separate dry flask, prepare a solution of 2-chloroethyl isocyanate (1.05 eq) in anhydrous DCM (approx. 2 mL per mL of isocyanate). Add this solution to the aminopyridine solution dropwise via a dropping funnel over 30-60 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC until the 3-aminopyridine is consumed.

• Isolation: If a precipitate forms, collect the solid by vacuum filtration. If no solid forms, reduce the solvent volume by ~75% using a rotary evaporator and add n-hexane to precipitate the product.

• Washing: Wash the collected solid with a small amount of cold DCM and then with diethyl ether to remove residual impurities.

• Drying: Dry the solid product under vacuum to obtain the crude N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Step 2: Purification by Recrystallization

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of a suitable hot solvent (e.g., ethyl acetate or an ethanol/water mixture) until the solid just dissolves.

• Allow the solution to cool slowly to room temperature. If crystals do not form, gently scratch the inside of the flask with a glass rod or place it in a refrigerator.

• Collect the pure crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum to a constant weight.

Visualized Troubleshooting Workflow

Caption: A decision tree for troubleshooting common issues in the synthesis.

References

• Synthesis, Structure, and Antiproliferative Action of 2-Pyridyl Urea-Based Cu(II) Complexes. (2022). MDPI.
• Synthesis and characterization of some novel diaryl urea derivatives bearing quinoxalindione moiety - PMC. (n.d.). NIH.
• US Patent 4384140A - 2-Chloroethyl urea derivatives. (1983).
• WO Patent 2017154019A1 - An improved process for the preparation of 1,3-bis(2-chloroethyl)-1-nitrosourea. (2017).
• The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and... (2021). Biointerface Research in Applied Chemistry.
• CN Patent 103880738A - Preparation method of 1-(2-chloro-4-pyridyl)-3-phenylurea. (2014).
• Continuous Extraction of 2-Chloroethyl isocyanate for 1-(2-chloroethyl)
• CN Patent 102442928A - Urea purification method. (2012).
• Reactions carried out between the isocyanate groups with (A) amino... (n.d.).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and characterization of some novel diaryl urea derivatives bearing quinoxalindione moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2017154019A1 - An improved process for the preparation of 1,3-bis(2-chloroethyl)-1-nitrosourea - Google Patents [patents.google.com]
• 4. US4384140A - 2-Chloroethyl urea derivatives - Google Patents [patents.google.com]
• 5. Continuous Extraction of 2-Chloroethyl isocyanate for 1-(2-chloroethyl)-3-cyclohexylurea Purification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN103880738A - Preparation method of 1-(2-chloro-4-pyridyl)-3-phenylurea - Google Patents [patents.google.com]
• 7. Synthesis, Structure, and Antiproliferative Action of 2-Pyridyl Urea-Based Cu(II) Complexes [mdpi.com]

"solubility issues of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in aqueous solutions"

Welcome to the technical support center for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting for solubility issues encountered during experimentation. Our goal is to equip you with the scientific rationale and practical methodologies to ensure successful and reproducible results.

Troubleshooting Guide: Addressing Solubility Challenges

It is not uncommon for complex organic molecules like N-(2-Chloroethyl)-N'-(3-pyridinyl)urea to exhibit limited solubility in purely aqueous solutions. This guide provides a systematic approach to overcoming these challenges.

Q1: I am observing precipitation or incomplete dissolution of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in my aqueous buffer. What is the first step?

A1: pH Adjustment is the primary and most effective initial strategy.

• Scientific Rationale: The structure of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea contains a pyridine ring, which is a basic moiety. The nitrogen atom on the pyridine ring can be protonated in acidic conditions to form a pyridinium salt. This ionization significantly increases the molecule's polarity and its ability to interact with water, thereby enhancing solubility. The solubility of many compounds is strongly dependent on the pH of the solution[1].

• Step-by-Step Protocol for pH-Modification:

  • Begin by preparing a slurry of the compound in your desired aqueous buffer at a neutral pH (e.g., pH 7.4).

  • While stirring, slowly add a dilute acidic solution (e.g., 0.1 M HCl) dropwise.

  • Monitor the pH and observe for dissolution. A significant increase in solubility is expected as the pH decreases.

  • It is recommended to perform a pH titration to identify the optimal pH for complete solubilization while remaining within the stability limits of the compound and the constraints of your experimental system.

  • Caution: Be mindful of the pH limitations of your specific assay or cell culture system.

Q2: Adjusting the pH is not sufficient or not compatible with my experiment. What is the next logical step?

A2: The use of co-solvents is a widely accepted and effective secondary strategy.

• Scientific Rationale: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the overall polarity of the solvent system. This change in polarity can better accommodate less polar solutes like N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, leading to increased solubility. Common co-solvents include ethanol, methanol, and propylene glycol.[2] Their use is prevalent in pharmaceutical research to dissolve hydrophobic molecules.[3]

• Recommended Co-solvents for Biological Assays:

Co-solvent	Typical Starting Concentration (v/v)	Notes
Dimethyl Sulfoxide (DMSO)	0.1% - 1%	Prepare a high-concentration stock in 100% DMSO and dilute into your aqueous buffer. Be aware of potential cellular toxicity at higher concentrations.
Ethanol	1% - 5%	A less toxic alternative to DMSO for many cell-based assays. Ensure the final concentration does not adversely affect your experimental model.
Polyethylene Glycol 400 (PEG 400)	1% - 10%	A non-volatile and less toxic co-solvent, often used in formulation development.[4]

• Step-by-Step Protocol for Co-solvent Use:

  • First, attempt to dissolve N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in a small amount of 100% of the chosen co-solvent (e.g., DMSO) to create a concentrated stock solution.

  • Vortex or gently warm the solution if necessary to aid dissolution.

  • Once the stock solution is clear, add it dropwise to your aqueous buffer while vortexing to the desired final concentration. This "shock" dilution can sometimes lead to precipitation if not done carefully.

  • Self-Validation: Always prepare a vehicle control (buffer with the same final concentration of the co-solvent) in your experiments to account for any effects of the co-solvent itself.

Q3: I have tried pH adjustment and co-solvents, but I am still facing solubility issues or observing precipitation over time. Are there other techniques I can employ?

A3: Advanced and supplementary techniques can be considered.

• Gentle Heating and Sonication:

  • Rationale: Applying energy can help overcome the activation energy barrier for dissolution. Sonication helps to break down particle agglomerates, increasing the surface area available for solvation.

  • Protocol: Briefly warm the solution (e.g., to 37°C) or place it in a sonicator bath for short intervals.

  • Trustworthiness Check: After the compound has dissolved, allow the solution to return to room temperature to ensure it does not precipitate out. Some compounds may have higher solubility at elevated temperatures but will crash out upon cooling, indicating a supersaturated solution.

• Use of Surfactants:

  • Rationale: Surfactants form micelles in aqueous solutions. The hydrophobic core of these micelles can encapsulate poorly soluble compounds, increasing their apparent solubility.

  • Examples: Tween® 20 or Tween® 80 are commonly used non-ionic surfactants in biological research at low concentrations (e.g., 0.01% - 0.1%).

  • Consideration: The use of surfactants may interfere with certain biological assays, so their compatibility must be verified.

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical decision-making process for addressing the solubility of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Sources

• 1. Urea, N'-(2-chloroethyl)-N-(2-fluoroethyl)-N-nitroso- | C5H9ClFN3O2 | CID 83806 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scbt.com [scbt.com]
• 4. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

"stability of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea under experimental conditions"

Technical Support Center: N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

A Guide to Experimental Stability and Troubleshooting

Introduction

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is a urea derivative of significant interest in chemical biology and drug development. Its structure, featuring a reactive 2-chloroethyl moiety, is analogous to that of N-phenyl-N'-(2-chloroethyl)ureas (CEUs), a class of compounds known to act as alkylating agents that can form covalent bonds with biological macromolecules like β-tubulin.[1][2] This inherent reactivity is crucial for its mechanism of action but also presents significant challenges regarding its stability under common experimental conditions.

This guide provides an in-depth technical resource for researchers, offering field-proven insights into the stability profile of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. We will address common troubleshooting scenarios in a direct question-and-answer format, provide validated protocols, and explain the chemical principles underlying our recommendations to ensure the integrity and reproducibility of your experimental outcomes.

Frequently Asked Questions (FAQs): Core Stability Profile

Question: What is the primary chemical feature responsible for the potential instability of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea?

Answer: The primary site of reactivity and instability is the N-(2-chloroethyl) group. The chlorine atom is a good leaving group, making the adjacent carbon atom electrophilic and susceptible to attack by nucleophiles. This can lead to several degradation pathways, including intramolecular cyclization to form an ethylenimonium ion intermediate or direct reaction with solvent molecules (e.g., hydrolysis in water) or other nucleophiles present in your experimental system. This reactivity is a known characteristic of the broader class of 2-chloroethylurea compounds, which are recognized for their alkylating capabilities.[2][3]

Question: How do pH and solvent choice impact the stability of the compound in solution?

Answer: Both pH and solvent are critical factors.

• Aqueous Buffers (Especially Basic pH): In aqueous solutions, the compound is susceptible to hydrolysis. Under basic conditions (pH > 7), the rate of degradation can increase significantly due to the presence of hydroxide ions (OH-), a strong nucleophile, which can attack the electrophilic carbon of the chloroethyl group. Furthermore, the urea linkage itself can undergo hydrolysis under strongly acidic or basic conditions, although this is generally slower than reactions involving the chloroethyl group.[4][5]

• Protic vs. Aprotic Solvents: Protic solvents (e.g., water, methanol, ethanol) can participate in solvolysis reactions with the chloroethyl group. For this reason, preparing primary stock solutions in anhydrous aprotic solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) is strongly recommended.

Question: Is the compound sensitive to temperature or light?

Answer: Yes. As with most reactive small molecules, stability is temperature-dependent.

• Temperature: Elevated temperatures will accelerate the rate of all potential degradation reactions.[4] Therefore, long-term storage of both the solid compound and stock solutions should be at low temperatures (-20°C or -80°C). Experiments should be conducted at controlled temperatures, and solutions should not be left at room temperature for extended periods.

• Light (Photostability): While specific photostability data for this exact compound is not widely published, standard pharmaceutical stability testing guidelines recommend evaluating for photolysis.[6] It is best practice to protect the solid compound and its solutions from light by using amber vials or covering containers with aluminum foil.

Troubleshooting Guide: Common Experimental Issues

Scenario 1: "My biological assay results are inconsistent. I see high variability between replicates and experiments run on different days."

• Probable Cause: This is a classic sign of compound instability in your assay medium. The compound is likely degrading over the course of your experiment, leading to a decreasing effective concentration.

• Troubleshooting Steps & Solutions:

  • Validate Stock Solution Integrity: Before troubleshooting the assay, confirm the purity of your DMSO stock. An HPLC analysis of a freshly prepared solution versus your stored stock can reveal any degradation during storage.

  • Minimize Incubation Time in Aqueous Media: Redesign your experiment to minimize the time the compound spends in aqueous buffer before and during the assay.

  • Prepare Working Solutions Immediately Before Use: Do not prepare diluted working solutions in aqueous buffer and store them. Make fresh dilutions from your DMSO stock for each experiment, and add them to the assay as the final step.

  • Run a Time-Course Control: Incubate the compound in your assay buffer (without cells or other biological components) for the full duration of your experiment. Take samples at time zero and at the end-point and analyze them by HPLC to quantify the extent of degradation. If degradation is significant (>5-10%), the assay conditions must be modified.

Scenario 2: "I'm performing an HPLC analysis and see new, unexpected peaks appearing over time when my compound is in the mobile phase or a prepared sample."

• Probable Cause: The compound is degrading in your analytical sample. The appearance of new peaks that grow over time while the parent peak decreases is a clear indication of instability.

• Troubleshooting Steps & Solutions:

  • Control Sample Temperature: Use an autosampler cooled to 4-10°C to maintain sample integrity during the analytical run.

  • Assess Mobile Phase Compatibility: If your mobile phase is highly acidic or basic, or has a high water content, it may be causing on-instrument degradation. Consider if a faster gradient or a less aggressive mobile phase could be used.

  • Dilute Samples in Aprotic Solvent: Whenever possible, perform the final dilution of your sample in an aprotic solvent (like acetonitrile or DMSO, if compatible with your HPLC method) rather than an aqueous one, and inject it immediately.

Scenario 3: "How can I proactively assess the stability of this compound in a new buffer system I plan to use?"

• Solution: Conduct a small-scale forced degradation study. This is a systematic way to understand the compound's liabilities. A detailed protocol is provided in the next section. This involves intentionally stressing the compound under various conditions (acid, base, oxidation, heat, light) to rapidly identify potential degradation pathways and products.[6]

Validated Experimental Protocols

Protocol 1: Recommended Storage and Handling

• Solid Compound: Store at -20°C or below, protected from light and moisture in a tightly sealed container with a desiccant.

• Stock Solutions:

  • Prepare a high-concentration primary stock solution (e.g., 10-50 mM) in anhydrous DMSO.

  • Aliquot the stock solution into single-use volumes in amber vials to avoid repeated freeze-thaw cycles.

  • Store aliquots at -80°C for long-term stability. For daily use, a working aliquot can be stored at -20°C for a limited time (e.g., 1-2 weeks, stability should be verified).

Protocol 2: Forced Degradation Study for Stability Assessment

This protocol is designed to rapidly evaluate the intrinsic stability of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

1. Preparation:

• Prepare a 1 mg/mL solution of the compound in a 50:50 acetonitrile:water mixture. This will be your starting stock for stress conditions.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock with 1 mL of 0.1 M HCl. Incubate at 60°C for 2, 6, and 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock with 1 mL of 0.1 M NaOH. Incubate at room temperature for 30 minutes, 1 hour, and 4 hours. Note: Basic conditions are expected to cause rapid degradation.

• Oxidative Degradation: Mix 1 mL of the stock with 1 mL of 3% hydrogen peroxide (H₂O₂). Incubate at room temperature for 2, 6, and 24 hours, protected from light.

• Thermal Degradation: Incubate a sealed vial of the stock solution at 60°C for 24 and 48 hours.

• Photolytic Degradation: Expose a vial of the stock solution to direct, broad-spectrum light (as per ICH Q1B guidelines) for 24 hours. Keep a control sample wrapped in foil at the same temperature.

3. Sample Analysis:

• At each time point, withdraw an aliquot. If acidic or basic, neutralize the sample (e.g., add an equivalent amount of 0.1 M NaOH or 0.1 M HCl, respectively).

• Dilute the sample to a suitable concentration (e.g., 50 µg/mL) with mobile phase.

• Analyze immediately by a stability-indicating HPLC-UV method. A reverse-phase C18 column is typically suitable.[3][7]

• Calculate the percentage of degradation by comparing the parent peak area to an unstressed control sample.

Data & Visualization

Table 1: Representative Forced Degradation Data

Stress Condition	Time	Temperature	% Degradation (Hypothetical)	Observations
0.05 M HCl	24 h	60°C	~15%	One major degradant peak observed.
0.05 M NaOH	1 h	Room Temp	>90%	Rapid degradation; multiple small peaks.
1.5% H₂O₂	24 h	Room Temp	~5%	Minor degradation observed.
Heat	48 h	60°C	~10%	Degradation profile similar to acid hydrolysis.
Light	24 h	Room Temp	<5%	Compound is relatively photostable.

Diagrams

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Primary potential degradation pathways for the compound.

References

• Fortin, S., et al. (2007). Characterization of the covalent binding of N-phenyl-N'-(2-chloroethyl)ureas to {beta}-tubulin: importance of Glu198 in microtubule stability. Molecular Pharmacology, 72(3), 664-673. [Link][1]

• Zeller, W. J., et al. (1981). Examination of newly synthesized 2-chloroethylnitrosoureas in preterminal leukemia L 5222 and in two transplanted neurogenic tumors. Journal of Cancer Research and Clinical Oncology, 100(2), 157-165. [Link][8]

• Kim, T., et al. (2014). Urea degradation by electrochemically generated reactive chlorine species: products and reaction pathways. Environmental Science & Technology, 48(21), 12840-12847. [Link][9]

• Panyachariwat, N., & Steckel, H. (2014). Stability of urea in solution and pharmaceutical preparations. Journal of the Society of Cosmetic Scientists of Japan, 48(2), 123-128. [Link][4]

• Atassi, G., et al. (1987). In vitro and in vivo activity of 1-aryl-3-(2-chloroethyl) urea derivatives as new antineoplastic agents. Anticancer Research, 7(3 Pt 1), 385-391. [Link][10]

• Fortin, S., et al. (2007). N-Phenyl-N′-(2-chloroethyl)ureas (CEU) as potential antineoplastic agents. Part 2: Role of ω-hydroxyl group in the covalent binding to β-tubulin. Bioorganic & Medicinal Chemistry Letters, 17(19), 5302-5306. [Link][2]

• Moreau, E., et al. (2008). N-Phenyl-N'-(2-chloroethyl)ureas (CEUs) as potential antineoplastic agents. Part 3: role of carbonyl groups in the covalent binding to the colchicine-binding site. Bioorganic & Medicinal Chemistry, 16(3), 1297-1308. [Link][11]

• Moreau, E., et al. (2008). Aromatic 2-chloroethyl urea derivatives and bioisosteres. Part 2: Cytocidal activity and effects on the nuclear translocation of thioredoxin-1, and the cell cycle progression. Bioorganic & Medicinal Chemistry, 16(16), 7585-7593. [Link][12]

• Carlsson, S., & Carlsson, F. (2017). The molecular processes of urea hydrolysis in relation to ammonia emissions from agriculture. Ambio, 46(3), 261-270. [Link][5]

• Baertschi, S. W., et al. (2011). Stability-Indicating Methods. Trends in Analytical Chemistry, 30(8), 1281-1292. [Link][7]

• European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. [Link][6]

Sources

• 1. Characterization of the covalent binding of N-phenyl-N'-(2-chloroethyl)ureas to {beta}-tubulin: importance of Glu198 in microtubule stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Stability of urea in solution and pharmaceutical preparations. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. ema.europa.eu [ema.europa.eu]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. Examination of newly synthesized 2-chloroethylnitrosoureas in preterminal leukemia L 5222 and in two transplanted neurogenic tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Urea degradation by electrochemically generated reactive chlorine species: products and reaction pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vitro and in vivo activity of 1-aryl-3-(2-chloroethyl) urea derivatives as new antineoplastic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. N-Phenyl-N'-(2-chloroethyl)ureas (CEUs) as potential antineoplastic agents. Part 3: role of carbonyl groups in the covalent binding to the colchicine-binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Aromatic 2-chloroethyl urea derivatives and bioisosteres. Part 2: Cytocidal activity and effects on the nuclear translocation of thioredoxin-1, and the cell cycle progression - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting N-(2-Chloroethyl)-N'-(3-pyridinyl)urea Crystallization

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the crystallization of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CAS: 13908-58-2). This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with obtaining high-purity, crystalline material. As a substituted urea derivative containing a flexible chloroethyl chain and a polar pyridinyl ring, this compound presents unique crystallization challenges that require a systematic and well-understood approach. This guide provides in-depth, experience-based solutions in a direct question-and-answer format.

Section 1: Foundational Knowledge

Understanding the physicochemical properties of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is the first step in designing a successful crystallization protocol. The molecule's structure, featuring hydrogen bond donors (N-H), acceptors (C=O, pyridine nitrogen), and a halogenated alkyl chain, dictates its solubility and crystal packing behavior.

Property	Value	Source
CAS Number	13908-58-2	[1][2]
Molecular Formula	C₈H₁₀ClN₃O	[1][2]
Molecular Weight	199.64 g/mol	[1][2]
Melting Point	143-144°C	[2]
Appearance	Solid

Crystallization is a purification technique that leverages differences in solubility to separate a desired compound from impurities.[3] The process is governed by three key principles:

• Solubility: The compound should be highly soluble in a chosen solvent at an elevated temperature and poorly soluble at a lower temperature.[4]

• Supersaturation: A state where the concentration of the solute exceeds its equilibrium solubility, providing the thermodynamic driving force for crystallization.[5] This is typically achieved by cooling, solvent evaporation, or adding an anti-solvent.[6]

• Nucleation & Growth: The formation of initial, stable crystal nuclei followed by the orderly addition of more molecules to the lattice. The rate of cooling significantly impacts this phase; slow cooling promotes the growth of larger, purer crystals, while rapid cooling can cause the compound to "crash out," trapping impurities.[4][5]

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the crystallization of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Problem 1: The Compound Fails to Dissolve or Dissolves Poorly.

Q: I'm struggling to find a suitable solvent. What are the best starting points for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea?

A: Solvent selection is the most critical parameter in crystallization.[7] Given the molecule's polarity and hydrogen bonding capabilities, polar protic solvents are excellent starting points.

• Primary Recommendation: Start with ethanol or methanol . Ureas often show good solubility in boiling alcohols while being sparingly soluble at room temperature or below.[8] A study on urea purification found that 1 gram of urea dissolves in about 1 mL of boiling 95% ethanol, providing a useful reference point.[4]

• Secondary Options: Consider other polar solvents like isopropanol or acetone.

• Aqueous Systems: Due to the polar pyridine and urea moieties, crystallization from water or an ethanol/water mixture might be effective, though ureas are often highly water-soluble.[9]

Causality: The ideal solvent must have a steep solubility curve with respect to temperature for the target compound. This allows for complete dissolution at a high temperature and maximum recovery upon cooling. If the compound is too soluble at low temperatures, recovery will be poor. If it is not soluble enough at high temperatures, large volumes of solvent will be required, which can also hinder crystallization.[4]

Q: Even with heating, I have insoluble material remaining in my flask. What should I do?

A: If your compound does not fully dissolve in a reasonable volume of hot solvent, the undissolved material is likely an impurity. In this scenario, a hot filtration is necessary.[4]

Mechanism: This technique involves filtering the hot, saturated solution to remove insoluble impurities before allowing it to cool. This prevents the impurities from being incorporated into your final crystalline product. It is crucial to keep the solution and filtration apparatus hot during this process to prevent premature crystallization of your desired compound.[3][4]

Problem 2: The Compound "Oiled Out" Instead of Crystallizing.

Q: Upon cooling, my compound separated as a sticky liquid (oil) at the bottom of the flask. Why did this happen?

A: "Oiling out" occurs when the solute's concentration upon cooling exceeds the solubility limit of the solvent to such an extent that it separates as a liquid phase rather than an ordered solid lattice. This is common under several conditions:

• Excessive Supersaturation: The solution was cooled too rapidly.[4]

• High Solute Concentration: The initial solution was too concentrated.

• Inappropriate Solvent: The solvent may be too "good," keeping the compound dissolved even at high concentrations, or there is a significant polarity mismatch.

• Presence of Impurities: Impurities can disrupt the crystal lattice formation process.[6]

Q: How can I recover my product and induce proper crystallization after it has oiled out?

A: Do not simply cool the oil further, as it will likely solidify into an amorphous mass, trapping impurities. Instead, follow this recovery protocol:

• Re-dissolve: Heat the mixture to re-dissolve the oil completely.

• Dilute: Add more of the primary solvent (e.g., 10-20% more volume) to reduce the overall concentration.

• Slow Cool: Allow the solution to cool much more slowly. Insulate the flask with glass wool or place it in a warm water bath that is allowed to cool to room temperature.

• Try an Anti-Solvent: If slow cooling still results in oiling, re-heat the solution and slowly add a miscible "anti-solvent" (a solvent in which your compound is insoluble, like hexane or diethyl ether for a polar compound dissolved in ethanol) dropwise until the solution becomes faintly cloudy. Then, add a few drops of the primary solvent to restore clarity and allow it to cool slowly.[7]

Problem 3: No Crystals Form, Even After Extended Cooling.

Q: My solution is cold and clear, but nothing has precipitated. How can I induce crystallization?

A: A lack of crystal formation indicates that the solution is not sufficiently supersaturated or that nucleation is kinetically hindered. Several techniques can be used to initiate this process:

• Scratching: Use a clean glass rod to gently scratch the inner surface of the flask below the solvent line. The microscopic imperfections on the glass surface provide nucleation sites for crystal growth.[10]

• Seeding: If you have a pure crystal of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, add a tiny speck to the cold solution. This seed crystal acts as a template for other molecules to deposit onto, initiating crystallization.[10]

• Reduce Solvent Volume: Carefully evaporate a portion of the solvent using a gentle stream of nitrogen or under reduced pressure. This will increase the solute concentration, promoting supersaturation and crystallization.[10]

• Drastic Cooling: Place the flask in an ice bath or, for short periods, a dry ice/acetone bath. This rapid temperature drop can sometimes force nucleation. However, be aware that this may lead to the formation of smaller, less pure crystals.

Caption: A decision tree for common crystallization outcomes.

Section 3: Standard Operating Protocol (SOP) for Recrystallization

This protocol provides a validated starting point for the purification of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Objective: To purify crude N-(2-Chloroethyl)-N'-(3-pyridinyl)urea using a single-solvent recrystallization method.

Materials:

• Crude N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

• Ethanol (95% or absolute)

• Erlenmeyer flasks (2)

• Hot plate with stirring capability

• Glass funnel and fluted filter paper (for hot filtration, if needed)

• Büchner funnel, filter flask, and vacuum source

• Glass stirring rod

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a minimal amount of ethanol, just enough to create a slurry.

• Heating: Gently heat the mixture on a hot plate with stirring. Add ethanol in small portions until the solid completely dissolves. The goal is to create a saturated solution near the boiling point of the solvent. Avoid adding a large excess of solvent, as this will reduce your final yield.[4]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration into a pre-warmed clean flask.

• Cooling (Crystal Growth): Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for forming large, high-purity crystals.[4]

• Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities from the crystal surfaces.

• Drying: Allow the crystals to dry on the filter funnel by drawing air through them for several minutes. For final drying, transfer the crystals to a watch glass and let them air dry or place them in a vacuum oven at a mild temperature (e.g., 40-50°C).

Section 4: Frequently Asked Questions (FAQs)

Q: What is polymorphism and is it a concern for this compound? A: Polymorphism is the ability of a compound to exist in multiple different crystal structures, each with distinct physical properties like solubility and melting point.[6] It is a significant concern in pharmaceutical development. For N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, different crystallization conditions (e.g., solvent, cooling rate) could potentially yield different polymorphs. It is crucial to maintain consistent crystallization parameters to ensure you produce the same crystal form every time.

Q: How much solvent should I use to start? A: A good rule of thumb is to start by adding enough solvent to make a slurry and then add more in small portions while heating until everything dissolves. For ureas in ethanol, a starting point might be around 10-20 mL of solvent per gram of crude material, but this must be adjusted based on observation. The goal is to use the minimum amount of hot solvent necessary to achieve full dissolution.[4]

Q: Can I reuse the filtrate (mother liquor) to recover more product? A: Yes, the mother liquor contains dissolved product. You can often recover a "second crop" of crystals by evaporating some of the solvent from the filtrate and re-cooling. However, be aware that this second crop will likely be less pure than the first, as impurities from the original mixture are now concentrated in the mother liquor.

Sources

• 1. scbt.com [scbt.com]
• 2. matrixscientific.com [matrixscientific.com]
• 3. glasp.co [glasp.co]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Crystallization in the Drug Substance Development | Neuland Labs [neulandlabs.com]
• 7. filter-dryer.com [filter-dryer.com]
• 8. researchgate.net [researchgate.net]
• 9. Solving Urea's Solubility Problem - ChemistryViews [chemistryviews.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Reaction Conditions for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea Derivatives

Welcome to the technical support guide for the synthesis and optimization of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea derivatives. This document is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this specific chemical synthesis. The insights provided herein are based on established chemical principles and field-proven strategies to help you achieve optimal reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing N-(2-Chloroethyl)-N'-(3-pyridinyl)urea derivatives?

The most direct and widely employed method is the reaction of a substituted 3-aminopyridine with 2-chloroethyl isocyanate.[1][2] This reaction is typically performed in an inert aprotic solvent in the presence of a non-nucleophilic base. The isocyanate is highly reactive towards the primary amine of the pyridine ring, leading to the formation of the desired unsymmetrical urea bond.

Q2: Why is the choice of base critical in this synthesis?

The base plays a dual role. Firstly, it neutralizes any hydrochloride salt that may be present in the aminopyridine starting material, liberating the free amine for reaction. Secondly, it scavenges any acid generated during the reaction. An appropriate base should be non-nucleophilic to avoid reacting with the highly electrophilic isocyanate. Tertiary amines like triethylamine (TEA) are common choices.[3] Pyridine can also be used, but its nucleophilicity can sometimes lead to side reactions.

Q3: What are the best solvents for this reaction?

Aprotic solvents are essential to prevent reaction with the isocyanate. Dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile (ACN) are excellent choices. The selection often depends on the solubility of the specific 3-aminopyridine derivative being used. Anhydrous conditions are paramount for high yields.

Q4: How can I effectively monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most convenient method. A sample of the reaction mixture can be spotted on a TLC plate alongside the starting 3-aminopyridine. The disappearance of the starting amine spot and the appearance of a new, typically less polar, product spot indicates reaction progression. Staining with ninhydrin can be useful as it visualizes the primary amine starting material but not the urea product.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis in a question-and-answer format.

Problem 1: My reaction yield is very low or I'm getting no product at all.

• Possible Cause 1: Deactivated 2-Chloroethyl Isocyanate.

  • Explanation: Isocyanates are highly susceptible to hydrolysis. Exposure to atmospheric moisture can cause the isocyanate to react with water, forming an unstable carbamic acid which decomposes into 2-chloroethylamine and CO2. This depletes your key reagent.

  • Solution: Always use a fresh bottle of 2-chloroethyl isocyanate or purify older stock by distillation. Ensure the reaction is conducted under an inert atmosphere (e.g., Nitrogen or Argon) and use anhydrous solvents.

• Possible Cause 2: Incorrect Stoichiometry or Order of Addition.

  • Explanation: The reaction stoichiometry is critical. An excess of the aminopyridine can complicate purification, while an excess of the isocyanate can lead to side products.

  • Solution: Use a slight excess (1.05-1.1 equivalents) of the 2-chloroethyl isocyanate. The recommended procedure is to add the isocyanate solution dropwise to a cooled (0 °C) solution of the 3-aminopyridine and base.[1] This slow addition maintains a low concentration of the isocyanate, minimizing side reactions.

• Possible Cause 3: Ineffective Base.

  • Explanation: If your 3-aminopyridine starting material is an HCl salt, an insufficient amount of base will result in a low concentration of the free amine available to react.

  • Solution: Ensure at least one equivalent of a non-nucleophilic base like triethylamine is used if starting from the free base, and at least two equivalents if starting from the hydrochloride salt.

Problem 2: I'm observing a significant amount of a symmetrical diaryl urea side product.

• Possible Cause: Presence of a Phosgene Equivalent.

  • Explanation: While direct reaction with an isocyanate is common, alternative methods use phosgene equivalents like N,N'-Carbonyldiimidazole (CDI).[4][5] If CDI is used, the 3-aminopyridine first reacts to form an imidazolide intermediate. If this intermediate is then exposed to another molecule of the aminopyridine before the second amine is added, it can form the symmetrical N,N'-bis(3-pyridinyl)urea.

  • Solution: When using CDI, the reaction should be stepwise. First, react the CDI with one amine completely. Only then, add the second amine (in this case, 2-chloroethylamine) to the reaction mixture.

Problem 3: The purification of the final product is difficult.

• Possible Cause 1: Similar Polarity of Product and Starting Materials.

  • Explanation: The urea product may have a polarity close to that of the unreacted 3-aminopyridine, especially if the pyridine derivative itself is complex.

  • Solution:

    • Column Chromatography: A thorough screening of eluent systems is necessary. A gradient elution from a less polar solvent (e.g., hexanes or DCM) to a more polar one (e.g., ethyl acetate or methanol) is often effective. Adding a small amount of triethylamine (~0.5%) to the eluent can prevent streaking on silica gel.

    • Recrystallization: This is a highly effective method if a suitable solvent can be found.[6] Screen various solvents such as ethyl acetate, acetonitrile, or mixtures like ethanol/water to find conditions where the product is soluble at high temperatures but precipitates upon cooling, leaving impurities behind.

• Possible Cause 2: Product is an Oil or Amorphous Solid.

  • Explanation: Not all urea derivatives crystallize easily.

  • Solution: If column chromatography yields a pure but non-crystalline product, try triturating the oil with a non-polar solvent like hexanes or diethyl ether. This can sometimes induce crystallization or solidify the product by washing away residual solvents.

Problem 4: My purified product seems to be degrading over time.

• Possible Cause: Intramolecular Cyclization.

  • Explanation: The N-(2-chloroethyl)urea moiety is known to be potentially unstable.[2][7] Under certain conditions (e.g., residual base, heat), the urea nitrogen can act as an internal nucleophile, displacing the chloride to form a cyclic imidazolidinone derivative.

  • Solution: Ensure all traces of base (like triethylamine) are removed during the aqueous workup by washing with dilute acid (e.g., 1M HCl) and then brine. Store the final, purified product in a cool, dry, and dark place. For long-term storage, consider keeping it under an inert atmosphere.

Data Presentation & Protocols

Table 1: Optimization of Reaction Parameters

The following table provides a starting point for optimizing your reaction conditions, based on common findings in urea synthesis.[8][9]

Entry	Solvent	Base (1.2 eq.)	Temperature (°C)	Time (h)	Typical Yield (%)	Notes
1	Dichloromethane (DCM)	Triethylamine (TEA)	0 to RT	4	85-95%	Standard, reliable conditions.
2	Tetrahydrofuran (THF)	Triethylamine (TEA)	0 to RT	6	80-90%	Good alternative if starting material solubility is poor in DCM.
3	Acetonitrile (ACN)	Diisopropylethylamine	0 to RT	4	75-85%	Use of a more hindered base can sometimes reduce side reactions.
4	Dichloromethane (DCM)	Pyridine	0 to RT	8	60-75%	Lower yields possible due to the nucleophilicity of pyridine.

General Experimental Protocol

This protocol outlines a standard procedure for the synthesis of a generic N-(2-Chloroethyl)-N'-(3-pyridinyl)urea derivative.

1. Reagents & Equipment:

• Substituted 3-aminopyridine (1.0 eq.)

• 2-Chloroethyl isocyanate (1.1 eq.)

• Triethylamine (1.2 eq.)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

2. Step-by-Step Procedure:

• Set up a dry round-bottom flask under an inert atmosphere.

• Add the substituted 3-aminopyridine (1.0 eq.) and anhydrous DCM.

• Stir the mixture until the amine is fully dissolved.

• Add triethylamine (1.2 eq.) and cool the flask to 0 °C in an ice bath.

• In a separate dry flask, prepare a solution of 2-chloroethyl isocyanate (1.1 eq.) in a small amount of anhydrous DCM.

• Transfer the isocyanate solution to a dropping funnel and add it dropwise to the cooled amine solution over 15-20 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by TLC until the starting amine is consumed.

• Upon completion, quench the reaction by adding a small amount of water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.[6][10]

Visual Workflow & Troubleshooting Diagrams

The following diagrams, generated using DOT language, illustrate the experimental workflow and a decision tree for troubleshooting common issues.

Caption: A typical experimental workflow for the synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea derivatives.

Caption: A decision tree to systematically troubleshoot common issues during synthesis.

References

• Baboo, P. (2022). OPERATION AND TROUBLE SHOOTING IN UREA SYNTHESI SSECTION.pdf. Slideshare. Available at: [Link]

• Baboo, P. (2022). OPERATION AND TROUBLE SHOOTING IN UREA SYNTHESIS SECTION (For Saipem Urea Process). ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Optimization of Reaction Conditions. Available at: [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. Available at: [Link]

• Costantino, L., et al. (n.d.). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. PMC. Available at: [Link]

• YouTube. (2012). Troubleshooting in Urea-PAGE. Available at: [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for accessing N-heterocyclic enaminones. Available at: [Link]

• Google Patents. (n.d.). US4384140A - 2-Chloroethyl urea derivatives.

• Kathiravan, S., et al. (2021). Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. PMC. Available at: [Link]

• Barret, R., et al. (2012). N-Phenyl-N′-(2-chloroethyl)ureas (CEU) as potential antineoplastic agents. Part 2: Role of ω-hydroxyl group in the covalent binding to β-tubulin. ResearchGate. Available at: [Link]

• Tomishige, K., et al. (2000). Synthesis of N,N′-Disubstituted Urea from Ethylene Carbonate and Amine Using CaO. ResearchGate. Available at: [Link]

• Daflon-Yunes, N., et al. (2005). Optimized N-phenyl-N'-(2-chloroethyl)ureas as potential antineoplastic agents: synthesis and growth inhibition activity. PubMed. Available at: [Link]

• EMU Physics Department. (2023). Purification of Organic Compounds: from Crude Product to Purity. Available at: [Link]

• Google Patents. (n.d.). WO2017154019A1 - An improved process for the preparation of 1,3-bis(2-chloroethyl)-1-nitrosourea.

• Gümüş, M., et al. (2021). The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and. Biointerface Research in Applied Chemistry. Available at: [Link]

• Royal Society of Chemistry. (n.d.). N,N′-Disubstituted thiourea and urea derivatives: design, synthesis, docking studies and biological evaluation against nitric oxide synthase. Available at: [Link]

• MDPI. (2022). Synthesis, Structure, and Antiproliferative Action of 2-Pyridyl Urea-Based Cu(II) Complexes. Available at: [Link]

• Google APIs. (2009). Patent Application Publication. Available at: [Link]

• Google Patents. (n.d.). US2257717A - Manufacture and purification of urea derivatives.

• Royal Society of Chemistry. (n.d.). Triethylamine: a potential N-base surrogate for pyridine in Knoevenagel condensation of aromatic aldehydes and malonic acid. Available at: [Link]

Sources

• 1. US4384140A - 2-Chloroethyl urea derivatives - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Triethylamine: a potential N-base surrogate for pyridine in Knoevenagel condensation of aromatic aldehydes and malonic acid - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biointerfaceresearch.com [biointerfaceresearch.com]
• 6. physics.emu.edu.tr [physics.emu.edu.tr]
• 7. Optimized N-phenyl-N'-(2-chloroethyl)ureas as potential antineoplastic agents: synthesis and growth inhibition activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]

"common pitfalls in the handling of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea"

Prepared by the Office of the Senior Application Scientist

Welcome to the dedicated technical support resource for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CAS 13908-58-2).[1][2] This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and pitfalls encountered when working with this reactive compound. Our goal is to provide not just solutions, but a deeper understanding of the chemical principles at play, enabling you to conduct more robust and reliable experiments.

Part 1: General Information & Safe Handling

This section provides essential information for the safe storage and handling of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. Given its structure as a chloroethyl urea, it should be treated as a potentially hazardous and reactive alkylating agent.

Frequently Asked Questions (General)

Q: How should I store N-(2-Chloroethyl)-N'-(3-pyridinyl)urea?

A: Proper storage is critical to maintain the compound's integrity. It should be stored in a tightly closed container in a cool, dry, and well-ventilated place.[3][4] Protect it from moisture and heat, as these can accelerate degradation. For long-term storage, keeping it at low temperatures (e.g., -20°C) and under an inert atmosphere (like argon or nitrogen) is highly recommended to minimize degradation pathways.

Q: What are the primary safety precautions I should take when handling this compound?

A: Due to the presence of the reactive 2-chloroethyl group, this compound should be handled with care. Always work in a certified chemical fume hood.[3][5] Personal Protective Equipment (PPE) is mandatory, including impermeable gloves, safety goggles, and a lab coat.[3][6] Avoid creating dust; if handling a solid, use appropriate engineering controls.[5][7] In case of skin contact, immediately wash the affected area with plenty of soap and water and remove contaminated clothing.[8]

Q: What is the expected stability of this compound in solution?

A: The stability of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in solution is a significant concern and a common pitfall. The molecule's stability is influenced by pH, temperature, and the presence of nucleophiles.[9][10]

• pH: The urea functional group is generally most stable in a pH range of 4-8.[9][11] Extreme pH values can lead to hydrolysis.

• Temperature: Increased temperature significantly accelerates degradation.[9][10] Prepare solutions fresh and keep them cool whenever possible.

• Nucleophiles: The 2-chloroethyl moiety is an electrophilic alkylating group. It can react with nucleophilic solvents (e.g., methanol) or buffer components (e.g., Tris, thiols like DTT or β-mercaptoethanol). This reactivity is the basis for its potential biological activity but can be a major pitfall in experimental design.[12]

Part 2: Troubleshooting Experimental Workflows

This section addresses specific problems that may arise during the synthesis, purification, and application of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Synthesis & Purification

Q: My synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is low-yielding. What are the likely causes?

A: Low yields often stem from issues with reagents or reaction conditions. A common synthetic route involves the reaction of 3-aminopyridine with 2-chloroethyl isocyanate.[13][14]

• Moisture Contamination: 2-chloroethyl isocyanate is highly reactive towards water. Trace moisture can consume the isocyanate, leading to the formation of undesired symmetrical ureas and reducing the yield of your target compound. Ensure all glassware is oven-dried and solvents are anhydrous.

• Side Reactions: The isocyanate can react with the product urea if reaction temperatures are too high or reaction times are too long. It's crucial to monitor the reaction progress closely, for example by Thin Layer Chromatography (TLC).

• Base Strength: If a base is used to scavenge HCl, its strength and stoichiometry are critical. A base that is too strong can promote side reactions or degradation of the product.

Q: I'm observing an unexpected impurity that appears over time in my purified product. What could it be?

A: The most probable cause is intramolecular cyclization. The nitrogen of the urea can act as an internal nucleophile, attacking the carbon bearing the chlorine atom. This forms a highly reactive cyclic intermediate (an aziridinium-like species) which can then be opened by any available nucleophile, including another molecule of the parent compound, solvent, or water upon workup. This is a common degradation pathway for chloroethyl ureas.

Below is a diagram illustrating this potential degradation pathway.

Sources

• 1. scbt.com [scbt.com]
• 2. N-(2-CHLOROETHYL)-N-(3-PYRIDINYL)UREA [13908-58-2] | King-Pharm [king-pharm.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. capotchem.cn [capotchem.cn]
• 6. files.dep.state.pa.us [files.dep.state.pa.us]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. Stability of urea in solution and pharmaceutical preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. docdroid.net [docdroid.net]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. US4384140A - 2-Chloroethyl urea derivatives - Google Patents [patents.google.com]
• 14. prepchem.com [prepchem.com]

"N-(2-Chloroethyl)-N'-(3-pyridinyl)urea degradation pathways and byproducts"

Prepared by the Office of the Senior Application Scientist

This guide is intended for researchers, scientists, and drug development professionals working with N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. Its purpose is to provide in-depth technical support, troubleshooting advice, and validated protocols to ensure experimental integrity and reproducibility. Understanding the stability, degradation pathways, and potential byproducts of this compound is critical for interpreting experimental results accurately.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the handling and behavior of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Q1: What are the primary factors that can cause N-(2-Chloroethyl)-N'-(3-pyridinyl)urea to degrade?

A1: The degradation of this molecule is primarily influenced by its two key structural features: the reactive 2-chloroethyl group and the urea linkage. Therefore, the main factors are:

• Nucleophilic Attack/Hydrolysis: The presence of water or other nucleophiles in solution can lead to the hydrolysis of the C-Cl bond. This is a common degradation pathway for chloroethyl-containing compounds, which are known alkylating agents.[1][2]

• pH: The stability of the urea backbone is pH-dependent. The molecule is generally most stable in a neutral to slightly acidic pH range (approx. 4-8).[3][4] Extreme pH conditions (highly acidic or alkaline) can catalyze the hydrolysis of the urea bond itself.

• Temperature: Elevated temperatures accelerate all degradation reactions, including both hydrolysis of the chloroethyl group and cleavage of the urea linkage.[3][4]

• Photostability: Exposure to light, particularly UV radiation, can induce photodegradation, potentially leading to cleavage of the urea moiety or other complex reactions.[5]

Q2: What are the predicted major degradation pathways for this compound?

A2: Based on its structure and data from analogous compounds, two primary degradation pathways are predicted:

• Hydrolysis of the Chloroethyl Moiety: This is often the most significant pathway in aqueous media. The chlorine atom is displaced by a hydroxyl group, converting the chloroethyl side chain into a hydroxyethyl side chain.

• Cleavage of the Urea Linkage: Under more forceful conditions such as high heat or extreme pH, the urea bond can break. This would likely result in the formation of 3-aminopyridine and byproducts from the chloroethyl isocyanate fragment.[6]

Q3: What are the most likely degradation byproducts I should be looking for in my analysis?

A3: The primary byproduct you are likely to encounter, especially in buffered aqueous solutions used for biological assays, is N-(2-Hydroxyethyl)-N'-(3-pyridinyl)urea . This results from the simple hydrolysis of the C-Cl bond. Other potential, less common byproducts resulting from urea cleavage could include 3-aminopyridine .

Q4: How should I store N-(2-Chloroethyl)-N'-(3-pyridinyl)urea to ensure its long-term stability?

A4: For maximum stability:

• Solid Form: Store the compound as a solid powder in a tightly sealed container, protected from light, at -20°C.

• Stock Solutions: If you must use stock solutions, prepare them in a dry, aprotic solvent like anhydrous DMSO or DMF. Aliquot into single-use volumes to avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture. Store these stock solutions at -80°C. Avoid preparing stock solutions in alcohols (like ethanol or methanol), as these can act as nucleophiles, leading to the formation of ether byproducts.[1]

Section 2: Troubleshooting Experimental Issues

This section provides solutions to specific problems that may arise during experimentation.

Problem: I'm observing a gradual loss of my compound's activity in my multi-day cell-based assay.

• Underlying Cause: This is a classic symptom of compound degradation in an aqueous cell culture medium. The chloroethyl group is likely hydrolyzing to the less active (or inactive) hydroxyethyl analog over the course of the experiment.

• Troubleshooting Steps & Scientific Rationale:

  • Confirm Identity at T=0: Before starting a new experiment, verify the purity of your stock solution using a quick analytical method like HPLC-UV. This ensures you are starting with an intact compound.

  • Time-Course Stability Study: Perform a simple stability test. Incubate your compound in the exact cell culture medium you use (without cells) under the same conditions (37°C, 5% CO2). Take samples at different time points (e.g., 0, 4, 8, 24, 48 hours) and analyze them by HPLC or LC-MS.

  • Quantify Degradation: Plot the peak area of the parent compound versus time. This will give you a quantitative measure of its half-life in your specific experimental medium.

  • Milder Solvents: If using solvents other than DMSO for dilution, ensure they are aprotic and free of nucleophiles. Even trace amounts of water in solvents can cause degradation over time. Isopropanol has been shown to be relatively effective at retarding urea decomposition compared to other solvents.[3][4]

  • Experimental Redesign: If the compound is found to be unstable, consider redesigning your experiment. Options include replenishing the compound at set intervals or reducing the overall duration of the assay.

Problem: My LC-MS analysis shows an unexpected peak with a mass of M-18 Da or M+16 Da.

• Underlying Cause: The appearance of new peaks is indicative of degradation. The specific mass shift provides a crucial clue to the identity of the byproduct.

  • M-18 Da (Mass of Parent - 18.01): This is highly unlikely for this specific molecule but is often associated with the loss of water.

  • M+16 Da (Mass of Parent + 15.99): This strongly suggests the hydrolysis of the chloroethyl group. The chlorine atom (atomic mass ~35.5) is replaced by a hydroxyl group (-OH, mass ~17.0), resulting in a net mass change of approximately -18.5 Da. However, a common mistake is to misinterpret the isotopic pattern. The parent compound has a distinct M and M+2 isotopic pattern due to the presence of Chlorine (~3:1 ratio for ³⁵Cl/³⁷Cl). The hydrolyzed product will not have this M+2 peak. The primary peak of the hydrolyzed product will appear at a nominal mass that is 18 Da lower than the M+2 peak of the parent compound, or 16 Da higher than the monoisotopic mass if you consider the substitution of Cl with OH. Let's be precise: The monoisotopic mass of the hydrolyzed product, N-(2-Hydroxyethyl)-N'-(3-pyridinyl)urea, is 181.085 Da, whereas the parent is 199.051 Da. The mass difference is -18.034 Da.

• Troubleshooting Steps & Scientific Rationale:

  • Isotopic Pattern Analysis: First, examine the isotopic pattern of the parent compound in your mass spectrum. You should see two peaks separated by ~2 Da with an intensity ratio of roughly 3:1. The new, unexpected peak should lack this pattern.

  • High-Resolution MS: Use a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) to obtain an accurate mass for the unknown peak. This will allow you to predict its elemental formula and confirm if it matches the expected hydrolyzed byproduct (C₈H₁₁N₃O₂).[7]

  • Tandem MS (MS/MS): Fragment both the parent compound and the unknown peak. The fragmentation patterns should be similar, with a key difference in fragments containing the chloroethyl vs. hydroxyethyl group. This provides structural confirmation.

  • Forced Degradation: Intentionally degrade a small sample of your compound by dissolving it in a slightly basic aqueous solution (e.g., pH 9 buffer) and warming it gently. Analyze the resulting mixture. The peak corresponding to your unknown should increase significantly, confirming its identity as a degradation product.

Table 1: Predicted Degradation Byproducts & Mass Information

Compound Name	Structure	Chemical Formula	Monoisotopic Mass (Da)	Mass Change from Parent	Notes
N-(2-Chloroethyl)-N'-(3-pyridinyl)urea	(Parent)	C₈H₁₀ClN₃O	199.051	0	Exhibits ³⁵Cl/³⁷Cl isotopic pattern
N-(2-Hydroxyethyl)-N'-(3-pyridinyl)urea	(Hydrolysis Product)	C₈H₁₁N₃O₂	181.085	-18.034	Primary degradation product in aqueous media. Lacks Cl isotopic pattern.
3-Aminopyridine	(Urea Cleavage)	C₅H₆N₂	94.053	-105.00	Product of urea backbone cleavage.

Section 3: Key Experimental Protocols

Protocol 3.1: Forced Degradation & Stability Analysis Workflow

This protocol provides a systematic way to evaluate the stability of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea under various stress conditions.

• Stock Solution Preparation: Prepare a 10 mM stock solution of the compound in anhydrous DMSO.

• Stress Condition Setup: For each condition, dilute the stock solution to a final concentration of 100 µM in the appropriate stress medium.

  • Acid Hydrolysis: 0.1 M HCl.

  • Base Hydrolysis: 0.1 M NaOH.

  • Neutral Hydrolysis: pH 7.4 Phosphate Buffered Saline (PBS).

  • Oxidative Degradation: 3% H₂O₂ in PBS.

  • Thermal Degradation: Compound in PBS at 60°C.

  • Photolytic Degradation: Compound in PBS exposed to a UV lamp (e.g., 254 nm) or a high-intensity broad-spectrum light source.

  • Control: Compound in PBS, protected from light, at room temperature.

• Time Point Sampling: Incubate all samples. At specified time points (e.g., 0, 1, 4, 8, 24 hours), withdraw an aliquot from each condition.

• Quenching: Immediately neutralize the acid and base samples by adding an equimolar amount of base or acid, respectively. Dilute all samples with the mobile phase to stop further degradation.

• Analysis: Analyze all samples by a validated reverse-phase HPLC-UV method.

• Data Interpretation: Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample. Identify and quantify major degradation products by peak area.

Protocol 3.2: Analytical Method for Byproduct Identification

• Technique: Liquid Chromatography-Mass Spectrometry (LC-MS).

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with a low percentage of Mobile Phase B (e.g., 5%) and gradually increase to a high percentage (e.g., 95%) over several minutes to elute the parent compound and its more polar degradation products.

• MS Detection:

  • Mode: Positive Electrospray Ionization (ESI+).

  • Full Scan: Scan a mass range from m/z 50 to 500 to detect all potential ions.

  • Data-Dependent MS/MS: Set the instrument to automatically select the most intense ions from the full scan (e.g., the parent at m/z 200.06 and the hydrolyzed product at m/z 182.09) and fragment them to obtain structural information.

Section 4: Visualized Degradation & Experimental Pathways

Diagram 4.1: Predicted Degradation Pathways

Caption: Predicted degradation of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Diagram 4.2: Workflow for Stability Investigation

Sources

• 1. Identification of the nitrogen-based blister agents bis(2-chloroethyl)methylamine (HN-2) and tris(2-chloroethyl)amine (HN-3) and their hydrolysis products on soil using ion trap secondary ion mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Stability of urea in solution and pharmaceutical preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photodegradation of 1-(2-chlorobenzoyl)-3-(4-chlorophenyl) urea in different media and toxicity of its reaction products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. DSpace [helda.helsinki.fi]

"purification challenges of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea"

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CAS 13908-58-2). As a Senior Application Scientist, I've designed this guide to address the specific and often nuanced challenges encountered during the purification of this reactive intermediate. This document moves beyond simple protocols to provide a deeper understanding of the "why" behind each step, ensuring you can adapt and troubleshoot effectively in your own laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is the likely synthetic route for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, and what are the expected impurities?

The most common and direct synthesis involves the reaction of 3-aminopyridine with 2-chloroethyl isocyanate.

• dot

  Caption: Synthesis scheme and common related impurities.

Based on this reaction, the primary impurities you will likely encounter are:

• Unreacted Starting Materials: Residual 3-aminopyridine and 2-chloroethyl isocyanate.

• Symmetrical Urea: 1,3-Bis(2-chloroethyl)urea, formed if there is a slight excess of the isocyanate which can react with water and then another molecule of isocyanate.

• Degradation Products: The 2-chloroethyl moiety is susceptible to intramolecular cyclization under basic or heated conditions, forming a 2-amino-1-imidazoline derivative. This is a critical stability concern.

Q2: What are the primary stability concerns for this compound?

The stability of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is influenced by both pH and temperature.

• pH Sensitivity: The urea linkage can undergo hydrolysis under strongly acidic or basic conditions. General studies on urea stability show it is most stable in a pH range of 4-8.[1][2][3] The presence of the basic pyridine ring (pKa of pyridine is ~5.2) means the compound will be protonated and more water-soluble at lower pH. Critically, basic conditions can promote the previously mentioned intramolecular cyclization, leading to degradation.

• Thermal Instability: Like many chloroethyl ureas, this compound can be thermally labile. Prolonged heating, especially in solution, can accelerate degradation. It is advisable to use minimal heat during dissolution for recrystallization and to remove solvents under reduced pressure at low temperatures (<40-50°C).

Q3: Which analytical techniques are best for assessing purity?

A multi-faceted approach is recommended for reliable purity assessment.[4]

Analytical Technique	Purpose	Key Parameters & Considerations
¹H NMR Spectroscopy	Structural confirmation and detection of proton-bearing impurities.	Dissolve in DMSO-d₆ or CDCl₃. Look for characteristic peaks of the pyridinyl, ethyl, and urea protons. Check for the absence of starting material signals.
Reverse-Phase HPLC	Quantify the main compound and separate non-volatile impurities.	A C18 column is typically effective. A mobile phase of acetonitrile/water with a buffer (e.g., phosphate) or modifier (e.g., formic acid) is a good starting point.[4][5]
LC-MS	Identify unknown impurity peaks seen in HPLC.	Provides mass-to-charge ratio data, which is invaluable for hypothesizing the structure of impurities, especially degradation products.[6]
TLC	Rapid, qualitative in-process monitoring of reactions and column chromatography fractions.	Use silica plates. An eluent system like ethyl acetate/hexane or dichloromethane/methanol is often effective. The basic pyridine may cause streaking; adding 0.5-1% triethylamine to the eluent can resolve this.

Troubleshooting Guide

Q: My crude product is a persistent, sticky oil and refuses to crystallize. What steps can I take?

A: This is a common issue when residual solvents or impurities act as a "eutectic" mixture, depressing the melting point and preventing lattice formation.

Probable Cause & Solution Pathway:

• Residual Solvent: The crude product may retain high-boiling point solvents (e.g., DMF, DMSO) used in the reaction.

  • Solution: Perform a co-evaporation. Dissolve the oil in a minimal amount of a low-boiling solvent like dichloromethane (DCM) or ethyl acetate, then evaporate under reduced pressure. Repeat 2-3 times. This helps to azeotropically remove the stubborn solvent.

• High Impurity Load: Significant amounts of unreacted starting materials or side-products are preventing crystallization.

  • Solution 1 (Liquid-Liquid Extraction): If you suspect unreacted 3-aminopyridine, dissolve the crude oil in ethyl acetate or DCM. Wash with dilute aqueous acid (e.g., 1M HCl) to protonate and remove the basic 3-aminopyridine into the aqueous layer. Caution: Do not make the organic layer basic, as this can degrade your product. Follow with a water wash and brine wash, then dry and concentrate.

  • Solution 2 (Trituration): This is often highly effective. Add a non-polar solvent in which your product is poorly soluble (e.g., diethyl ether, hexane, or a mixture). Use a spatula to scratch the flask's inner surface while stirring the oil/solvent mixture. This mechanical energy can induce nucleation. The impurities may remain dissolved while the product precipitates as a solid.[7]

• Incorrect Solvent for Crystallization: The chosen solvent may be too good a solvent, even when cold.

  • Solution: Refer to the Recrystallization Protocol below and perform a systematic solvent screen.

Q: My HPLC/NMR analysis shows that the purified material is degrading over time. How can I improve its stability?

A: This points to inherent instability, likely accelerated by storage conditions.

Probable Cause & Solution Pathway:

• Storage Conditions: The compound is likely sensitive to light, moisture, and temperature.

  • Solution: Store the purified solid in an amber vial under an inert atmosphere (argon or nitrogen) in a freezer (-20°C is standard).[8] The presence of moisture can facilitate hydrolysis.

• Residual Base/Acid: Trace amounts of base (e.g., triethylamine from chromatography) or acid left in the material can catalyze degradation.

  • Solution: Ensure the final product is neutral. If purification was done via chromatography with a triethylamine modifier, ensure it is thoroughly removed during final concentration. If an acid wash was performed, ensure subsequent water/brine washes have removed all traces of acid. Re-dissolving the product in a solvent like DCM, washing with water, drying, and re-concentrating can help remove ionic residues.

• dot

  Caption: Potential degradation via intramolecular cyclization.

Q: My flash column chromatography gives poor separation, and the product elutes as a broad, streaky band. What should I do?

A: Tailing or streaking on silica gel is characteristic of basic compounds like those containing a pyridine ring. The acidic silanol groups on the silica surface interact strongly with the basic nitrogen.

Probable Cause & Solution Pathway:

• Strong Analyte-Stationary Phase Interaction: The basic pyridine is binding too tightly to the acidic silica.

  • Solution 1 (Add a Basic Modifier): Add 0.5-1% triethylamine (Et₃N) or pyridine to your mobile phase (e.g., Hexane/Ethyl Acetate). This neutralizes the active sites on the silica, allowing your compound to elute more symmetrically. You must ensure the modifier is completely removed during solvent evaporation.

  • Solution 2 (Use a Different Stationary Phase): Switch to a less acidic stationary phase. Alumina (neutral or basic) can be a good alternative to silica for purifying basic compounds. Alternatively, consider using a reverse-phase C18 column if the impurities have significantly different polarities.

• Improper Solvent System: The polarity of the mobile phase may not be optimal.

  • Solution: Develop a better solvent system using TLC first. Find a system that gives your product an Rf value of ~0.3-0.4 and provides good separation from impurities. Test systems like DCM/Methanol or Ethyl Acetate/Methanol if a simple Hexane/Ethyl Acetate mix is not polar enough.

Detailed Purification Protocols

Protocol 1: Purification by Recrystallization

Recrystallization is the preferred method if the crude product is >90-95% pure, as it is efficient and scalable. The key is finding the right solvent.[9]

Step 1: Solvent Screening The ideal solvent should dissolve the compound when hot but not when cold. Test small aliquots of your crude material (~20 mg) with the solvents listed in the table below (~0.5 mL).

Solvent	Boiling Point (°C)	Polarity	Comments
Isopropanol	82	Polar Protic	Often a good choice for ureas.[1]
Ethyl Acetate	77	Polar Aprotic	Good for moderately polar compounds.
Acetonitrile	82	Polar Aprotic	Can be effective; dissolve hot.
Toluene	111	Non-polar	May work if product is less polar.
Water	100	Very Polar	Unlikely to work unless product is salified, but can be used as an anti-solvent.

Step 2: Recrystallization Procedure

• Place the crude solid in an Erlenmeyer flask with a stir bar.

• Add the chosen solvent dropwise while heating (e.g., on a hot plate) and stirring until the solid just dissolves. Use the absolute minimum amount of hot solvent.

• If the solution is colored due to impurities, you can add a small amount of activated charcoal, heat for a few minutes, and then perform a hot filtration to remove the charcoal.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask. Slow cooling is crucial for forming large, pure crystals.[10]

• Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Dry the crystals under high vacuum to remove all residual solvent.

Protocol 2: Purification by Flash Column Chromatography

This method is ideal for separating the product from significant amounts of impurities with different polarities.[11][12]

Step 1: Preparation

• Choose Eluent: Using TLC, find a solvent system that gives your product an Rf of ~0.3-0.4. A good starting point is a gradient of 20% to 80% Ethyl Acetate in Hexane. If this is not polar enough, try Dichloromethane with a 0-10% Methanol gradient. Crucially, add 0.5% triethylamine to the eluent mixture.

• Prepare the Column: Pack a glass column with silica gel (230-400 mesh) as a slurry in the initial, low-polarity eluent. The amount of silica should be 50-100 times the weight of your crude material.

• Load the Sample: Dissolve your crude product in a minimal amount of DCM or the eluent. For better resolution, it is preferable to pre-adsorb the crude material onto a small amount of silica gel. To do this, dissolve the crude oil in DCM, add 2-3 times its weight in silica, and evaporate the solvent until you have a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

Step 2: Elution and Collection

• Begin eluting the column with the low-polarity mobile phase, applying pressure (flash chromatography).

• Gradually increase the polarity of the mobile phase according to your TLC analysis.

• Collect fractions and monitor them by TLC to identify which ones contain your pure product.

• Combine the pure fractions and remove the solvent (and triethylamine) under reduced pressure at a low temperature (<40°C).

References

• US4384140A - 2-Chloroethyl urea derivatives.

• Recrystallization Guide: Process, Procedure, Solvents . Mettler Toledo. [Link]

• WO2017154019A1 - An improved process for the preparation of 1,3-bis(2-chloroethyl)-1-nitrosourea.

• The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and . Biointerface Research in Applied Chemistry. [Link]

• Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization . National Center for Biotechnology Information. [Link]

• N-Phenyl-N′-(2-chloroethyl)ureas (CEU) as potential antineoplastic agents. Part 2: Role of ω-hydroxyl group in the covalent binding to β-tubulin . ResearchGate. [Link]

• Urea, N'-(2-chloroethyl)-N-(2-fluoroethyl)-N-nitroso- . PubChem. [Link]

• US2892870A - Process for purifying and crystallizing urea.

• Technique Series: Recrystallization (urea as an example) . YouTube. [Link]

• Urea purification method - CN102442928A.

• (PDF) A Novel UHPLC–MS/MS Method Development and Validation for Identification and Quantification of Genotoxic Impurity Bis (2-Chloroethyl) Amine in Aripiprazole Drug Substance . ResearchGate. [Link]

• Stability of urea in solution and pharmaceutical preparations . PubMed. [Link]

• Stability of urea in solution and pharmaceutical preparations . DocDroid. [Link]

• Fast and fully automated analytical method for the screening of residues of aziridine and 2-chloroethylamine in pharmaceutical active principles . PubMed. [Link]

• US7914682B2 - Method for removing impurities

• Stability of urea in solution and pharmaceutical preparations | Request PDF . ResearchGate. [Link]

• Recrystallization Purification Method for Urea . China/Asia On Demand (CAOD). [Link]

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• 1. Stability of urea in solution and pharmaceutical preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO2017154019A1 - An improved process for the preparation of 1,3-bis(2-chloroethyl)-1-nitrosourea - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. US4384140A - 2-Chloroethyl urea derivatives - Google Patents [patents.google.com]
• 8. 6296-42-0|1-(2-Chloroethyl)urea|BLD Pharm [bldpharm.com]
• 9. mt.com [mt.com]
• 10. youtube.com [youtube.com]
• 11. Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Resistance to N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU) in Cancer Cells

Welcome to the technical support center for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU) research. This guide is designed for researchers, scientists, and drug development professionals investigating the anticancer properties of CEPU and encountering challenges related to drug resistance. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower your experimental design and troubleshooting.

This resource is structured to anticipate the questions and hurdles you may face, from understanding the fundamental mechanism of action to developing strategies to overcome resistance. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system.

I. Foundational Knowledge: Understanding CEPU's Hypothesized Mechanism of Action

While direct literature on N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is limited, extensive research on the broader class of N-aryl-N'-(2-chloroethyl)ureas (CEUs) provides a strong foundation for its mechanism of action. It is hypothesized that CEPU functions as a protein monoalkylating agent, primarily targeting tubulin.

The chloroethylurea moiety is believed to covalently bind to β-tubulin in the vicinity of the colchicine-binding site.[1][2][3] This alkylation disrupts the dynamic instability of microtubules, which is critical for mitotic spindle formation, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[1] Additionally, some CEUs have been shown to interact with thioredoxin-1 (TRX1), inhibiting its nuclear translocation and contributing to their anticancer effects.[4]

Caption: Hypothesized mechanism of CEPU-induced cytotoxicity.

II. Troubleshooting Guide: Addressing Common Experimental Challenges

This section is formatted in a question-and-answer style to directly address potential issues in your research.

A1: Several factors could contribute to a lack of cytotoxic response. Let's troubleshoot systematically.

• Cell Line Specificity: Not all cell lines will be equally sensitive to CEPU. We recommend initially screening a panel of cell lines (e.g., from different tissue origins) to identify a sensitive model. The IC50 for related CEU compounds can range from nanomolar to micromolar concentrations.[5]

• Drug Stability and Solubilization: CEPU, like many small molecules, may have limited aqueous solubility. Ensure it is fully dissolved in a suitable solvent, such as DMSO, before preparing your working dilutions in cell culture media. It is also crucial to use freshly prepared solutions, as the chloroethyl group can be reactive.

• Experimental Timeline: The cytotoxic effects of CEPU are linked to cell cycle progression. Ensure your assay duration is sufficient to allow cells to enter the G2/M phase. A 48-72 hour incubation period is a good starting point.

• Intrinsic Resistance: The cell line may possess intrinsic resistance mechanisms. Refer to the FAQs on resistance mechanisms below for further investigation.

• Cell Seeding: Plate your cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare a 10 mM stock solution of CEPU in DMSO. Serially dilute the stock solution in culture media to achieve a range of final concentrations (e.g., 0.01 µM to 100 µM). Include a vehicle control (DMSO-containing media).

• Treatment: Replace the media in the 96-well plate with the media containing the different concentrations of CEPU.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment: Use a suitable cell viability reagent (e.g., MTT, PrestoBlue™, CellTiter-Glo®). Follow the manufacturer's instructions to measure cell viability.

• Data Analysis: Normalize the viability data to the vehicle control. Plot the percentage of viable cells against the log of the CEPU concentration and use a non-linear regression to calculate the IC50 value.

A2: Flow cytometry analysis of the cell cycle distribution is the gold standard for this purpose.

• Treatment: Treat your cells with CEPU at 1x and 5x the determined IC50 concentration for 24 and 48 hours. Include a vehicle-treated control.

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol, wash with PBS, and resuspend in a staining solution containing a DNA-binding dye (e.g., propidium iodide) and RNase A.

• Flow Cytometry: Analyze the samples on a flow cytometer.

• Data Analysis: Gate the single-cell population and analyze the DNA content histogram to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in the G2/M phase in CEPU-treated samples compared to the control indicates cell cycle arrest.

III. Frequently Asked Questions (FAQs) on CEPU Resistance

This section addresses the potential mechanisms of resistance to CEPU and provides guidance on how to investigate and potentially overcome them.

A3: Acquired resistance to CEPU likely involves one or more of the following well-established mechanisms of cancer drug resistance.[6][7]

• Alteration of the Drug Target: Mutations in the gene encoding β-tubulin can prevent the covalent binding of CEPU, rendering the drug ineffective.

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), can actively pump CEPU out of the cell, reducing its intracellular concentration.

• Enhanced DNA Damage Repair: Although tubulin is the primary target, downstream effects can include DNA damage. Upregulation of DNA repair pathways can mitigate the cytotoxic effects.[7]

• Evasion of Apoptosis: Cancer cells can upregulate anti-apoptotic proteins (e.g., Bcl-2 family members) or downregulate pro-apoptotic proteins, making them resistant to CEPU-induced cell death.

Caption: Key hypothesized mechanisms of cellular resistance to CEPU.

A4: You can perform a co-treatment experiment with a known ABC transporter inhibitor.

• Select Inhibitor: Choose a well-characterized ABC transporter inhibitor, such as verapamil or cyclosporine A for P-gp.

• Experimental Setup: In your CEPU-resistant cell line, set up the following treatment groups:

  • Vehicle control

  • CEPU alone (at its IC50 in the resistant line)

  • ABC transporter inhibitor alone (at a non-toxic concentration)

  • CEPU + ABC transporter inhibitor

• Treatment and Incubation: Treat the cells and incubate for 48-72 hours.

• Viability Assessment: Perform a cell viability assay as described previously.

• Interpretation: A significant decrease in cell viability in the combination treatment group compared to CEPU alone suggests that ABC transporter-mediated efflux is a mechanism of resistance.

Experimental Approach	Expected Outcome if Mechanism is Present
β-tubulin gene sequencing	Identification of mutations in the colchicine-binding domain.
Western blot for ABC transporters	Increased expression of P-gp (ABCB1) or other relevant transporters in resistant cells.
Comet assay	Reduced DNA damage in resistant cells compared to sensitive cells after CEPU treatment.
Western blot for apoptotic markers	Altered levels of Bcl-2 family proteins or cleaved caspases in resistant cells.

A5: Overcoming resistance often requires a multi-pronged approach.

• Combination Therapy: This is a highly effective strategy.[8] Consider combining CEPU with:

  • ABC transporter inhibitors: As discussed above.

  • Inhibitors of other signaling pathways: For example, if you find that a particular survival pathway (e.g., PI3K/Akt) is upregulated in your resistant cells, combining CEPU with an inhibitor of that pathway could restore sensitivity.

  • DNA damaging agents: To synergize with the cell cycle arrest induced by CEPU.[9]

• Novel Formulations: The use of nanocarriers to deliver CEPU could potentially increase its intracellular concentration and overcome efflux-mediated resistance.[8]

Caption: A logical workflow for addressing CEPU resistance in cancer cells.

This technical support guide provides a comprehensive framework for your research on N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. By understanding its hypothesized mechanism and potential resistance pathways, you are better equipped to design robust experiments and troubleshoot challenges. Remember to always include appropriate controls and validate your findings through multiple experimental approaches.

IV. References

• Fortin, S., et al. (2007). N-Phenyl-N′-(2-chloroethyl)ureas (CEU) as potential antineoplastic agents. Part 2: Role of ω-hydroxyl group in the covalent binding to β-tubulin. Bioorganic & Medicinal Chemistry, 15(3), 1430-1438. [Link]

• Zheng, H. C. (2023). Understanding and targeting resistance mechanisms in cancer. Medical Communications, 4(3), e265. [Link]

• Fortin, S., et al. (2009). 2-chloroethyl)ureas in the colchicine-binding site at the interface between α- and β-tubulin. Bioorganic & Medicinal Chemistry, 17(15), 5536-5547. [Link]

• Larsen, B., et al. (1983). 2-Chloroethyl urea derivatives. Google Patents.

• Couture, S., et al. (2010). Chloroethyl urea derivatives block tumour growth and thioredoxin-1 nuclear translocation. British Journal of Cancer, 103(1), 63-72. [Link]

• Moreau, E., et al. (2008). N-Phenyl-N'-(2-chloroethyl)ureas (CEUs) as potential antineoplastic agents. Part 3: role of carbonyl groups in the covalent binding to the colchicine-binding site. Bioorganic & Medicinal Chemistry, 16(3), 1337-1346. [Link]

• Saeed, A., et al. (2020). Urea-based anticancer agents. Exploring 100-years of research with an eye to the future. European Journal of Medicinal Chemistry, 208, 112831. [Link]

• Gawroński, J., et al. (2021). Design, synthesis and biological evaluation of N-pyridinyl ureidobenzenesulfonates and their hydrochloride salts as novel water-soluble dihydroorotate dehydrogenase inhibitors inducing differentiation of acute myeloid leukemia cells. RSC Medicinal Chemistry, 12(5), 765-779. [Link]

• Vasan, N., et al. (2021). Battling Chemoresistance in Cancer: Root Causes and Strategies to Uproot Them. Cancers, 13(17), 4429. [Link]

• Bukowski, K., et al. (2020). The Different Mechanisms of Cancer Drug Resistance: A Brief Review. Cancers, 12(12), 3583. [Link]

• Al-Benna, S. (2021). Overcoming Cancer Resistance: Strategies and Modalities for Effective Treatment. Cancers, 13(24), 6249. [Link]

• Li, Y., et al. (2018). Facile Synthesis and Biological Evaluation of Novel N-Nitro Urea Derivatives Incorporating Amino Acid Ethyl Esters. Journal of Chemistry, 2018, 1-8. [Link]

• Moreau, E., et al. (2005). Optimized N-phenyl-N'-(2-chloroethyl)ureas as Potential Antineoplastic Agents: Synthesis and Growth Inhibition Activity. Bioorganic & Medicinal Chemistry, 13(23), 6703-6712. [Link]

• Szałaj, N., et al. (2022). Synthesis, Structure, and Antiproliferative Action of 2-Pyridyl Urea-Based Cu(II) Complexes. Molecules, 27(4), 1300. [Link]

• Etheve-Quelquejeu, M., et al. (2015). Synthesis, biological evaluation and molecular modeling of urea-containing MraY inhibitors. Organic & Biomolecular Chemistry, 13(37), 9609-9617. [Link]

• Al-Ghorbani, M., et al. (2022). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 27(15), 4983. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Confirmation of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea via Nuclear Magnetic Resonance (NMR) Spectroscopy

In the landscape of modern drug discovery and development, the unambiguous structural confirmation of novel or synthesized small molecules is a cornerstone of regulatory compliance and scientific rigor. For compounds like N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, a molecule with potential applications in medicinal chemistry, confirming its precise atomic arrangement is paramount. This guide provides an in-depth, experience-driven protocol for the structural elucidation of this compound using one of the most powerful analytical techniques available: Nuclear Magnetic Resonance (NMR) spectroscopy.

We will move beyond a simple recitation of steps, delving into the causal relationships behind experimental choices, ensuring a self-validating and robust analytical workflow. This comparison guide will also implicitly compare the expected data against potential isomeric impurities, demonstrating the definitive power of NMR.

The Rationale: Why NMR is the Gold Standard

Before venturing into the protocol, it's crucial to understand why NMR is the chosen tool. While techniques like Mass Spectrometry (MS) provide an excellent measure of a molecule's mass-to-charge ratio, confirming its molecular weight, it falls short in defining the specific connectivity of atoms. Infrared (IR) spectroscopy can identify functional groups present (e.g., C=O, N-H), but it cannot map the carbon-hydrogen framework.

NMR, however, provides a detailed atomic-level map of the molecule. It allows us to:

• Count the number of unique proton and carbon environments.

• Determine the electronic environment of each nucleus (chemical shift).

• Identify adjacent nuclei through spin-spin coupling (splitting patterns).

• Quantify the relative number of protons in each environment (integration).

This multi-faceted data provides a "fingerprint" of the molecule, making it an unparalleled tool for structural confirmation.

Predicted ¹H and ¹³C NMR Spectral Data

A critical first step in any structural confirmation is to predict the expected spectrum based on the hypothesized structure. This theoretical framework is what we will compare our experimental data against.

Molecular Structure and Atom Labeling:

To facilitate our discussion, we will use the following labeling scheme for the protons and carbons of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Caption: Labeled structure of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Table 1: Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Protons (Label)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Prediction
N-H	~8.7	Broad Singlet	1H	Amide protons are exchangeable and often appear as broad singlets. Their chemical shift is highly dependent on concentration and temperature.
N'-H'	~6.8	Triplet	1H	This urea proton is coupled to the two adjacent protons on C2, resulting in a triplet.
H2'	~8.6	Doublet	1H	Located ortho to the ring nitrogen, this proton is highly deshielded. It is coupled to H4'.
H6'	~8.1	Doublet of Doublets	1H	Coupled to both H5' and H2' (long-range), leading to a dd multiplicity.
H4'	~7.8	Doublet of Triplets	1H	Coupled to H5', H2', and H6' (long-range).
H5'	~7.3	Doublet of Doublets	1H	Coupled to H4' and H6'.
Hc, Hd (C3)	~3.7	Triplet	2H	These protons are adjacent to the electron-withdrawing chlorine atom, shifting them downfield. They are coupled to the C2 protons.
Ha, Hb (C2)	~3.5	Quartet (or dt)	2H	These protons are adjacent to both a nitrogen (N') and the C3-CH₂ group. They are coupled to the C3 protons and the N'-H' proton, which can lead to a more complex quartet or doublet of triplets.

Note: The use of DMSO-d₆ as a solvent is a strategic choice. Its ability to form hydrogen bonds with the N-H protons slows down their chemical exchange, allowing for the observation of coupling between N'-H' and the adjacent C2 protons. In a solvent like CDCl₃, these N-H signals would likely be broader and their couplings unresolved.

Table 2: Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Carbon (Label)	Chemical Shift (δ, ppm)	Rationale for Prediction
C1 (C=O)	~154	The carbonyl carbon of the urea is significantly deshielded and appears far downfield.
C2'	~144	Aromatic carbon ortho to the ring nitrogen and adjacent to the urea linkage.
C6'	~141	Aromatic carbon ortho to the ring nitrogen.
C3'	~138	Aromatic carbon bearing the urea substituent.
C4'	~127	Aromatic CH carbon.
C5'	~123	Aromatic CH carbon.
C3	~42	Aliphatic carbon directly attached to the highly electronegative chlorine atom.
C2	~39	Aliphatic carbon attached to the urea nitrogen.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed to be a self-validating system. Each step includes checks and considerations to ensure data integrity.

Caption: Experimental workflow for NMR-based structural confirmation.

Step-by-Step Methodology

• Sample Preparation:

  • Action: Accurately weigh 5-10 mg of the synthesized N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

  • Causality: This amount provides an optimal concentration for achieving a good signal-to-noise ratio in a reasonable acquisition time without causing issues with sample solubility or line broadening.

  • Action: Dissolve the sample in approximately 0.7 mL of high-purity deuterated dimethyl sulfoxide (DMSO-d₆).

  • Causality: As mentioned, DMSO-d₆ is chosen for its ability to solubilize the compound and preserve N-H coupling. Its residual proton peak (~2.50 ppm) and carbon peaks (~39.52 ppm) provide a convenient internal reference for calibration.

  • Action: Add a small amount of Tetramethylsilane (TMS) as an internal standard (optional).

  • Causality: TMS provides a sharp singlet at 0.00 ppm for both ¹H and ¹³C spectra, serving as the universal reference point. However, referencing to the residual solvent peak is often sufficient and avoids adding another substance to the sample.

  • Action: Vortex the sample until fully dissolved and transfer the clear solution to a clean, dry 5 mm NMR tube.

  • Trustworthiness Check: A clear, homogenous solution is essential. Any suspended particles will degrade the spectral quality, specifically the resolution and lineshape, by disrupting the magnetic field homogeneity.

• Data Acquisition (Using a 500 MHz Spectrometer as an example):

  • Action: Insert the sample into the spectrometer. Lock onto the deuterium signal from the DMSO-d₆. Tune the probe for both ¹H and ¹³C frequencies and perform automated or manual shimming.

  • Causality: The lock ensures the magnetic field remains stable throughout the experiment. Tuning the probe maximizes the instrument's sensitivity for the nuclei being observed. Shimming optimizes the magnetic field homogeneity across the sample volume, which is critical for achieving sharp, well-resolved peaks.

  • Action: Acquire the ¹H NMR spectrum. Typical parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, a relaxation delay of 1-2 seconds, and accumulating 8 to 16 scans.

  • Causality: A smaller pulse angle and a relaxation delay ensure the magnetization can return towards equilibrium between pulses, allowing for accurate quantitative integration. The number of scans is chosen to achieve an adequate signal-to-noise ratio.

  • Action: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence like PENDANT or APT.

  • Causality: Proton decoupling removes the C-H coupling, simplifying the spectrum so that each unique carbon appears as a singlet. Pulse sequences like APT (Attached Proton Test) or PENDANT can provide additional information, differentiating between CH, CH₂, and CH₃ groups (which appear as positive signals) and quaternary carbons (negative signals), adding another layer of confirmation.

  • Action (Recommended): Acquire a 2D COSY (Correlation Spectroscopy) spectrum.

  • Causality: A COSY spectrum shows correlations between protons that are coupled to each other. This is an invaluable tool for definitively confirming the connectivity. For example, it will show a cross-peak between the N'-H' proton and the C2 protons, and between the C2 and C3 protons, visually confirming the -NH-CH₂-CH₂-Cl fragment.

Data Analysis: Comparing Experiment with Theory

The final and most critical phase is the rigorous comparison of the acquired experimental data with the predictions outlined in Tables 1 and 2.

• Chemical Shift Analysis: Do the experimental chemical shifts for each signal align with the predicted values? Minor deviations are expected, but the relative order of the signals (e.g., aromatic protons being downfield of aliphatic protons) should hold true.

• Integration Analysis: Normalize the integration of one of the well-resolved signals (e.g., the two-proton triplet at ~3.7 ppm) to its expected value (2.00). Do the integrals of all other signals correspond to the expected proton counts (1H, 2H, etc.)? This is a powerful check for purity and structural correctness.

• Multiplicity Analysis: Does the splitting pattern of each signal match the prediction? For example, is the signal at ~6.8 ppm a triplet? Is the signal at ~3.7 ppm also a triplet? This confirms the neighbor relationships between proton groups.

• 2D NMR Confirmation: In the COSY spectrum, trace the correlation path. You should be able to "walk" through the spin systems: from H4' to H5' to H6' on the pyridine ring, and separately from N'-H' to the C2 protons to the C3 protons. The absence of a correlation between the pyridine ring protons and the chloroethyl chain protons confirms they are two isolated spin systems connected by non-proton-bearing atoms (the urea linkage).

Differentiating from Alternatives: The Case of Isomeric Impurities

The true power of this detailed NMR analysis is its ability to rule out alternative structures. Consider a potential isomeric impurity, N-(2-Chloroethyl)-N'-(2 -pyridinyl)urea.

• Symmetry: In the 2-pyridinyl isomer, the pyridine ring has a different substitution pattern, which would lead to a different set of chemical shifts and coupling constants for the four aromatic protons.

• Chemical Shifts: The proton ortho to the nitrogen (H6') would be significantly downfield, but the overall pattern would be distinct from the 3-pyridinyl substitution pattern.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. Available at: [Link]

• UCLA Department of Chemistry and Biochemistry. (n.d.). APT: Attached Proton Test. UCLA Chemistry. Available at: [Link]

A Comparative Guide to Validating the Purity of Synthesized N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the purity of a synthesized active pharmaceutical ingredient (API) is paramount. This guide provides a comprehensive comparison of analytical methodologies for validating the purity of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, a key intermediate in the synthesis of various pharmacologically active compounds. We will delve into the rationale behind experimental choices, present comparative data, and offer detailed protocols to ensure the highest standards of scientific integrity.

The synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, like many organic syntheses, can result in a range of impurities. These can include unreacted starting materials, by-products from side reactions, and degradation products. The presence of such impurities can significantly impact the safety and efficacy of the final drug product, making rigorous purity assessment a critical step in the drug development process.[1][]

The Importance of Orthogonal Purity Assessment

A single analytical technique is often insufficient to provide a complete purity profile of a synthesized compound. Therefore, employing a combination of orthogonal methods—techniques that measure the same attribute using different physical or chemical principles—is crucial for a comprehensive and reliable assessment.[1][3] This guide will focus on a multi-pronged approach, comparing and contrasting the utility of High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Spectroscopic techniques.

Comparative Analysis of Purity Validation Methods

The choice of an analytical method for purity assessment is dictated by the specific impurity to be detected and the desired level of sensitivity and detail.[3] Below is a comparative overview of the most effective techniques for validating the purity of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Analytical Technique	Principle of Separation/Detection	Strengths	Limitations	Primary Application
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary and mobile phase.[4][5]	High resolution, sensitivity, and reproducibility for quantifying impurities.[3]	May not resolve all co-eluting impurities in a single run.	Quantitation of the main component and known process-related impurities.[3][5]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the mass analysis capabilities of MS.[5]	Provides molecular weight information for impurity identification.[5] High sensitivity for trace-level impurities.[6]	Ionization efficiency can vary between compounds, affecting quantitation.	Identification of unknown impurities and confirmation of known impurities.[1][5]
Fourier-Transform Infrared (FTIR) Spectroscopy	Absorption of infrared radiation by molecular vibrations, providing a "fingerprint" of the compound.[5]	Confirms the identity of the main compound by comparing its spectrum to a reference standard.[5]	Not suitable for quantifying impurities unless they have unique and strong absorption bands.	Identity confirmation of the synthesized compound.[5]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Interaction of atomic nuclei with an external magnetic field, providing detailed structural information.	Provides absolute purity determination without the need for specific impurity reference standards (qNMR).[3] Elucidates the structure of unknown impurities.	Lower sensitivity compared to HPLC for trace impurities.[3]	Absolute purity determination and structural elucidation of impurities.
Thermal Analysis (e.g., DSC, TGA)	Measurement of physical and chemical properties as a function of temperature.[7]	Can detect the presence of impurities that affect melting point or thermal stability.	Not specific for identifying individual impurities.	Assessment of overall purity and thermal stability.

Experimental Protocols: A Step-by-Step Guide

To ensure the trustworthiness and reproducibility of purity validation, detailed and well-documented experimental protocols are essential.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol is designed for the quantification of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea and the detection of process-related impurities.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm)

Mobile Phase:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

Gradient Elution Program:

Time (min)	% Mobile Phase B
0	10
20	90
25	90
26	10
30	10

Flow Rate: 1.0 mL/min Column Temperature: 30 °C Detection Wavelength: 254 nm Injection Volume: 10 µL

Sample Preparation: Dissolve approximately 1 mg/mL of the synthesized N-(2-Chloroethyl)-N'-(3-pyridinyl)urea in the initial mobile phase composition (90% A: 10% B).

Rationale for Experimental Choices:

• Reversed-Phase C18 Column: This is a versatile column suitable for the separation of moderately polar compounds like urea derivatives.

• Gradient Elution: A gradient program is employed to ensure the elution of both polar and non-polar impurities that may be present in the sample.

• UV Detection at 254 nm: The pyridine ring in the molecule provides strong UV absorbance at this wavelength, allowing for sensitive detection.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

This protocol is designed to identify unknown impurities and confirm the presence of expected by-products.

Instrumentation:

• LC-MS system with an electrospray ionization (ESI) source.[8]

LC Conditions:

• Use the same HPLC method as described above.

MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Range: m/z 100 - 1000

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

Rationale for Experimental Choices:

• Positive ESI: Urea derivatives are readily protonated, making ESI+ a suitable ionization technique for generating molecular ions.

• Wide Scan Range: A broad scan range is used to detect a wide array of potential impurities with varying molecular weights.

Visualizing the Purity Validation Workflow

A well-defined workflow is crucial for a systematic and efficient purity assessment.

Caption: Workflow for the comprehensive purity validation of synthesized N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Logical Relationships in Method Selection

The selection of analytical methods follows a logical progression from general screening to specific identification and quantification.

Caption: Decision tree for selecting analytical methods based on initial purity screening results.

Conclusion

Validating the purity of synthesized N-(2-Chloroethyl)-N'-(3-pyridinyl)urea requires a meticulous and multi-faceted analytical approach. By combining the strengths of orthogonal techniques such as HPLC, LC-MS, and spectroscopic methods, researchers can confidently establish the purity profile of their synthesized compound. This guide provides the foundational knowledge and practical protocols to ensure the integrity and quality of this important pharmaceutical intermediate, ultimately contributing to the development of safe and effective medicines.

References

• Small Molecule Analysis Testing: HPLC vs GC - Brewer Science Blog. (2022). Retrieved from [Link]

• Development and Validation of a HPLC-UV Method for Urea and Related Impurities. (n.d.). Semantic Scholar. Retrieved from [Link]

• Identity and Purity - Small Molecules. (n.d.). Pacific BioLabs. Retrieved from [Link]

• Development and Validation of a HPLC-UV Method for Urea and Related Impurities. (n.d.). Semantic Scholar. Retrieved from [Link]

• UREA TESTING METHODS. (n.d.). BioSpectra. Retrieved from [Link]

• Standardization of Analytical Methodology and Procedures for Purity Assessment of Small Molecules in Drug Discovery. (2015). ResearchGate. Retrieved from [Link]

• Advanced techniques and applications of LC-MS in small molecule drug discovery. (2016). Drug Discovery World. Retrieved from [Link]

• A Green Analytical Methodology for Detecting Adulteration in Automotive Urea-SCR Products Using Microfluidic-Paper Analytical Devices. (2022). MDPI. Retrieved from [Link]

• Method for analysis of urea. (1971). Google Patents.
• An improved process for the preparation of 1,3-bis(2-chloroethyl)-1-nitrosourea. (2017). Google Patents.
• 2-Chloroethyl urea derivatives. (1983). Google Patents.

• N-Phenyl-N′-(2-chloroethyl)ureas (CEU) as potential antineoplastic agents. Part 2: Role of ω-hydroxyl group in the covalent binding to β-tubulin. (2007). ResearchGate. Retrieved from [Link]

• N-Phenyl-N'-(2-chloroethyl)ureas (CEUs) as potential antineoplastic agents. Part 3: role of carbonyl groups in the covalent binding to the colchicine-binding site. (2008). PubMed. Retrieved from [Link]

• The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and. (2021). Biointerface Research in Applied Chemistry. Retrieved from [Link]

• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. (2020). PMC. Retrieved from [Link]

• A Novel UHPLC–MS/MS Method Development and Validation for Identification and Quantification of Genotoxic Impurity Bis (2-Chloroethyl) Amine in Aripiprazole Drug Substance. (2022). ResearchGate. Retrieved from [Link]

• Tris-(2-chloroethyl)urea. (n.d.). PubChem. Retrieved from [Link]

• Urea, N'-(2-chloroethyl)-N-(2-fluoroethyl)-N-nitroso-. (n.d.). PubChem. Retrieved from [Link]

• Mechanical Properties, Thermal Stability, and Formaldehyde Emission Analysis of Nanocellulose-Reinforced Urea–Formaldehyde Resin and Its Mechanism. (2022). MDPI. Retrieved from [Link]

• Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. (2013). Asian Journal of Chemistry. Retrieved from [Link]

• N-Nitrosotris-(2-chloroethyl)urea. (n.d.). Veeprho. Retrieved from [Link]

• 1-(2-Chloroethyl)-3-(2-chloro-3-pyridinyl)urea. (n.d.). PubChem. Retrieved from [Link]

• Synthesis, spectroscopic analysis and crystal structure of (N-{2-[(2-aminoethyl)amino]ethyl}-4′-methyl-[1,1′-biphenyl]-4-sulfonamidato)tricarbonylrhenium(I). (2024). PMC. Retrieved from [Link]

• Spectroscopic analysis of M- and N-intrashell transitions in Co-like to Na-like Yb ions. (2021). NIST. Retrieved from [Link]

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A Comparative Analysis for Drug Development Professionals: N-(2-Chloroethyl)-N'-(3-pyridinyl)urea vs. Cisplatin

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A Senior Application Scientist's Guide to Evaluating Two Distinct DNA-Damaging Anticancer Agents

Executive Summary

Cisplatin is a cornerstone of chemotherapy, a platinum-based agent renowned for its efficacy against a range of solid tumors.[1][2] Its mechanism, centered on the formation of DNA adducts that obstruct replication and trigger apoptosis, is well-established.[1][3][4] In contrast, N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU) represents a less-explored class of compounds, the chloroethyl ureas. While direct comparative data is scarce, its structure suggests a mechanism akin to chloroethylnitrosoureas (CENUs), which function as bifunctional alkylating agents causing DNA cross-linking.[5][6][7] This guide provides a framework for the preclinical comparison of these two compounds, offering field-proven experimental protocols and a logical structure for evaluating their potential as anticancer agents. We will delve into their distinct mechanisms of action, present a hypothetical in vitro efficacy comparison, and provide detailed workflows for researchers aiming to conduct such an analysis.

Introduction to the Compounds

Cisplatin: The Platinum Standard

cis-Diamminedichloroplatinum(II), or cisplatin, has been a pillar of cancer treatment since its FDA approval in 1978.[4] It is a highly effective agent used in regimens for testicular, ovarian, bladder, lung, and head and neck cancers.[1] The central platinum atom, coordinated with two ammonia and two chloride ligands in a "cis" configuration, is crucial for its biological activity.[2] However, its clinical utility is often hampered by significant side effects, including nephrotoxicity and neurotoxicity, and the development of drug resistance.[1][8]

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU): An Investigational Alkylating Agent

CEPU belongs to the family of chloroethyl ureas.[9] While specific data on this exact molecule is limited in peer-reviewed literature, its chemical structure is the key to understanding its probable mechanism. It is related to the well-known class of chloroethylnitrosoureas (CENUs), such as carmustine (BCNU) and lomustine (CCNU), which are used to treat brain tumors and lymphomas.[7][10] These compounds act as alkylating agents, a major class of anticancer drugs that covalently modify DNA.[11][12] The defining feature of CEPU is the 2-chloroethyl group, which is the source of its alkylating potential, and the pyridinyl urea moiety, which influences its solubility, transport, and target interaction.

Comparative Analysis: Mechanism of Action

The fundamental difference between cisplatin and CEPU lies in how they damage DNA. Cisplatin coordinates with DNA, while CEPU is predicted to alkylate it. This distinction leads to different types of DNA lesions and may trigger different cellular responses.

Cisplatin: DNA Adduct Formation and Replication Blockade

Once inside the cell, where the chloride concentration is low, the chloride ligands of cisplatin are replaced by water molecules in a process called aquation.[2][13] This "activated" cisplatin becomes a potent electrophile that readily binds to nitrogen atoms on purine bases, primarily the N7 position of guanine.[1][13] This leads to the formation of various DNA adducts, with the most common and therapeutically significant being 1,2-intrastrand cross-links between adjacent guanine bases.[1][4] These lesions create a significant distortion in the DNA double helix, which inhibits DNA replication and transcription, stalls the cell cycle, and ultimately triggers apoptosis if the damage is irreparable.[1][4][13]

Caption: Mechanism of action for Cisplatin.

CEPU: Presumed DNA Alkylation and Cross-Linking

Based on its chemical family, CEPU is expected to function as a DNA alkylating agent.[7][10] Chloroethyl ureas and nitrosoureas spontaneously decompose under physiological conditions to form reactive intermediates.[5][6] The key reactive species is a chloroethyl carbonium ion, a powerful electrophile. This ion attacks nucleophilic sites on DNA bases, primarily the O6 and N7 positions of guanine.[10] This initial "chloroethylation" can then undergo an intramolecular reaction, where the attached chloroethyl group cyclizes and attacks another base on the opposite DNA strand, forming an interstrand cross-link.[6] These interstrand cross-links are particularly cytotoxic as they prevent the separation of the DNA strands, a critical step for replication, and are difficult for the cell to repair.[5][7]

Caption: Presumed mechanism of action for CEPU.

Comparative Analysis: A Framework for In Vitro Efficacy

To objectively compare CEPU and cisplatin, a tiered in vitro testing strategy is essential. This involves assessing cytotoxicity across multiple cell lines, followed by mechanistic assays to understand how the compounds induce cell death.[14][15][16]

Cytotoxicity Screening (IC50 Determination)

The first step is to determine the half-maximal inhibitory concentration (IC50), a measure of drug potency.[14] This should be performed across a panel of human cancer cell lines representing different tumor types (e.g., lung, breast, colon).

Table 1: Hypothetical IC50 Values (µM) for CEPU vs. Cisplatin after 72h Treatment

Cell Line	Cancer Type	CEPU (IC50 µM)	Cisplatin (IC50 µM)
A549	Lung Carcinoma	8.5	5.2
MCF-7	Breast Adenocarcinoma	12.1	9.8
HCT116	Colon Carcinoma	6.3	3.1
OVCAR-3	Ovarian Adenocarcinoma	15.4	2.5

Causality Insight: The choice of a 72-hour incubation period allows multiple cell cycles to occur, providing sufficient time for DNA damage to accumulate and manifest as a loss of cell viability. The variation in IC50 values across cell lines highlights differential sensitivity, which could be due to factors like drug uptake/efflux, detoxification mechanisms, or DNA repair capacity.

Apoptosis vs. Necrosis Analysis

Understanding the mode of cell death is crucial. Apoptosis (programmed cell death) is generally the desired outcome for chemotherapy.[17] An Annexin V/Propidium Iodide (PI) assay using flow cytometry can distinguish between healthy, early apoptotic, late apoptotic, and necrotic cells.[18][19]

Table 2: Hypothetical Apoptosis Induction in HCT116 Cells (24h Treatment at IC50)

Treatment	Viable Cells (%)	Early Apoptotic (%)	Late Apoptotic/Necrotic (%)
Vehicle Control	95.1	2.5	2.4
CEPU (6.3 µM)	45.2	35.8	19.0
Cisplatin (3.1 µM)	48.9	38.1	13.0

Causality Insight: Annexin V binds to phosphatidylserine, which flips to the outer membrane leaflet during early apoptosis.[20] PI is a DNA stain that can only enter cells with compromised membranes, a hallmark of late apoptosis or necrosis.[18] This data would suggest both compounds effectively induce apoptosis.

Cell Cycle Analysis

DNA damaging agents typically cause cell cycle arrest at specific checkpoints, allowing the cell time to repair the damage.[11] Propidium iodide staining followed by flow cytometry can quantify the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).[21][22]

Table 3: Hypothetical Cell Cycle Distribution in HCT116 Cells (24h Treatment at IC50)

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle Control	55.3	24.1	20.6
CEPU (6.3 µM)	25.1	15.5	59.4
Cisplatin (3.1 µM)	30.7	48.2	21.1

Causality Insight: A significant accumulation of cells in the G2/M phase, as shown for CEPU, is characteristic of agents that cause DNA cross-links, triggering the G2 checkpoint to prevent mitosis with damaged chromosomes. The S-phase arrest shown for cisplatin is consistent with its mechanism of creating bulky adducts that stall replication forks.

Experimental Framework for Comparative Analysis

This section provides the essential, self-validating protocols required to generate the comparative data discussed above.

Caption: Experimental workflow for comparing anticancer agents.

Protocol: MTT Cytotoxicity Assay

This colorimetric assay measures cell metabolic activity, which serves as an indicator of cell viability.[23]

• Cell Seeding: Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of CEPU and Cisplatin. Replace the medium in the wells with medium containing the drugs. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours. Live cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol: Annexin V/PI Apoptosis Assay

This flow cytometry-based assay quantifies apoptosis.[19][20]

• Cell Treatment: Seed cells in a 6-well plate. Treat with the IC50 concentration of each drug for 24 hours.

• Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.[21]

• Washing: Wash cells once with cold 1X PBS.

• Staining: Resuspend cells in 100 µL of 1X Annexin Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 1 µL of Propidium Iodide (100 µg/mL).[20]

• Incubation: Incubate for 15-20 minutes at room temperature in the dark.[20]

• Analysis: Add 400 µL of 1X Annexin Binding Buffer and analyze immediately by flow cytometry. Healthy cells are Annexin V-/PI-, early apoptotic cells are Annexin V+/PI-, and late apoptotic/necrotic cells are Annexin V+/PI+.[19]

Protocol: Cell Cycle Analysis with Propidium Iodide

This method quantifies DNA content to determine cell cycle distribution.[24]

• Cell Treatment: Seed cells in a 6-well plate and treat with the IC50 concentration of each drug for 24 hours.

• Harvesting: Collect all cells and centrifuge.

• Fixation: Resuspend the cell pellet in 400 µL of PBS. While gently vortexing, add 1 mL of ice-cold 70% ethanol dropwise to fix the cells.[21][22] Incubate on ice for at least 30 minutes.

• Washing: Centrifuge the fixed cells (at a higher speed, e.g., 500 x g) and wash twice with PBS.[21][22]

• Staining: Resuspend the cell pellet in 450 µL of PBS. Add 50 µL of RNase A (100 µg/mL) to remove RNA.[21][22] Then add 400-500 µL of Propidium Iodide (50 µg/mL).[21][25]

• Incubation: Incubate for 10-30 minutes at room temperature in the dark.[21][25]

• Analysis: Analyze by flow cytometry, collecting data on a linear scale. Use gating strategies to exclude doublets.[22]

Conclusion and Future Perspectives

This guide outlines a robust, scientifically-grounded framework for the comparative analysis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea and cisplatin. While cisplatin is a well-characterized platinum drug that forms DNA adducts, CEPU is an investigational agent presumed to act via DNA alkylation and cross-linking. The proposed experimental workflow, from initial cytotoxicity screening to detailed mechanistic studies of apoptosis and cell cycle arrest, provides the necessary tools for a comprehensive preclinical evaluation.

The hypothetical data presented illustrates how these assays can reveal critical differences in potency and mechanism, guiding further drug development. For CEPU, future research should focus on confirming its DNA cross-linking activity, evaluating its efficacy in cisplatin-resistant models, and profiling its off-target toxicities. Such a structured, comparative approach is indispensable for identifying novel anticancer agents with the potential to overcome the limitations of established therapies.

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A Comparative Analysis: The Efficacy of Novel Pyridyl Urea-Based Metal Complexes Versus Traditional Chemotherapy

In the relentless pursuit of more effective and less toxic cancer therapies, the limitations of traditional chemotherapy have become a driving force for innovation. For decades, platinum-based drugs like cisplatin and anthracyclines such as doxorubicin have been mainstays in oncology, yet their clinical utility is often hampered by severe side effects and the emergence of drug resistance.[1][2] This has catalyzed the exploration of novel therapeutic agents, with metal-based complexes featuring bespoke organic ligands emerging as a particularly promising frontier.

This guide provides a detailed comparison between a new class of potential anticancer agents, specifically metal complexes of N-(2-Chloroethyl)-N'-pyridinylureas and related structures, and the established pillars of traditional chemotherapy. We will delve into their distinct mechanisms of action, compare their cytotoxic efficacy based on available experimental data, and examine the experimental protocols used to validate these findings. This analysis is designed for researchers, scientists, and drug development professionals seeking to understand the evolving landscape of anticancer drug design.

Part 1: The Mechanistic Divide: DNA Damage vs. Multi-Targeted Assault

The fundamental difference between traditional chemotherapeutics and many novel metal complexes lies in their cellular targets and mechanisms of inducing cell death. While conventional agents often rely on broad-spectrum DNA damage, emerging complexes may exhibit more nuanced, multi-targeted approaches.

The Traditional Approach: A Legacy of DNA Alkylation and Intercalation

Cisplatin: The Platinum Standard

Cisplatin's anticancer activity is a direct consequence of its ability to form covalent adducts with DNA.[1][3] Upon entering a cell, the chloride ligands of cisplatin are hydrolyzed, creating a highly reactive aqua-complex that readily binds to the N7 positions of purine bases, primarily guanine. This results in the formation of intrastrand and interstrand cross-links, which distort the DNA helix, inhibit DNA replication and transcription, and ultimately trigger a cellular DNA damage response that culminates in apoptosis.[4]

Caption: Mechanism of action for Cisplatin.

However, this mechanism is not cancer-cell specific and leads to significant side effects, including nephrotoxicity and neurotoxicity.[1] Furthermore, cancer cells can develop resistance by enhancing DNA repair mechanisms, reducing drug accumulation, or inactivating the drug with molecules like glutathione.[5]

Doxorubicin: The Anthracycline Powerhouse

Doxorubicin employs a dual-pronged attack. Firstly, it intercalates between DNA base pairs, obstructing the action of topoisomerase II, an enzyme critical for unwinding DNA during replication.[2][6] This leads to the stabilization of the topoisomerase II-DNA cleavage complex, resulting in permanent double-strand breaks.[6] Secondly, doxorubicin's quinone moiety can undergo redox cycling, generating vast quantities of reactive oxygen species (ROS).[7] This oxidative stress damages cellular components, including lipids, proteins, and DNA, and is a major contributor to its dose-limiting cardiotoxicity.[8][9]

The Challenger: Pyridyl Urea Metal Complexes

While research into N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU) metal complexes is still emerging, studies on structurally similar 2-pyridyl urea-based copper(II) complexes provide valuable insights into their potential mechanisms.[10][11] Unlike cisplatin, these complexes are not primarily DNA alkylators. Instead, their activity appears to be multifaceted.

Emerging evidence suggests these complexes can induce cell death through apoptosis and cell cycle arrest.[11] The N-(2-chloroethyl)urea moiety itself is a known pharmacophore that can act as an alkylating agent or disrupt microtubule assembly, suggesting a potential for dual-action compounds.[12][13] The coordination of a metal ion, such as copper, can enhance this activity and introduce new mechanisms, potentially including:

• Proteasome Inhibition: Copper complexes are known to inhibit the 20S proteasome, a key cellular machine responsible for protein degradation. Its inhibition leads to an accumulation of misfolded proteins, inducing endoplasmic reticulum stress and apoptosis.

• ROS Generation: Similar to doxorubicin, the coordinated metal center can participate in redox reactions, leading to the generation of ROS and subsequent oxidative stress-induced cell death.

• Mitochondrial Targeting: The lipophilic nature of these complexes may allow them to accumulate in mitochondria, disrupting the mitochondrial membrane potential and triggering the intrinsic apoptotic pathway.

Caption: Postulated mechanisms for Pyridyl Urea Metal Complexes.

Part 2: Comparative Efficacy: An In Vitro Showdown

The true measure of a potential anticancer agent lies in its ability to kill cancer cells, preferably at concentrations that spare normal cells. The half-maximal inhibitory concentration (IC50) is a standard metric for this, representing the concentration of a drug required to inhibit the growth of 50% of a cell population.

Recent studies on 2-pyridyl urea-based Cu(II) complexes have demonstrated promising antiproliferative activity against various human lung cancer cell lines. The table below synthesizes this data and compares it to typical IC50 values for cisplatin.

Compound/Drug	Cell Line	Cancer Type	IC50 (µM)	Selectivity Insight	Reference
Cu(U11)₂Cl₂	NCI-H1975	Non-Small Cell Lung	33.4 ± 3.8	Moderately selective vs. normal WI-26 VA4 cells	[10][11]
Cu(U3)₂Cl₂	NCI-H1975	Non-Small Cell Lung	39.6 ± 4.5	Moderately selective vs. normal WI-26 VA4 cells	[10][11]
Cisplatin	A549	Non-Small Cell Lung	~5-20	Low selectivity, toxic to normal cells	[14][15]
Cisplatin	NCI-H460	Non-Small Cell Lung	~3-15	Low selectivity, toxic to normal cells	[14][15]
Various Cu(II) Complexes	MCF-7	Breast Adenocarcinoma	4.29 - 7.58	More effective than cisplatin (IC50 18.62 µM) in this study	[15]
Various Ni(II) Complexes	K562	Leukemia	Similar to Cisplatin	Less cytotoxic to normal MRC-5 cells than cisplatin	[16]

Note: IC50 values for cisplatin can vary significantly based on experimental conditions and the specific cell line clone.

The data indicates that while the IC50 values for these initial pyridyl urea copper complexes are in the micromolar range and may not yet surpass cisplatin in raw potency against all cell lines, they exhibit a crucial advantage: moderate selectivity .[10][11] Several novel metal complexes have shown the ability to be more cytotoxic to cancer cells than to normal cell lines, a feature that is less pronounced with traditional agents like cisplatin.[15][16] Furthermore, some complexes demonstrate enhanced activity against drug-resistant cell lines, suggesting they may overcome common resistance mechanisms.[10]

Part 3: Experimental Corner: The Protocol for Determining Cytotoxicity

To ensure the trustworthiness and reproducibility of efficacy data, standardized and well-controlled experimental protocols are essential. The MTT assay is a widely used colorimetric method to assess cell viability and determine IC50 values.

Detailed Protocol: MTT Assay for Cytotoxicity Assessment

This protocol describes a self-validating system for assessing the in vitro cytotoxicity of a novel compound against a cancer cell line.

Principle: The assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• Cancer cell line (e.g., A549)

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Test compounds (e.g., Pyridyl Urea Metal Complex, Cisplatin) dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO)

• 96-well microtiter plates

• Multichannel pipette

• Incubator (37°C, 5% CO₂)

• Microplate reader (570 nm wavelength)

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest logarithmically growing cells using Trypsin-EDTA and perform a cell count using a hemocytometer.

  • Dilute the cell suspension in complete medium to a density of 5 x 10⁴ cells/mL.

  • Seed 100 µL of the cell suspension (5,000 cells) into each well of a 96-well plate.

  • Causality: Seeding a precise number of cells is critical for consistency. This density ensures cells are in an exponential growth phase during the experiment.

• Incubation:

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow cells to attach and resume growth.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds and the positive control (e.g., cisplatin) in complete medium. A typical concentration range might be 0.1, 1, 10, 50, 100 µM.

  • Prepare a vehicle control (medium with the same percentage of DMSO used to dissolve the compounds).

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the various drug concentrations. Include wells for vehicle control (100% viability) and untreated cells.

  • Self-Validation: The vehicle control is crucial to ensure that the solvent (DMSO) does not have a toxic effect at the concentrations used. A positive control (cisplatin) validates that the assay can detect cytotoxic effects.

• Incubation with Compound:

  • Incubate the plate for another 48-72 hours. The duration should be consistent across experiments.

• MTT Addition and Formazan Formation:

  • After incubation, remove the drug-containing medium.

  • Add 100 µL of fresh medium and 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 4 hours at 37°C. During this time, viable cells will convert MTT to formazan.

• Formazan Solubilization:

  • Carefully remove the MTT-containing medium without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the purple formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100

  • Plot the % Viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Caption: Workflow for the MTT Cell Viability Assay.

Conclusion and Future Outlook

The comparison between novel N-(2-Chloroethyl)-N'-pyridinylurea metal complexes and traditional chemotherapy reveals a classic battle of established power versus targeted potential. While cisplatin and its analogs remain potent, their efficacy is fundamentally tied to a mechanism that invites significant collateral damage and is susceptible to well-defined resistance pathways.

The emerging class of pyridyl urea metal complexes represents a strategic shift. Their potential for multi-targeted action, including proteasome inhibition and ROS generation, may provide new avenues to overcome cisplatin resistance. More importantly, early data suggests a wider therapeutic window, with greater selectivity for cancer cells over normal cells.[10][16] This characteristic is paramount in developing treatments that are not only effective but also tolerable for patients.

While the journey from promising in vitro data to clinical application is long and requires extensive in vivo validation, toxicology studies, and mechanistic elucidation, the evidence presented here strongly supports the continued investigation of pyridyl urea-based metal complexes. They represent a logical and scientifically grounded evolution in the design of next-generation metal-based anticancer therapeutics.

References

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• Kumar, S., & Kumar, S. (2020). A REVIEW ON DOXORUBICIN INDUCED CARDIOTOXICITY AND ITS MOLECULAR MECHANISM. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
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Cross-Validation of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea's Anticancer Effects: A Comparative Guide

In the landscape of oncology drug discovery, the rigorous evaluation of novel chemical entities is paramount. This guide provides a comprehensive framework for the cross-validation of the anticancer effects of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU), a promising small molecule warranting further investigation. We will delve into its putative mechanism of action, benchmark its performance against established and experimental anticancer agents, and provide detailed protocols for robust preclinical evaluation. This document is intended for researchers, scientists, and drug development professionals dedicated to advancing cancer therapeutics.

Introduction to N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU)

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is a synthetic compound that belongs to the broader class of chloroethylureas.[1][2] This class of compounds has garnered significant interest in cancer research due to the anticancer activity exhibited by many of its derivatives.[1][3] Structurally, CEPU features a reactive 2-chloroethyl group, a urea linker, and a pyridine ring. This unique combination of functional groups suggests potential for multiple mechanisms of anticancer action, which necessitates a thorough and multi-faceted validation approach.

Chemical Structure of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU)

Caption: Chemical structure of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Putative Mechanism of Action

While the precise mechanism of CEPU has yet to be fully elucidated, its structural motifs provide clues to its potential modes of action. Many aromatic urea derivatives, particularly N-phenyl-N'-(2-chloroethyl)ureas (CEUs), have been identified as tubulin-binding agents that disrupt microtubule polymerization.[1][4][5] The chloroethyl moiety can also act as an alkylating agent, forming covalent bonds with nucleophilic sites on biomolecules, including DNA and proteins, a mechanism shared by established chemotherapeutics.[3] Some urea derivatives have also been shown to inhibit receptor tyrosine kinases (RTKs) and other key signaling proteins involved in tumorigenesis.[1]

Given these possibilities, a primary hypothesis is that CEPU functions as a dual-action agent, possessing both microtubule-destabilizing and alkylating properties. This guide will outline the experimental framework necessary to test this hypothesis.

Caption: Putative dual mechanism of action for CEPU.

Comparative Benchmarking: Selecting Appropriate Alternatives

To rigorously assess the anticancer potential of CEPU, its performance must be compared against well-characterized anticancer agents. The choice of comparators should be guided by the hypothesized mechanism of action.

Table 1: Selected Anticancer Agents for Comparative Analysis

Compound Class	Specific Agent(s)	Primary Mechanism of Action	Rationale for Comparison
Microtubule Targeting Agents	Paclitaxel, Vincristine	Stabilizes (Paclitaxel) or destabilizes (Vincristine) microtubules	To validate the hypothesized effect of CEPU on microtubule dynamics.
Alkylating Agents	Chlorambucil, CCNU (Lomustine)	Forms covalent bonds with DNA, leading to cell death	To assess the contribution of the chloroethyl group to CEPU's cytotoxicity.[3]
Pyridine-Containing Kinase Inhibitors	Sorafenib	Multi-kinase inhibitor	To explore potential kinase inhibition activity due to the pyridine moiety.[6]
Other Experimental Urea Derivatives	N-phenyl-N'-(2-chloroethyl)ureas	Varies (often tubulin-targeting)	To benchmark CEPU against structurally similar investigational compounds.[4]

Experimental Protocols for Cross-Validation

A multi-tiered approach, encompassing both in vitro and in vivo models, is essential for a thorough cross-validation of CEPU's anticancer effects.[7]

In Vitro Assays: Foundational Efficacy and Mechanistic Insights

In vitro assays serve as the initial and critical step in characterizing the biological activity of a novel compound against cancer cells.[8]

4.1.1. Cell Viability and Cytotoxicity Assays

These assays are fundamental for determining the concentration-dependent effects of a compound on cancer cell lines.[9]

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay:

  • Cell Seeding: Plate a panel of cancer cell lines (e.g., representing breast, lung, colon, and hematological malignancies) in 96-well plates at a density of 5,000-10,000 cells/well and allow to adhere overnight.

  • Compound Treatment: Treat cells with a serial dilution of CEPU and comparator drugs (e.g., 0.01 to 100 µM) for 48-72 hours.

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.[9]

  • Solubilization and Absorbance Reading: Solubilize the formazan crystals with DMSO or another suitable solvent and measure the absorbance at 570 nm.

  • Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) values for each compound in each cell line.

• Lactate Dehydrogenase (LDH) Release Assay: This assay measures cytotoxicity by quantifying the release of LDH from cells with compromised membrane integrity.[8]

4.1.2. Apoptosis Assays

To determine if CEPU induces programmed cell death, the following assays are recommended:

• Annexin V/Propidium Iodide (PI) Staining:

  • Treat cancer cells with CEPU at its IC50 concentration for 24-48 hours.

  • Stain cells with FITC-conjugated Annexin V and PI.

  • Analyze the cell population by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[10]

• Caspase-Glo 3/7 Assay: This luminescent assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway.

4.1.3. Cell Cycle Analysis

To investigate the effect of CEPU on cell cycle progression:

• Treat cells with CEPU for 24 hours.

• Fix the cells in ethanol and stain with a DNA-intercalating dye (e.g., propidium iodide).

• Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

4.1.4. Mechanistic Assays

• Tubulin Polymerization Assay: To directly assess the effect of CEPU on microtubule formation, a cell-free tubulin polymerization assay can be performed. The change in fluorescence of a reporter molecule that binds to polymerized tubulin is measured over time in the presence and absence of CEPU and comparator drugs.

• Immunofluorescence Staining for Microtubules:

  • Grow cancer cells on coverslips and treat with CEPU.

  • Fix and permeabilize the cells.

  • Stain with an anti-α-tubulin antibody followed by a fluorescently labeled secondary antibody.

  • Visualize the microtubule network using fluorescence microscopy to observe any disruptions.

In Vivo Models: Evaluating Therapeutic Efficacy and Toxicity

Xenograft models, where human tumor cells are implanted into immunodeficient mice, are a cornerstone for the preclinical evaluation of anticancer agents.[11][12][13][14]

4.2.1. Cell Line-Derived Xenograft (CDX) Models

CDX models offer a reproducible and controlled system to assess the in vivo efficacy of a novel compound.[13]

• Animal Model: Utilize immunodeficient mice, such as athymic nude or SCID mice.[12][14]

• Tumor Implantation: Subcutaneously inject a suspension of a human cancer cell line (e.g., one that showed sensitivity to CEPU in vitro) into the flank of the mice.

• Tumor Growth and Randomization: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer CEPU, comparator drugs, and a vehicle control to the respective groups via an appropriate route (e.g., intraperitoneal or oral).

• Monitoring: Measure tumor volume and body weight 2-3 times per week.

• Endpoint: Euthanize the mice when tumors in the control group reach a predetermined size or at the end of the study period.

• Data Analysis: Compare the tumor growth inhibition (TGI) between the treatment and control groups.

4.2.2. Patient-Derived Xenograft (PDX) Models

PDX models, established by implanting tumor fragments from a patient directly into mice, better recapitulate the heterogeneity and microenvironment of human tumors.[15] While more resource-intensive, they provide a more clinically relevant assessment of a drug's potential.[15]

Caption: A stepwise experimental workflow for the validation of CEPU.

Data Interpretation and Cross-Validation Principles

Cross-validation in this preclinical context refers to the systematic confirmation of findings across multiple, diverse experimental systems to ensure the robustness and generalizability of the results.

Table 2: Cross-Validation Matrix for CEPU's Anticancer Effects

Experimental Question	Primary Assay	Cross-Validation Assays/Models
Does CEPU exhibit broad anticancer activity?	MTT assay on a panel of 10-20 cancer cell lines.	Correlate in vitro sensitivity with genetic backgrounds of cell lines. Test on 3D spheroid/organoid models.[16]
Is the primary mode of cell death apoptosis?	Annexin V/PI staining.	Caspase activity assays, Western blot for PARP cleavage.
Does CEPU target the microtubule network?	Cell-free tubulin polymerization assay.	Immunofluorescence imaging of microtubule disruption, cell cycle analysis showing G2/M arrest.
Is the in vitro efficacy translatable in vivo?	CDX models using sensitive cell lines.	PDX models from relevant cancer types, correlation of dose-response in vitro and in vivo.

Consistent and correlated results across these different assays and models will provide a high degree of confidence in the anticancer potential of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea and justify its further development.

Conclusion

The framework outlined in this guide provides a rigorous and comprehensive approach to the cross-validation of the anticancer effects of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. By systematically evaluating its efficacy, elucidating its mechanism of action, and benchmarking its performance against established and experimental agents across a variety of preclinical models, a robust data package can be generated to support its advancement as a potential clinical candidate.

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Benchmarking N-(2-Chloroethyl)-N'-(3-pyridinyl)urea Against Known Topoisomerase Inhibitors: A Comparative Guide

In the landscape of oncology drug discovery, DNA topoisomerases remain a pivotal target.[1][2][3] These essential enzymes resolve topological challenges in DNA during critical cellular processes like replication and transcription.[1][4][5] Their inhibition can lead to catastrophic DNA damage and subsequent apoptosis in rapidly proliferating cancer cells, a principle that has been successfully exploited by numerous clinically approved anticancer agents.[1][3][6] This guide provides a comprehensive benchmarking analysis of a novel investigational compound, N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, against well-established topoisomerase inhibitors.

The pyridine and urea moieties are prevalent scaffolds in medicinal chemistry, known to interact with various enzymatic targets.[7][8] While N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is not yet characterized as a topoisomerase inhibitor, its structural alerts warrant a thorough investigation into its potential in this domain. This guide will objectively compare its hypothetical performance metrics with those of cornerstone topoisomerase inhibitors: Camptothecin, a Topoisomerase I inhibitor, and Etoposide and Doxorubicin, which are Topoisomerase II inhibitors.[1][9][10][11]

The Mechanism of Topoisomerase Inhibition: A Tale of Trapped Complexes

Topoisomerases function by creating transient breaks in the DNA backbone to allow for strand passage or rotation, thereby relieving supercoiling.[4][5][12] Type I topoisomerases introduce single-strand breaks, while type II topoisomerases create double-strand breaks.[1][2][5] The catalytic cycle involves the formation of a covalent intermediate between a tyrosine residue in the enzyme's active site and the DNA phosphate backbone, known as the cleavage complex.[12]

Topoisomerase inhibitors, often referred to as "poisons," exert their cytotoxic effects not by blocking the initial DNA cleavage but by stabilizing this transient cleavage complex.[1][2][13] This stabilization prevents the re-ligation of the DNA strands, leading to an accumulation of DNA breaks.[9][10] When a replication fork collides with this trapped enzyme-DNA complex, the transient single- or double-strand break is converted into a permanent and lethal DNA lesion, triggering a cascade of events that culminate in apoptotic cell death.[6][10]

Benchmarking N-(2-Chloroethyl)-N'-(3-pyridinyl)urea: A Multi-faceted Approach

To rigorously evaluate the potential of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea as a topoisomerase inhibitor, a series of in vitro and cell-based assays are employed. These assays are designed to elucidate its specific target (Topoisomerase I or II), its potency in inhibiting enzymatic activity, its ability to induce DNA damage in a cellular context, and its direct engagement with the target protein.

Experimental Workflow

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A Comparative Guide to the In Vivo Validation of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea's Antitumor Activity

This guide provides a comprehensive framework for the in vivo validation of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU), a novel compound within the N-aryl-N'-(2-chloroethyl)urea (CEU) class of potential antineoplastic agents. We will objectively compare its projected performance against Paclitaxel, a standard-of-care microtubule-stabilizing agent, and provide the detailed experimental methodologies required for rigorous scientific evaluation. This document is intended for researchers, scientists, and drug development professionals engaged in preclinical oncology research.

Introduction: The Quest for Novel Antimitotic Agents

The development of new anticancer agents with improved therapeutic indices and the ability to overcome existing resistance mechanisms is a paramount challenge in oncology.[1] Microtubules, dynamic polymers essential for forming the mitotic spindle during cell division, remain a highly validated target for cancer chemotherapy. The N-aryl-N'-(2-chloroethyl)urea (CEU) class of compounds has emerged as a promising new category of antimitotic agents.[2] Unlike taxanes that stabilize microtubules or vinca alkaloids that promote depolymerization through non-covalent binding, mechanistic studies have revealed that CEUs act as "soft" alkylating agents that covalently bind to β-tubulin.[1][3] This unique interaction leads to microtubule depolymerization, cell cycle arrest, and subsequent apoptosis.[1][2]

N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CEPU) is a specific analogue from this class selected for further investigation. While extensive in vitro data on related CEU compounds demonstrates potent cytotoxicity against various cancer cell lines[4], robust in vivo validation is the critical next step to bridge laboratory discovery with potential clinical application.[5] This guide outlines a head-to-head comparative study in a human tumor xenograft model to assess the antitumor efficacy and tolerability of CEPU against Paclitaxel.

Mechanism of Action: Covalent Disruption of Microtubule Dynamics

The rationale for evaluating CEPU's antitumor activity is grounded in the well-characterized mechanism of its parent class. The critical components for cytotoxicity in CEUs are the phenyl ring, an exocyclic urea function, and the N'-2-chloroethyl moiety.[2] This chloroethyl group selectively alkylates nucleophilic residues on β-tubulin, preventing its polymerization with α-tubulin to form functional microtubules.[2][3] The resulting disruption of the microtubule network has profound downstream effects, leading to a G2/M phase cell cycle arrest and the initiation of apoptosis.

This mechanism is distinct from classic DNA-alkylating agents like chlorambucil, as potent CEUs have been shown to be non-DNA-damaging, thus potentially offering a different safety profile.[2]

Caption: Mechanism of CEPU-induced mitotic catastrophe.

Comparative In Vivo Validation Workflow

A robust and reliable method for preclinical screening of anticancer agents is the human tumor xenograft model.[6][7] This involves implanting human cancer cells into immunodeficient mice, allowing for the direct assessment of a compound's effect on tumor growth in a living system.[6] The following workflow provides a comprehensive overview of the proposed validation study.

Caption: End-to-end experimental workflow for in vivo validation.

Detailed Experimental Protocols

The following protocols are designed to ensure reproducibility and generate high-quality, verifiable data.

Cell Culture and Preparation

• Propagation: Culture HCT-116 (human colon carcinoma) cells in McCoy's 5A medium supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

• Harvesting: When cells reach 80-90% confluency, wash with sterile Phosphate-Buffered Saline (PBS) and detach using Trypsin-EDTA.

• Washing & Counting: Neutralize trypsin with complete medium, transfer the cell suspension to a 15 mL conical tube, and centrifuge at 200 x g for 5 minutes.[8] Aspirate the supernatant and resuspend the pellet in 5-10 mL of sterile PBS.[8] Perform a cell count using a hemocytometer and assess viability via Trypan Blue exclusion (viability must be >95%).[8]

• Final Preparation: Centrifuge the cells again and resuspend the pellet in a 1:1 mixture of sterile PBS and Matrigel® to a final concentration of 5 x 10⁷ cells/mL.[8] Keep the cell suspension on ice until injection.

Xenograft Model Establishment

• Animal Model: Use female, 6-8 week old immunodeficient mice (e.g., NOD/SCID).[9] Allow a 1-week acclimatization period.

• Anesthesia: Anesthetize the mouse using isoflurane or another approved anesthetic.[8]

• Implantation: Disinfect the injection site on the right flank of the mouse with 70% ethanol.[8] Subcutaneously inject 100 µL of the cell suspension (containing 5 x 10⁶ cells).[8]

• Monitoring: Monitor the mice daily for health and until full recovery from anesthesia.[8] Begin tumor measurements once they become palpable (typically 5-7 days post-injection).[8]

Treatment Protocol and Efficacy Monitoring

• Randomization: When tumors reach an average volume of 100-150 mm³, randomize mice into three groups (n=8-10 per group):

  • Group 1 (Vehicle Control): Administered with the drug vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline).

  • Group 2 (CEPU): Administered with CEPU at a predetermined dose (e.g., 10 mg/kg), based on prior maximum tolerated dose studies.

  • Group 3 (Paclitaxel): Administered with Paclitaxel at a standard effective dose (e.g., 10 mg/kg) as the positive control comparator.

• Administration: Administer treatments via intraperitoneal (i.p.) injection on a defined schedule (e.g., once daily for 5 consecutive days, followed by 2 days off, for two cycles).

• Data Collection: Measure tumor dimensions and mouse body weight 2-3 times per week using digital calipers.[8] Tumor volume is calculated using the formula: Volume = (Width² x Length) / 2 .[8]

• Endpoint Criteria: The study concludes when tumors in the control group reach the predetermined endpoint (e.g., 1500 mm³) or if mice show signs of significant toxicity (e.g., >20% body weight loss, ulceration).[8][9]

Projected Results and Comparative Data Analysis

The primary endpoint of this study is Tumor Growth Inhibition (TGI), which quantifies the efficacy of the treatments relative to the vehicle control.

Table 1: Comparative Antitumor Efficacy (Hypothetical Data)

Treatment Group	Day 0 (mm³)	Day 7 (mm³)	Day 14 (mm³)	Day 21 (mm³)	Final TGI (%)
Vehicle Control	125 ± 15	350 ± 45	850 ± 90	1450 ± 150	-
CEPU (10 mg/kg)	128 ± 18	210 ± 30	375 ± 55	550 ± 70	67%
Paclitaxel (10 mg/kg)	122 ± 16	190 ± 28	310 ± 48	420 ± 65	76%
TGI (%) is calculated at Day 21 relative to the vehicle control group.

Table 2: Toxicity Profile via Body Weight Change (Hypothetical Data)

Treatment Group	Day 0 (g)	Day 7 (g)	Day 14 (g)	Day 21 (g)	Max Weight Loss (%)
Vehicle Control	20.5 ± 0.8	21.1 ± 0.7	21.8 ± 0.9	22.5 ± 1.0	0%
CEPU (10 mg/kg)	20.3 ± 0.6	19.8 ± 0.5	20.1 ± 0.7	20.5 ± 0.8	-2.5%
Paclitaxel (10 mg/kg)	20.6 ± 0.7	19.1 ± 0.9	18.8 ± 1.1	19.5 ± 0.9	-8.7%
Values are represented as mean ± standard deviation.

Discussion and Future Directions

The hypothetical data presented suggests that CEPU exhibits significant antitumor activity, achieving a TGI of 67% in this HCT-116 xenograft model. While its efficacy is slightly lower than the standard-of-care comparator, Paclitaxel (76% TGI), CEPU demonstrates a markedly improved toxicity profile, with minimal body weight loss compared to the significant reduction observed in the Paclitaxel group. This is a critical finding, as a superior therapeutic window is a key objective in the development of new anticancer drugs.[1]

The observed efficacy is consistent with the compound's proposed mechanism of disrupting microtubule polymerization, a clinically validated strategy for cancer treatment. The favorable safety profile could be attributed to its "soft" alkylating nature and lack of direct DNA damage.[2]

Successful validation in this subcutaneous xenograft model would strongly support advancing CEPU into further preclinical development.[5][6] Essential next steps include:

• Pharmacokinetic (PK) Studies: To understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound.

• Orthotopic Model Testing: Evaluating efficacy in a model where tumor cells are implanted in the organ of origin (e.g., the cecum for colon cancer), which better mimics the tumor microenvironment and metastatic potential.[6]

• Biomarker Development: Identifying and validating biomarkers to predict response or monitor therapeutic effect, a crucial component of modern anticancer drug development.[10]

• Combination Studies: Investigating the synergistic potential of CEPU with other anticancer agents, such as those targeting different cell cycle checkpoints or signaling pathways.

This rigorous, comparative in vivo assessment is an indispensable step in determining whether CEPU holds promise as a novel, effective, and safer antimitotic agent for cancer therapy.

References

• S. Reshma, et al. In vivo Methods for Preclinical Screening of Anticancer Drugs. International Journal of Pharmacy and Biological Sciences. Available from: [Link]

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• SMC Laboratories, Inc. Xenograft tumor model. SMC Laboratories, Inc. Available from: [Link]

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• Dong, X., et al. (2020). Design, Synthesis, and In Vitro/In Vivo Anti-Cancer Activities of Novel (20S)-10,11-Methylenedioxy-Camptothecin Heterocyclic Derivatives. PMC. Available from: [Link]

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A Researcher's Guide to Ensuring Experimental Reproducibility: The Case of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea and its Alternatives

For researchers, scientists, and professionals in drug development, the reproducibility of experimental findings is the bedrock of scientific progress. In the quest for novel therapeutics, particularly in oncology, compounds containing the urea scaffold have emerged as a promising class of molecules. This guide provides an in-depth technical analysis of the experimental considerations for a specific pyridinyl urea derivative, N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, and offers a comparative framework against established alternatives like Sorafenib. The focus is not merely on protocols but on the rationale behind them to ensure that the data generated is robust and reproducible.

Introduction: The Challenge of Reproducibility in Preclinical Research

The path from a promising molecule to a clinically approved drug is fraught with challenges, a significant one being the reproducibility of preclinical experimental data. A lack of concordance in results between different laboratories can stem from subtle variations in experimental protocols, reagent quality, and data analysis.[1][2] This guide aims to address these challenges head-on by providing a detailed framework for the synthesis and evaluation of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, a representative of the broader class of N-aryl-N'-(2-chloroethyl)ureas (CEUs), which have shown potential as anticancer agents.[3][4]

Synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea: A Reproducible Protocol

The synthesis of unsymmetrical ureas is a well-established field in organic chemistry. The most common and direct route involves the reaction of an amine with an isocyanate.[2][5] For N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, this would involve the reaction of 3-aminopyridine with 2-chloroethyl isocyanate.

Factors Influencing Reproducibility in Synthesis:

• Purity of Starting Materials: The purity of 3-aminopyridine and 2-chloroethyl isocyanate is critical. Impurities can lead to side reactions and the formation of byproducts that are difficult to separate, affecting the yield and purity of the final compound.

• Solvent and Temperature Control: The choice of an anhydrous aprotic solvent is crucial to prevent the hydrolysis of the isocyanate. Strict temperature control is necessary to manage the exothermic nature of the reaction and prevent the formation of unwanted side products.

• Work-up and Purification: The method of quenching the reaction and the purification technique (e.g., recrystallization, column chromatography) must be consistently applied to ensure the isolation of a pure product.

Detailed Synthetic Protocol:

A generalized, reproducible protocol for the synthesis of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is provided below. This protocol is based on established methods for analogous compounds.[2][5]

Materials:

• 3-Aminopyridine (≥99% purity)

• 2-Chloroethyl isocyanate (≥98% purity)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Hexanes

• Ethyl acetate

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-aminopyridine (1.0 equivalent) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add 2-chloroethyl isocyanate (1.05 equivalents) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to yield pure N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Biological Evaluation: A Focus on Reproducible Cytotoxicity Assays

The primary in vitro assay to evaluate the potential of an anticancer compound is the assessment of its cytotoxicity against cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.[1][6] However, its reproducibility is highly dependent on meticulous experimental execution.[7][8][9]

Key Parameters for a Reproducible MTT Assay:

• Cell Line Authentication and Maintenance: Use authenticated cell lines from a reputable source and maintain them under consistent culture conditions (media, serum concentration, passage number).

• Cell Seeding Density: Optimize and maintain a consistent cell seeding density to ensure cells are in the logarithmic growth phase during the experiment.

• Compound Preparation and Dilution: Use a consistent solvent (e.g., DMSO) for the stock solution and perform serial dilutions accurately.

• Incubation Time: The duration of compound exposure should be standardized.

• MTT Reagent and Solubilization: The concentration of the MTT reagent and the method and duration of formazan crystal solubilization must be consistent.[10]

• Data Analysis: Use a standardized method for calculating cell viability and IC50 values.

Detailed MTT Assay Protocol:

Materials:

• Authenticated cancer cell line (e.g., MCF-7 for breast cancer)

• Complete growth medium (e.g., DMEM with 10% FBS)

• N-(2-Chloroethyl)-N'-(3-pyridinyl)urea and reference compounds (e.g., Sorafenib)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a pre-determined optimal density and incubate for 24 hours to allow for attachment.

• Prepare serial dilutions of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea and the reference compound in the complete growth medium. Include a vehicle control (medium with the same concentration of DMSO).

• Remove the medium from the cells and add 100 µL of the compound dilutions to the respective wells.

• Incubate the plates for the desired exposure time (e.g., 48 or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well.

• Gently shake the plate for 15 minutes to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

Comparative Analysis: N-(2-Chloroethyl)-N'-(3-pyridinyl)urea vs. Sorafenib

Feature	N-(2-Chloroethyl)-N'-(aryl)urea Class	Sorafenib
Core Structure	Contains a 2-chloroethyl urea moiety attached to an aromatic/heteroaromatic ring.	Contains a central phenyl urea moiety with a pyridine ring.
Mechanism of Action	Many N-aryl-N'-(2-chloroethyl)ureas act as microtubule-disrupting agents by binding to tubulin.[3][13]	Multi-kinase inhibitor, targeting Raf kinases and VEGFR, among others.[11]
Representative IC50 (MCF-7 cells)	Data for close analogs (other pyridinyl ureas) show a wide range of potent activities, with some compounds having IC50 values in the sub-micromolar range.[1][14]	IC50 values are typically in the low micromolar range.[1]

dot

Caption: Putative signaling pathways for N-(2-Chloroethyl)-N'-(aryl)ureas and Sorafenib.

Experimental Workflow for Reproducible Drug Candidate Evaluation

To ensure the generation of high-quality, reproducible data, a structured experimental workflow is paramount.

dot

Caption: A structured workflow for the synthesis and evaluation of drug candidates.

Conclusion: A Commitment to Scientific Integrity

References

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• Xia, Y., et al. (2007). Urea derivatives as anticancer agents. Current Medicinal Chemistry, 14(20), 2148-2161. [Link]

• van Meerloo, J., et al. (2011). Cell viability assays. Methods in Molecular Biology, 731, 237-245. [Link]

• Fortin, S., et al. (2005). Optimized N-phenyl-N'-(2-chloroethyl)ureas as potential antineoplastic agents: synthesis and growth inhibition activity. Bioorganic & Medicinal Chemistry, 13(23), 6703-6712. [Link]

• El-Naggar, M., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules, 23(10), 2699. [Link]

• Präbst, K., et al. (2017). A study of the reproducibility of the MTT test. Journal of Pharmacological and Toxicological Methods, 88, 55-60. [Link]

• Riss, T. L., et al. (2013). MTT Assay. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Atia, M., et al. (2012). Synthesis and cytotoxic activity of N-(2-chloroethyl)-N-nitroureas and N-(2-chloroethyl)-N-nitrocarbamates. Anticancer Drugs, 23(1), 903-909. [Link]

• Llovet, J. M., et al. (2008). Sorafenib in advanced hepatocellular carcinoma. New England Journal of Medicine, 359(4), 378-390. [Link]

• Wilhelm, S. M., et al. (2004). BAY 43-9006 exhibits broad spectrum oral antitumor activity and targets the RAF/MEK/ERK pathway and receptor tyrosine kinases involved in tumor progression and angiogenesis. Cancer Research, 64(19), 7099-7109. [Link]

• Fortin, S., et al. (2009). Mechanism of action of N-phenyl-N'-(2-chloroethyl)ureas in the colchicine-binding site at the interface between alpha- and beta-tubulin. Bioorganic & Medicinal Chemistry, 17(10), 3690-3697. [Link]

• Koval, A., et al. (2022). Anti-Proliferative and Cytoprotective Activity of Aryl Carbamate and Aryl Urea Derivatives with Alkyl Groups and Chlorine as Substituents. Molecules, 27(19), 6659. [Link]

• Fortin, S., et al. (2009). Mechanism of action of N-phenyl-N′-(2-chloroethyl)ureas in the colchicine-binding site at the interface between α- and β-tubulin. ResearchGate. [Link]

• Mounetou, E., et al. (2003). A new generation of N-aryl-N'-(1-alkyl-2-chloroethyl)ureas as microtubule disrupters: synthesis, antiproliferative activity, and beta-tubulin alkylation kinetics. Journal of Medicinal Chemistry, 46(23), 5055-5063. [Link]

• U.S. Patent No. 4,384,140. (1983).

• PubChem. (n.d.). 1-(2-Chloroethyl)-3-(2-chloro-3-pyridinyl)urea. [Link]

• Yaglioglu, A. S., et al. (2021). The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and Antioxidant Activities. Biointerface Research in Applied Chemistry, 12(5), 7052-7063. [Link]

• CN103880738A. (2014). Preparation method of 1-(2-chloro-4-pyridyl)-3-phenylurea.

• Patsnap. (n.d.). Preparation method of 1-(2-chloro-4-pyridyl)-3-phenylurea. [Link]

• Google Patents. (n.d.). Preparation method of 1-(2-chloro-4-pyridyl)-3-phenylurea.
• WO2017154019A1. (2017). An improved process for the preparation of 1,3-bis(2-chloroethyl)-1-nitrosourea.

• Fortin, S., et al. (2007). N-Phenyl-N′-(2-chloroethyl)ureas (CEU) as potential antineoplastic agents. Part 2: Role of ω-hydroxyl group in the covalent binding to β-tubulin. ResearchGate. [Link]

• Zhang, Y., et al. (2019). Preclinical comparison of regorafenib and sorafenib efficacy for hepatocellular carcinoma using multimodality molecular imaging. Cancer Letters, 453, 74-83. [Link]

• Llovet, J. M., et al. (2012). Sorafenib for the treatment of hepatocellular carcinoma. Expert Review of Anticancer Therapy, 12(2), 197-208. [Link]

• Lee, M. A., et al. (2017). New chemical treatment options in second-line hepatocellular carcinoma: what to do when sorafenib fails? Expert Opinion on Pharmacotherapy, 18(1), 37-46. [Link]

• Singh, P., et al. (2018). Novel Natural Product- and Privileged Scaffold-Based Tubulin Inhibitors Targeting the Colchicine Binding Site. Molecules, 23(7), 1703. [Link]

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Safety & Regulatory Compliance

Navigating the Unseen Hazard: A Guide to the Proper Disposal of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and compliance in the disposal of a novel compound requires a proactive and informed approach. This guide provides a comprehensive framework for the proper disposal of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, emphasizing procedural diligence in the absence of a specific Safety Data Sheet (SDS).

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For novel or less common compounds like N-(2-Chloroethyl)-N'-(3-pyridinyl)urea (CAS Number: 13908-58-2), for which a specific Safety Data Sheet (SDS) may not be readily available, a conservative and informed approach to disposal is paramount. This guide synthesizes information from structurally related compounds and general chemical safety principles to provide a robust operational and disposal plan.

Understanding the Hazard: A Composite Risk Profile

Due to the absence of a dedicated SDS for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, we must infer its potential hazards from its constituent chemical moieties: the chloroethyl urea and the pyridine ring.

• The Chloroethyl Urea Moiety: A closely related compound, N-(2-Chloroethyl)urea (CAS 6296-42-0), is classified as acutely toxic if swallowed (Acute Tox. 3 Oral)[1]. This suggests that N-(2-Chloroethyl)-N'-(3-pyridinyl)urea should be handled with a high degree of caution, assuming similar or greater toxicity. The presence of the chloroethyl group is often associated with alkylating properties, which can confer mutagenic or carcinogenic potential.

• The Pyridine Moiety: Pyridine and its derivatives are known for their potential toxicity and environmental hazards. Pyridine-containing waste is typically considered hazardous and should never be disposed of down the drain[2]. Improper disposal can lead to the contamination of aquatic ecosystems.

Given this composite risk profile, N-(2-Chloroethyl)-N'-(3-pyridinyl)urea must be treated as a hazardous waste .

Core Disposal Directive: A Step-by-Step Protocol

The following protocol outlines the essential steps for the safe handling and disposal of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

1. Personal Protective Equipment (PPE): The First Line of Defense

Before handling the compound in any form (pure, in solution, or as waste), ensure the following PPE is worn:

• Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A fully buttoned lab coat to protect from skin contact.

2. Waste Segregation and Containerization: Preventing Unwanted Reactions

Proper segregation is critical to prevent accidental and potentially dangerous chemical reactions.

• Dedicated Waste Container: Use a clearly labeled, leak-proof, and chemically compatible container for all N-(2-Chloroethyl)-N'-(3-pyridinyl)urea waste. The container should be labeled as "Hazardous Waste" and include the full chemical name and CAS number (13908-58-2)[2].

• Avoid Commingling: Do not mix this waste with other waste streams, particularly strong oxidizing agents, acids, or bases, to prevent unknown and potentially vigorous reactions.

3. Spill Management: Preparedness is Key

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

• Evacuate and Ventilate: If the spill is significant or in a poorly ventilated area, evacuate personnel and ensure adequate ventilation.

• Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the spill.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in the designated hazardous waste container.

• Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and water. All materials used for decontamination should also be disposed of as hazardous waste.

4. Final Disposal: Professional Handling is Non-Negotiable

Under no circumstances should N-(2-Chloroethyl)-N'-(3-pyridinyl)urea or its containers be disposed of in regular trash or poured down the drain.

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary resource for guidance on hazardous waste disposal. They can provide specific instructions based on local, state, and federal regulations.

• Licensed Waste Disposal Service: Arrange for the collection and disposal of the hazardous waste container by a certified and licensed hazardous waste disposal company.

Anticipating Degradation: Potential for Hazardous Byproducts

While specific degradation data for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is not available, it is prudent to consider potential degradation pathways that could influence disposal procedures.

• Hydrolysis: Urea compounds can undergo hydrolysis. In acidic conditions, pyridyl ureas can hydrolyze to form an amine, aniline, and carbon dioxide[3]. The chloroethyl group may also be susceptible to hydrolysis, potentially releasing hydrochloric acid.

• Thermal Decomposition: The thermal decomposition of urea and its derivatives can be complex, potentially releasing toxic gases such as ammonia, cyanic acid, and oxides of nitrogen[4][5][6]. Incineration, a common method for hazardous waste disposal, must be carried out in a specialized facility equipped to handle such emissions.

Decision Workflow for Disposal

The following diagram illustrates the logical steps for the safe disposal of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Caption: Logical workflow for the safe disposal of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Quantitative Data Summary

While specific quantitative data for N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is unavailable, the table below provides relevant information for its constituent parts.

Chemical Moiety	CAS Number	Key Hazard Information	Disposal Consideration
N-(2-Chloroethyl)urea	6296-42-0	Acute Toxicity 3 (Oral)[1]	Dispose of as hazardous waste[7].
Pyridine	110-86-1	Flammable, toxic liquid[2].	Do not dispose down the drain; contact licensed waste disposal[2].

Conclusion: A Commitment to Safety and Responsibility

The proper disposal of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea is a critical responsibility for all laboratory personnel. By adhering to the conservative guidelines outlined in this document, researchers can ensure a safe working environment, maintain regulatory compliance, and protect the environment. The core principles of assuming high toxicity, meticulous segregation, and professional disposal are non-negotiable in the face of incomplete data. Always prioritize consultation with your institution's EHS department to ensure adherence to the most current and locally relevant disposal protocols.

References

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• Kim, J. H., et al. (1999). Synthesis, Characterization, and Reactivity of Urea Derivatives Coordinated to Cobalt(III). Possible Relevance to Urease. Inorganic chemistry, 38(11), 2656–2663.
• Fluorochem Ltd. (2024, December 19).
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• Kim, S., et al. (2021).

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Personal protective equipment for handling N-(2-Chloroethyl)-N'-(3-pyridinyl)urea

As a Senior Application Scientist, I understand the critical importance of robust safety protocols when working with novel or uncharacterized compounds. The following guide provides a comprehensive framework for the safe handling of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, focusing on the selection and use of appropriate Personal Protective Equipment (PPE). Given the absence of specific toxicological data for this compound, we will operate under the precautionary principle, treating it as a potentially hazardous substance due to its chemical structure.

The presence of a 2-chloroethyl group suggests that N-(2-Chloroethyl)-N'-(3-pyridinyl)urea may act as an alkylating agent. Such compounds are often associated with carcinogenic, mutagenic, and teratogenic properties. Therefore, the primary goal of our PPE strategy is to prevent any direct contact with the substance, whether through inhalation, skin absorption, or ingestion.

Foundational Risk Assessment: The Cornerstone of Safety

Before any handling of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, a thorough risk assessment is mandatory. This is not merely a procedural step but a critical scientific evaluation to ensure the safety of all personnel. The assessment should consider the quantity of the substance being used, the nature of the procedure (e.g., weighing, dissolution, reaction), and the potential for aerosol generation.

Our guiding principle is ALARA (As Low As Reasonably Achievable) for exposure. This means implementing engineering controls, administrative controls, and finally, personal protective equipment to minimize any potential contact.

Engineering Controls: Your First Line of Defense

PPE should never be the sole means of protection. It is the last line of defense after engineering controls have been optimized.

• Fume Hood: All work with N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, including weighing, preparing solutions, and running reactions, must be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute. This is non-negotiable and serves to protect you from inhaling potentially harmful vapors or dust.

• Ventilation: Ensure the laboratory has adequate general ventilation. This provides an additional layer of protection in the event of an unexpected release.

Personal Protective Equipment (PPE): A Multi-Layered Approach

The selection of PPE must be based on a comprehensive understanding of the potential routes of exposure. For N-(2-Chloroethyl)-N'-(3-pyridinyl)urea, we must guard against skin contact, eye contact, and inhalation.

Hand Protection: Choosing the Right Gloves

Not all gloves offer the same level of protection. The choice of glove material is critical and depends on the solvent being used.

• Double Gloving: It is mandatory to wear two pairs of gloves at all times when handling this compound. This practice significantly reduces the risk of exposure in case the outer glove is torn or contaminated.

• Glove Material: Nitrile gloves are a common choice for general laboratory work. However, for handling potent compounds, especially when dissolved in organic solvents, it is crucial to select gloves with appropriate chemical resistance. For extended work or when using aggressive solvents, consider heavier-duty gloves such as neoprene or butyl rubber. Always consult a glove compatibility chart.

• Glove Change Protocol: Gloves should be changed immediately if they become contaminated. Do not reuse disposable gloves. Regularly inspect gloves for any signs of degradation or puncture.

Body Protection: Beyond the Standard Lab Coat

A standard cotton lab coat is insufficient for handling potentially carcinogenic materials.

• Disposable Gown: Wear a disposable, solid-front, back-closing gown made of a non-porous material such as polyethylene-coated polypropylene. This provides a better barrier against splashes and spills than a traditional lab coat.

• Sleeve Covers: For procedures with a higher risk of splashes, use disposable sleeve covers to protect the arms.

Eye and Face Protection: Shielding Against Splashes

• Safety Goggles: Chemical splash goggles that conform to ANSI Z87.1 standards are mandatory. They provide a seal around the eyes, offering protection from splashes from all angles.

• Face Shield: When there is a significant risk of splashes, such as when handling larger quantities or during transfers, a face shield should be worn in addition to safety goggles. The face shield protects the entire face from direct contact.

Respiratory Protection: When Engineering Controls Are Not Enough

In most situations, working within a certified fume hood will provide adequate respiratory protection. However, in certain scenarios, additional respiratory protection may be necessary:

• Spill Cleanup: In the event of a spill outside of a fume hood, a respirator will be required. A full-face respirator with combination organic vapor/HEPA cartridges is recommended.

• Weighing Powders: If there is a risk of inhaling fine powders, even within a fume hood, a respirator may be warranted. An N95 respirator may be sufficient for low-toxicity powders, but for a compound of unknown toxicity like this, a half-mask or full-face respirator with P100 (HEPA) filters is a more prudent choice.

Decontamination and Disposal: Closing the Safety Loop

Proper decontamination and disposal procedures are as critical as the handling itself.

• Decontamination: All surfaces and equipment that may have come into contact with N-(2-Chloroethyl)-N'-(3-pyridinyl)urea should be decontaminated. A common procedure involves wiping surfaces with a suitable solvent (e.g., isopropanol) followed by a soap and water wash. All cleaning materials must be disposed of as hazardous waste.

• Waste Disposal: All solid and liquid waste containing N-(2-Chloroethyl)-N'-(3-pyridinyl)urea must be disposed of as hazardous chemical waste in accordance with institutional and local regulations. This includes contaminated gloves, gowns, and any other disposable materials.

Emergency Procedures: Planning for the Unexpected

Even with the best precautions, accidents can happen. A clear and well-rehearsed emergency plan is essential.

• Skin Contact: In case of skin contact, immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: If the compound gets into the eyes, immediately flush with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Spill Response: Have a spill kit readily available that is appropriate for the quantity of material being handled. The kit should include absorbent materials, decontamination solutions, and appropriate PPE for cleanup.

Summary of PPE Recommendations

Task	Hand Protection	Body Protection	Eye/Face Protection	Respiratory Protection
Weighing Powder in Fume Hood	Double nitrile gloves	Disposable gown	Safety goggles	Not typically required; consider N95 or half-mask with P100 filters if aerosolization is a concern
Preparing Solutions in Fume Hood	Double nitrile gloves (or chemically resistant equivalent)	Disposable gown	Safety goggles and face shield	Not required
Running Reaction in Fume Hood	Double nitrile gloves (or chemically resistant equivalent)	Disposable gown	Safety goggles	Not required
Small Spill Cleanup in Fume Hood	Double heavy-duty gloves (e.g., neoprene)	Disposable gown	Safety goggles and face shield	Not required
Spill Cleanup Outside Fume Hood	Double heavy-duty gloves (e.g., neoprene)	Disposable gown or chemical resistant suit	Safety goggles and face shield	Full-face respirator with combination organic vapor/HEPA cartridges

PPE Selection Workflow

Below is a workflow to guide the selection of appropriate PPE for handling N-(2-Chloroethyl)-N'-(3-pyridinyl)urea.

Caption: PPE Selection Workflow for Handling Potentially Hazardous Compounds.

This guide provides a framework for the safe handling of N-(2-Chloroethyl)-N'-(3-pyridinyl)urea. It is imperative that all laboratory personnel receive training on these procedures and that the protocols are strictly adhered to. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and requirements.

References